5-Chloro-4-methoxy-2-nitropyridine

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Chloro-Methoxy-Nitropyridine Isomers

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physical properties of several chloro-methoxy-nitropyridine isomers. It is intended to serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry, agrochemical synthesis, and materials science, where such compounds are often utilized as key intermediates.

Core Concepts: The Influence of Structure on Physical Properties

The physical properties of substituted pyridines are a direct consequence of their stable, π-deficient aromatic structure.[1] The introduction of electron-withdrawing groups like the nitro group (-NO₂) and chlorine (-Cl), alongside an electron-donating methoxy group (-OCH₃), creates a complex interplay of electronic and steric effects that dictate properties such as melting point, boiling point, and solubility.

The precise arrangement of these substituents on the pyridine ring significantly influences the molecule's dipole moment, crystal lattice energy, and intermolecular interactions. For instance, the relative positions of the chloro, methoxy, and nitro groups will affect hydrogen bonding capabilities (indirectly, by influencing electron density on the ring nitrogen) and van der Waals forces, which in turn determine the melting and boiling points. Solubility is governed by the overall polarity of the molecule and its ability to interact with solvent molecules.

Caption: Influence of substituent position on physical properties.

Isomer Focus: A Comparative Analysis

Due to the limited availability of data for 5-Chloro-4-methoxy-2-nitropyridine, this section details the physical properties of several of its isomers. This comparative data is essential for predicting the behavior of the target compound and for designing appropriate experimental conditions.

2-Chloro-4-methoxy-5-nitropyridine

This isomer is a versatile chemical compound with significant applications in the pharmaceutical and agrochemical industries.[2] It serves as a key intermediate in the synthesis of various bioactive molecules, including potential anti-cancer and antimicrobial agents.[2][3]

Property	Value	Source(s)
CAS Number	607373-83-1	[4][5]
Molecular Formula	C₆H₅ClN₂O₃	[4]
Molecular Weight	188.57 g/mol	[4]
Appearance	White to light yellow powder or crystals	[6]
Purity	≥ 95% (HPLC) to 98%	[6][7]
Storage	Store at 0-8 °C or controlled room temperature	[7][8]

5-Chloro-2-methoxy-4-nitropyridine

This isomer is also a valuable building block in organic synthesis.

Property	Value	Source(s)
CAS Number	719305-32-5	[9][10]
Molecular Formula	C₆H₅ClN₂O₃	[9]
Molecular Weight	188.57 g/mol	[9]

Further physical property data such as melting point and solubility for this specific isomer are not detailed in the provided search results.

2-Chloro-5-methoxy-4-nitropyridine

Property	Value	Source(s)
CAS Number	1805667-69-9	[11][12]
Molecular Formula	C₆H₅ClN₂O₃	[11]
Molecular Weight	188.57 g/mol	[11]
Purity	≥ 95% to ≥ 98%	[11][12]

Further specific physical property data such as melting point and appearance for this isomer are not detailed in the provided search results.

5-Chloro-3-methoxy-2-nitropyridine

Property	Value	Source(s)
CAS Number	152684-28-1
Molecular Formula	C₆H₅ClN₂O₃
Molecular Weight	188.57 g/mol
XLogP3	1.6

XLogP3 is a computed value for the logarithm of the octanol/water partition coefficient, indicating its relative lipophilicity.

Experimental Protocols for Physical Property Determination

The following are generalized, yet detailed, step-by-step methodologies for determining the key physical properties of novel or uncharacterized compounds like 5-Chloro-4-methoxy-2-nitropyridine. These protocols are designed to be self-validating and adhere to established laboratory standards.

Melting Point Determination

The melting point is a critical indicator of purity. A sharp melting range typically signifies a pure compound, while a broad range often indicates the presence of impurities.

Protocol:

• Sample Preparation: A small amount of the crystalline solid is finely powdered. This powder is then carefully packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Measurement: The temperature is increased at a rate of 5-10 °C per minute for a preliminary run. For an accurate measurement, the temperature is raised rapidly to about 10-15 °C below the expected melting point, and then the heating rate is slowed to 1-2 °C per minute.

• Data Recording: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range.

Caption: Workflow for Melting Point Determination.

Solubility Assessment

Understanding a compound's solubility in various solvents is crucial for reaction setup, purification, and formulation.

Protocol:

• Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl acetate, hexane).

• Sample Preparation: A fixed amount of the compound (e.g., 10 mg) is weighed and placed into a series of test tubes.

• Solvent Addition: A measured volume of a solvent (e.g., 1 mL) is added to a test tube.

• Observation: The mixture is agitated (vortexed) at a controlled temperature (e.g., 25 °C) for a set period. The solubility is observed and categorized (e.g., soluble, partially soluble, insoluble).

• Quantitative Analysis (Optional): For a more precise measurement, a saturated solution can be prepared, filtered, and the concentration of the solute in the filtrate determined using techniques like UV-Vis spectroscopy or HPLC.

Spectroscopic Characterization

While not strictly physical properties, spectroscopic data are integral to confirming the identity and structure of a compound. For a molecule like 5-Chloro-4-methoxy-2-nitropyridine, NMR and IR spectroscopy would be primary characterization methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would be expected to show distinct signals for the aromatic protons on the pyridine ring and a singlet integrating to three protons for the methoxy group, typically in the range of 3.5-4.5 ppm.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This would show signals for each unique carbon atom in the molecule, including the carbon of the methoxy group (typically 50-65 ppm) and the carbons of the pyridine ring.

• IR (Infrared) Spectroscopy: Characteristic absorption bands would be expected for the C-Cl, C-O, and N-O (from the nitro group) bonds, as well as aromatic C-H and C=C/C=N stretching vibrations.

Safety and Handling

Substituted nitropyridines should be handled with care, as they can be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation. Standard laboratory safety protocols, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), are essential. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

While specific physical data for 5-Chloro-4-methoxy-2-nitropyridine remains elusive in the surveyed literature, a comprehensive understanding of its properties can be inferred from the analysis of its structural isomers. The data and protocols presented in this guide offer a solid foundation for researchers to proceed with the synthesis, characterization, and application of this and related compounds. The unique electronic and steric properties conferred by the specific arrangement of the chloro, methoxy, and nitro substituents make this class of compounds a rich area for continued exploration in the development of novel chemical entities.

References

• [No specific reference for 5-Chloro-4-methoxy-2-nitropyridine was found in the search results]

• 5-chloro-2-methoxy-4-nitropyridine - CAS号719305-32-5 - 摩熵化学. (n.d.). Retrieved from [Link]

• Pyridine and Pyridine Derivatives. (n.d.). In Kirk-Othmer Encyclopedia of Chemical Technology. Retrieved from [Link]

• [No specific reference for this d

• 5-Chloro-3-methoxy-2-nitropyridine | C6H5ClN2O3 | CID 15645661 - PubChem. (n.d.). Retrieved from [Link]

• [No specific reference for this d
• [No specific reference for this d
• [No specific reference for this d

• 2-Chloro-4-methoxy-5-nitropyridine - Chem-Impex. (n.d.). Retrieved from [Link]

• 2-Chloro-4-methoxy-5-nitropyridine - Chem-Impex. (n.d.). Retrieved from [Link]

• [No specific reference for this d
• [No specific reference for this d
• [No specific reference for this d
• [No specific reference for this d
• [No specific reference for this d
• [No specific reference for this d
• [No specific reference for this d
• [No specific reference for this d

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-Chloro-4-methoxy-5-nitropyridine CAS#: 607373-83-1 [m.chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. 2-Amino-3-methyl-5-nitropyridine | 18344-51-9 [chemicalbook.com]
• 6. 5-Chloro-2-nitropyridine | C5H3ClN2O2 | CID 259806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 5-chloro-2-methoxy-4-nitropyridine - CAS号 719305-32-5 - 摩熵化学 [molaid.com]
• 8. 719305-32-5|5-Chloro-2-methoxy-4-nitropyridine|BLD Pharm [bldpharm.com]
• 9. chemscene.com [chemscene.com]
• 10. 2-Chloro-5-methoxy-4-nitropyridine | 1805667-69-9 [sigmaaldrich.com]
• 11. 5-Chloro-3-methoxy-2-nitropyridine | C6H5ClN2O3 | CID 15645661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide for Researchers and Drug Development Professionals

An In-depth Technical Guide to the Solubility of 5-Chloro-4-methoxy-2-nitropyridine

Introduction: The Significance of 5-Chloro-4-methoxy-2-nitropyridine in Research and Development

5-Chloro-4-methoxy-2-nitropyridine is a substituted pyridine derivative of significant interest in medicinal chemistry and organic synthesis. The unique arrangement of its functional groups—a chloro group, a methoxy group, and a nitro group on a pyridine core—imparts specific electronic and steric properties that make it a valuable intermediate in the synthesis of complex molecules.[1] The pyridine scaffold itself is a common motif in a vast number of approved pharmaceutical agents.[1] The substituents play a crucial role in modulating the molecule's physicochemical properties, including its solubility, which is a critical determinant of a compound's suitability for further development as a therapeutic agent.[2][3]

The methoxy group, in particular, is a prevalent feature in many natural product-derived and synthetic drugs, influencing ligand-target binding, metabolic stability, and overall pharmacokinetic profiles.[2][4] Similarly, the presence of a chlorine atom can significantly impact a molecule's interaction with biological targets and its absorption, distribution, metabolism, and excretion (ADME) properties.[3] Understanding the solubility of 5-Chloro-4-methoxy-2-nitropyridine is therefore a foundational step in its application, guiding formulation development, and ensuring its effective use in subsequent synthetic transformations or biological assays.

While specific quantitative solubility data for 5-Chloro-4-methoxy-2-nitropyridine is not extensively documented in publicly available literature, this guide provides a framework for its determination based on the known properties of structurally related compounds and established analytical techniques.

Physicochemical Properties and Predicted Solubility Profile

The solubility of a compound is intrinsically linked to its molecular structure. The interplay of the functional groups on the 5-Chloro-4-methoxy-2-nitropyridine ring dictates its polarity, hydrogen bonding capacity, and ultimately, its solubility in various solvents.

• Pyridine Ring: The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, contributing to its solubility in protic solvents.

• Chloro Group: The electronegative chlorine atom introduces a dipole moment and can participate in halogen bonding, potentially influencing interactions with specific solvents. Generally, halogenated hydrocarbons tend to have lower water solubility.[5]

• Methoxy Group: The methoxy group can also act as a hydrogen bond acceptor and can increase the polarity of the molecule compared to an unsubstituted pyridine. This often leads to improved solubility in polar solvents.[4]

• Nitro Group: The nitro group is a strong electron-withdrawing group and is highly polar, which can enhance solubility in polar solvents.

Based on these structural features, a qualitative solubility profile can be predicted. For the closely related compound, 5-Chloro-2-nitropyridine (lacking the methoxy group), qualitative data indicates it is soluble in methylene chloride (MDC), acetone, and methanol, while being insoluble in water.[6] The addition of a methoxy group to form 5-Chloro-4-methoxy-2-nitropyridine is expected to increase its polarity, which may enhance its solubility in polar organic solvents and potentially impart some, albeit likely limited, aqueous solubility.

Table 1: Predicted Qualitative Solubility of 5-Chloro-4-methoxy-2-nitropyridine

Solvent Class	Predicted Solubility	Rationale
Polar Protic (e.g., Methanol, Ethanol)	Soluble	The pyridine nitrogen and methoxy oxygen can act as hydrogen bond acceptors.
Polar Aprotic (e.g., Acetone, Acetonitrile, DMSO, DMF)	Soluble	The polar nature of the compound will favor interaction with polar aprotic solvents.
Non-Polar (e.g., Hexane, Toluene)	Sparingly Soluble to Insoluble	The overall polarity of the molecule is likely too high for significant solubility in non-polar solvents.
Aqueous (e.g., Water, Buffers)	Insoluble to Sparingly Soluble	While the polar groups may provide some interaction with water, the overall organic structure will likely limit aqueous solubility.[6]

Experimental Determination of Solubility: A Step-by-Step Protocol

To obtain precise quantitative solubility data, a systematic experimental approach is necessary. The following section outlines a detailed protocol based on the widely accepted shake-flask method, which is considered the gold standard for determining thermodynamic solubility.[7]

Materials and Equipment

• 5-Chloro-4-methoxy-2-nitropyridine (high purity solid)

• Selected solvents (analytical grade)

• Volumetric flasks and pipettes

• Analytical balance (± 0.1 mg accuracy)

• Vials with screw caps

• Orbital shaker or vortex mixer

• Constant temperature bath or incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Quartz cuvettes (for spectrophotometry)

Experimental Workflow Diagram

Caption: Experimental workflow for determining the solubility of 5-Chloro-4-methoxy-2-nitropyridine.

Detailed Protocol: Shake-Flask Method

• Preparation of Saturated Solution:

  • Accurately weigh an excess amount of 5-Chloro-4-methoxy-2-nitropyridine and add it to a vial containing a known volume of the desired solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker in a constant temperature environment (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached. The time required for equilibration may need to be determined empirically.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle.

  • Centrifuge the vials to further pellet the undissolved solid.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe and immediately filter it through a syringe filter into a clean vial. This step is critical to remove any remaining solid particles.[7]

• Analysis (using HPLC):

  • Calibration Curve Preparation: Prepare a series of standard solutions of 5-Chloro-4-methoxy-2-nitropyridine of known concentrations in the chosen solvent.

  • Sample Analysis: Inject the standard solutions into the HPLC system to generate a calibration curve of peak area versus concentration.

  • Saturated Solution Analysis: Accurately dilute a known volume of the filtered saturated solution with the solvent to bring its concentration within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC system and record the peak area.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  • The resulting concentration is the solubility of 5-Chloro-4-methoxy-2-nitropyridine in that solvent at the experimental temperature.

Alternative Analytical Method: UV-Visible Spectrophotometry

If 5-Chloro-4-methoxy-2-nitropyridine has a suitable chromophore and the solvent is transparent in the UV-Vis range, this method can be a simpler alternative to HPLC.[8]

• Determine λmax: Scan a dilute solution of the compound to find the wavelength of maximum absorbance (λmax).

• Prepare Calibration Curve: Prepare standard solutions and measure their absorbance at λmax to create a Beer-Lambert plot.[8]

• Analyze Saturated Solution: Dilute the filtered supernatant as described for the HPLC method and measure its absorbance at λmax.

• Calculate Solubility: Determine the concentration from the calibration curve and account for the dilution.

Safety and Handling Precautions

As a responsible Senior Application Scientist, it is imperative to emphasize the importance of safe laboratory practices when handling any chemical compound. While a specific Safety Data Sheet (SDS) for 5-Chloro-4-methoxy-2-nitropyridine was not found, the SDS for the closely related 5-Chloro-2-nitropyridine provides crucial safety information that should be considered as a minimum precaution.[6][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[9][10]

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[10][11]

• Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when handling the compound. Wash hands thoroughly after handling.[9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[6]

• Spills: In case of a spill, avoid generating dust. Clean up spills immediately using appropriate procedures and dispose of the waste in accordance with local regulations.[9]

Hazard Statements for Structurally Similar Compounds (e.g., 5-Chloro-2-nitropyridine):

• Harmful if swallowed.[9]

• Causes skin irritation.[9]

• Causes serious eye irritation.[9]

• May cause respiratory irritation.[9]

Conclusion

References

• Revue Roumaine de Chimie. SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. [Link]

• PubChem. 5-Chloro-3-methoxy-2-nitropyridine. [Link]

• ACS Publications. Solubility of Novel CO2-Soluble Pyridine Derivatives in Supercritical Carbon Dioxide. [Link]

• Wiley Online Library. Pyridine and Pyridine Derivatives. [Link]

• Chemsrc. CAS#:742072-78-2 | 5-chloro-2-methoxy-4-nitropyridine N-oxide. [Link]

• Moshang Chemical. 5-chloro-2-methoxy-4-nitropyridine. [Link]

• J&K Scientific. 2-Chloro-4-methoxy-5-nitropyridine. [Link]

• PubMed. The role of the methoxy group in approved drugs. [Link]

• YouTube. Roles of the Chloro and Methoxy Groups in Drug Discovery. [Link]

• PubMed. Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a potent ALK/EGFR dual kinase inhibitor.... [Link]

• ResearchGate. The role of the methoxy group in approved drugs | Request PDF. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. echemi.com [echemi.com]
• 11. tcichemicals.com [tcichemicals.com]

5-Chloro-4-methoxy-2-nitropyridine spectral data (NMR, IR, MS)

Comprehensive Spectral Profiling and Structural Elucidation of 5-Chloro-4-methoxy-2-nitropyridine

Executive Overview

Substituted pyridines are privileged scaffolds in modern drug discovery, agrochemical development, and materials science. The compound 5-chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6)[1] serves as a highly functionalized building block, offering orthogonal reactivity handles: cross-coupling (via the C5-chloride), nucleophilic aromatic substitution (via the C4-methoxy or C2-nitro groups), and reduction (nitro to amine). Because of its dense functionalization, rigorous spectral characterization (NMR, IR, MS) is critical to verify regiochemistry and purity.

This technical guide provides a definitive framework for the spectral profiling of 5-chloro-4-methoxy-2-nitropyridine. By detailing the causality behind its spectroscopic signatures and establishing self-validating analytical protocols, this document empowers researchers to confidently elucidate and confirm complex heterocyclic structures.

Theoretical Framework & Causality

The spectral behavior of 5-chloro-4-methoxy-2-nitropyridine is dictated by the competing electronic effects of its substituents on the inherently electron-deficient pyridine core:

• C2-Nitro Group : Exerts a strong electron-withdrawing effect ( −I,−M ), heavily deshielding adjacent protons and carbons, and shifting their NMR resonances downfield.

• C4-Methoxy Group : Acts as a π -donor ( +M ), pushing electron density into the ring. This partially offsets the nitro group's pull and significantly shields the C3 position.

• C5-Chloro Group : Provides a mild inductive withdrawal ( −I ) and weak resonance donation. Its primary impact in mass spectrometry is its distinct isotopic signature.

By applying empirical additivity rules for substituted heterocycles[2], we can accurately predict, assign, and validate the spectral features of this molecule.

Quantitative Spectral Data

Nuclear Magnetic Resonance (NMR)

The 1 H and 13 C NMR spectra are the primary tools for confirming the relative positions of the substituents. The para-relationship between H-3 and H-6 results in two distinct singlets, as the 4J coupling across the pyridine ring is negligible (< 1 Hz)[3].

Table 1: 1 H and 13 C NMR Assignments (Predicted in CDCl 3​ , 400 MHz / 100 MHz) | Position | 1 H Shift (ppm) | Multiplicity | 13 C Shift (ppm) | Causality / Electronic Effect | | :--- | :--- | :--- | :--- | :--- | | C-2 | - | - | 155.8 | Strongly deshielded by the directly attached −NO2​ group and ring nitrogen. | | C-3 | 7.62 | Singlet (1H) | 106.4 | Shielded by the +M effect of the ortho-methoxy group; deshielded by the ortho-nitro group. | | C-4 | - | - | 167.2 | Highly deshielded by the electronegative oxygen of the methoxy group. | | C-5 | - | - | 115.6 | Affected by the inductive withdrawal of the attached chlorine atom. | | C-6 | 8.55 | Singlet (1H) | 148.1 | Deshielded by the adjacent electronegative pyridine nitrogen and meta-nitro group. | | -OCH 3​ | 4.05 | Singlet (3H) | 56.8 | Typical methoxy resonance, slightly shifted downfield by the electron-deficient ring. |

Fourier-Transform Infrared Spectroscopy (FT-IR)

Infrared spectroscopy provides orthogonal validation of the functional groups. The asymmetric and symmetric stretching of the nitro group are highly diagnostic and dominate the spectrum[4].

Table 2: Key FT-IR Vibrational Modes (ATR Method) | Wavenumber (cm −1 ) | Mode | Assignment / Causality | | :--- | :--- | :--- | | ~1535 | Asymmetric Stretch | N=O stretch of the C2-nitro group. | | ~1350 | Symmetric Stretch | N=O stretch of the C2-nitro group. | | ~1280, 1050 | Asy / Sym Stretch | C-O-C stretch of the C4-methoxy ether linkage. | | ~1580, 1460 | Stretching | Aromatic C=C and C=N stretches of the pyridine core. | | ~1080 | Stretching | Aromatic C-Cl stretch (often weak, but diagnostic). |

High-Resolution Mass Spectrometry (HRMS)

Electrospray ionization (ESI+) coupled with Time-of-Flight (TOF) mass spectrometry reveals the exact mass and isotopic distribution. The presence of a single chlorine atom yields a characteristic ~3:1 ratio for the [M+H] + and[M+H+2] + peaks[5].

Table 3: HRMS (ESI+) Fragmentation Profile

Ion	Exact Mass (m/z)	Relative Abundance	Structural Assignment

| [M+H] + | 189.0118 | 100% | Protonated molecular ion ( 35 Cl). | | [M+H+2] + | 191.0089 | ~32% | Protonated molecular ion ( 37 Cl isotope). | | Fragment 1 | 143.0189 | Variable | Loss of NO 2​ (46 Da). Common for nitroaromatics. | | Fragment 2 | 127.9954 | Variable | Consecutive loss of NO 2​ and CH 3​ (radical). |

Self-Validating Experimental Protocols

To ensure trustworthiness, reproducibility, and high-fidelity data, the following protocols incorporate strict internal validation checkpoints.

Protocol 1: NMR Acquisition with T1 Relaxation Assessment

• Sample Preparation: Dissolve 15 mg of 5-chloro-4-methoxy-2-nitropyridine in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v TMS as an internal standard.

  • Causality: CDCl 3​ is chosen over DMSO-d 6​ to prevent potential nucleophilic degradation or solvent-solute complexation that can broaden signals in highly electron-deficient pyridines.

• Shimming and Tuning: Perform automated gradient shimming (Z1-Z5). Tune the probe to the exact resonance frequency of 1 H (e.g., 400.13 MHz).

• T1 Estimation (Self-Validation Checkpoint): Run a quick inversion-recovery experiment to estimate the longitudinal relaxation time (T1) of H-6.

  • Causality: Pyridine protons adjacent to nitrogen often exhibit unusually long T1 times. Setting the relaxation delay (D1) to ≥5×T1 ensures accurate quantitative integration, preventing artificial signal suppression.

• Acquisition: Acquire 16 scans for 1 H and 512 scans for 13 C with appropriate broadband decoupling.

Protocol 2: LC-HRMS Analysis with Isotopic Calibration

• Mobile Phase Prep: Prepare Solvent A (0.1% Formic Acid in LC-MS grade H 2​ O) and Solvent B (0.1% Formic Acid in LC-MS grade Acetonitrile).

  • Causality: Formic acid lowers the pH, promoting efficient protonation of the basic pyridine nitrogen for ESI+.

• Calibration (Self-Validation Checkpoint): Infuse a sodium formate calibration solution prior to the run to ensure mass accuracy is strictly < 5 ppm.

• Chromatography: Inject 1 μ L of a 10 μ g/mL sample onto a C18 column (e.g., 50 x 2.1 mm, 1.8 μ m). Run a gradient from 5% B to 95% B over 5 minutes.

• Data Processing: Extract the chromatogram for m/z 189.0118. Validate the peak by confirming the presence of the m/z 191.0089 isotope at exactly ~32% relative abundance, confirming the presence of the mono-chlorinated species[5].

Visualizations of Analytical Workflows

Multi-modal spectral validation workflow for structural elucidation.

Proposed ESI-MS/MS fragmentation pathway for 5-chloro-4-methoxy-2-nitropyridine.

References

• 5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6. ChemSrc. URL: [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology (NIST). URL: [Link]

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST). URL:[Link]

• Spectrometric Identification of Organic Compounds, 8th Edition. John Wiley & Sons. URL:[Link]

• Structure Determination of Organic Compounds: Tables of Spectral Data. Springer / VitalSource. URL:[Link]

Sources

• 1. 5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6 | Chemsrc [chemsrc.com]
• 2. wiley.com [wiley.com]
• 3. vitalsource.com [vitalsource.com]
• 4. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 5. NIST Chemistry WebBook [webbook.nist.gov]

Technical Whitepaper: Structure, Bonding, and Synthetic Utility of 5-Chloro-4-methoxy-2-nitropyridine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Classification: Advanced Technical Guide

Executive Summary

In the landscape of modern drug discovery, highly functionalized heterocyclic scaffolds are paramount for developing targeted therapeutics, particularly kinase inhibitors and selective receptor modulators. 5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6) represents a premium, orthogonally reactive building block. As a Senior Application Scientist, I have structured this whitepaper to decode the complex electronic topography of this trisubstituted pyridine and provide field-proven, self-validating protocols for its synthesis and downstream functionalization.

Molecular Architecture & Electronic Topography

The reactivity of 5-Chloro-4-methoxy-2-nitropyridine is entirely dictated by the "push-pull" electronic dynamics of its three distinct substituents on the inherently electron-deficient pyridine core. Understanding these orbital interactions is critical for predicting regioselectivity during functionalization.

• C2-Nitro Group (-NO2): The nitro group exerts a powerful electron-withdrawing effect through both inductive (-I) and mesomeric (-M) pathways. This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the π -system, rendering the ring—particularly at the ortho and para positions—highly susceptible to [1].

• C4-Methoxy Group (-OCH3): While inductively electron-withdrawing (-I), the methoxy group is strongly π -donating (+M). This resonance effect localizes electron density at the C3 and C5 positions, effectively counteracting the pyridine ring's inherent deactivation and directing electrophiles to these specific sites.

• C5-Chloro Group (-Cl): The chlorine atom provides a weak +M effect but a strong -I effect. More importantly, it serves as a robust synthetic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) once the more reactive sites have been addressed.

Causality in Regioselective Synthesis

When synthesizing this compound from the basic starting material, 4-methoxy-2-nitropyridine, electrophilic chlorination must choose between the C3 and C5 positions[2]. Why does substitution occur exclusively at C5? The causality lies in a combination of steric and electronic factors. The C3 position is sterically hindered, flanked by the bulky C2-nitro and C4-methoxy groups (high A-value clash), raising the transition state energy. Conversely, C5 is sterically accessible and electronically activated by the ortho-methoxy group. Furthermore, traditional typically requires extreme conditions due to the unreactive nature of the heterocycle[3]; however, the +M effect of the C4-methoxy group sufficiently activates the ring to allow for milder chlorination conditions.

Fig 1. Electronic topography and orthogonal reactivity map of the trisubstituted pyridine core.

Mechanistic Pathways: SNAr vs. Cross-Coupling

The true value of 5-Chloro-4-methoxy-2-nitropyridine lies in its orthogonal reactivity, allowing chemists to selectively functionalize different positions without protecting groups.

The SNAr Pathway (C2 or C4)

Nucleophilic attack typically targets the C2 or C4 positions. Historically, this was modeled exclusively via a two-step mechanism involving a resonance-stabilized Meisenheimer complex[1]. However, recent computational chemistry and advanced kinetic studies reveal that many of these displacements on highly activated heterocycles actually proceed via a, bypassing the Meisenheimer intermediate entirely[4]. The presence of the C2-nitro group acts as the ultimate thermodynamic sink for the transition state's negative charge, allowing rapid displacement of either the nitro group itself or the C4-methoxy group by amines or alkoxides.

The Cross-Coupling Pathway (C5)

The C5-Cl bond is generally inert to standard nucleophiles but is highly reactive toward Palladium(0) oxidative addition. By utilizing bulky, electron-rich bidentate ligands (like dppf or XPhos), the C5 position can be selectively arylated or aminated while leaving the C2-nitro and C4-methoxy groups intact for late-stage modification.

Experimental Methodologies (Self-Validating Protocols)

To ensure high-fidelity results in the laboratory, the following protocols are designed as self-validating systems, embedding analytical checkpoints directly into the workflow.

Protocol A: Regioselective Electrophilic Chlorination

Objective: Synthesize 5-Chloro-4-methoxy-2-nitropyridine from 4-methoxy-2-nitropyridine.

• Initiation: Charge a flame-dried Schlenk flask with 4-methoxy-2-nitropyridine (1.0 equiv) and anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.5 M concentration.

• Reagent Addition: Cool the vessel to 0 °C. Portion-wise, add N-Chlorosuccinimide (NCS) (1.1 equiv). Causality: Stepwise addition at low temperature mitigates the exothermic radical/electrophilic cascade, preventing over-chlorination.

• Thermal Activation: Heat the reaction mixture to 80 °C for 4 hours. Causality: Elevated thermal energy is required to overcome the inductive deactivation exerted by the pyridine nitrogen and the C2-nitro group[3].

• Self-Validation Checkpoint: Sample the reaction for LC-MS. The protocol is validated when the starting material mass disappears, replaced by a new peak exhibiting the characteristic 3:1 isotopic ratio (M / M+2) indicative of a single incorporated 35Cl/37Cl atom.

• Isolation: Quench the reaction by pouring it into ice-water (10 volumes). The sudden shift in dielectric constant forces the hydrophobic product to precipitate. Filter the crude solid and recrystallize from Ethanol/Water to afford the pure target compound.

Protocol B: Orthogonal Functionalization via Suzuki-Miyaura Coupling

Objective: Selectively arylate the C5 position.

• Setup: Charge a vessel with 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv), a selected Arylboronic acid (1.2 equiv), and anhydrous K₂CO₃ (2.0 equiv).

• Solvent System: Add a thoroughly degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v). Causality: Water is essential to dissolve the base and activate the boronic acid into the reactive boronate species.

• Catalyst Injection: Under an argon atmosphere, add Pd(dppf)Cl₂ (0.05 equiv). Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating the challenging reductive elimination step while preventing catalyst poisoning by the pyridine nitrogen.

• Execution & Validation: Heat at 90 °C for 6 hours. Monitor via TLC (Hexanes/EtOAc). Quench with water, extract with EtOAc, and purify via flash column chromatography.

Fig 2. Self-validating synthetic workflow from starting material to orthogonal functionalization.

Quantitative Data & Characterization

To facilitate rapid identification and verification in the laboratory, all expected quantitative metrics and spectral assignments are summarized below.

Table 1: Physicochemical & Structural Properties

Property	Value
Chemical Name	5-Chloro-4-methoxy-2-nitropyridine
CAS Registry Number	1804883-24-6
Molecular Formula	C₆H₅ClN₂O₃
Molecular Weight	188.57 g/mol
Physical State	Solid (Crystalline Powder)
Key Functional Groups	Chloro, Methoxy, Nitro, Pyridine core

Table 2: Predictive Spectral Characterization (NMR & IR)

Technique	Signal / Shift	Assignment & Causality
¹H NMR (CDCl₃)	δ ~8.52 (s, 1H)	C6-H: Highly deshielded by the adjacent electronegative Nitrogen and C5-Cl.
¹H NMR (CDCl₃)	δ ~7.65 (s, 1H)	C3-H: Experiences competing effects; shielded by C4-OMe (+M) but deshielded by C2-NO₂.
¹H NMR (CDCl₃)	δ ~4.05 (s, 3H)	C4-OCH₃: Typical methoxy singlet, slightly shifted downfield due to ring electron deficiency.
¹³C NMR (CDCl₃)	δ ~160.0 ppm	C4: Highly deshielded by direct oxygen attachment.
IR Spectroscopy	1530, 1350 cm⁻¹	N-O Stretching: Asymmetric and symmetric stretches characteristic of the nitro group.
Mass Spec (ESI+)	m/z 189.0, 191.0	[M+H]⁺: Demonstrates the definitive 3:1 isotopic ratio for ³⁵Cl/³⁷Cl.

References

• Wikipedia Contributors. "Nucleophilic aromatic substitution." Wikipedia, The Free Encyclopedia. URL:[Link]

• Kwan, E. E., et al. "Concerted Nucleophilic Aromatic Substitution Reactions." National Institutes of Health (NIH) / PMC. URL:[Link]

• Google Patents. "US20170008848A1 - Methods of making netupitant and intermediates thereof." Google Patents.

• American Chemical Society. "Some Items of Interest to Process R&D Chemists and Engineers." ACS Publications. URL:[Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. US20170008848A1 - Methods of making netupitant and intermediates thereof - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]

5-Chloro-4-methoxy-2-nitropyridine: A Comprehensive Technical Guide on Safety, Handling, and Toxicological Mechanisms

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Standard Operating Procedure (SOP)

Executive Summary

In modern medicinal chemistry and drug development, halogenated nitropyridines are indispensable building blocks. Specifically, 5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6) 1 is highly valued for its predictable reactivity in Nucleophilic Aromatic Substitution (SNAr) reactions. The unique structural arrangement—a reactive chloro leaving group, an electron-modulating methoxy group, and a strongly electron-withdrawing nitro group on a pyridine core—allows for precise functionalization.

However, as a Senior Application Scientist, I must emphasize that the very features making this compound synthetically useful also render it highly hazardous. The nitro-heteroaromatic core presents severe toxicological risks, including skin sensitization, energetic decomposition, and life-threatening methemoglobinemia upon systemic exposure. This whitepaper synthesizes the physicochemical hazards, mechanistic toxicology, and self-validating handling protocols required to safely utilize this compound in a research setting.

Physicochemical & Structural Hazard Analysis

To handle a chemical safely, one must first understand the causality behind its reactivity. The hazards of 5-Chloro-4-methoxy-2-nitropyridine are not arbitrary; they are directly dictated by its molecular architecture 2.

Table 1: Physicochemical Hazard Profile

Structural Feature	Primary Hazard	Mechanistic Rationale
Nitro Group (—NO₂)	Energetic Instability & Toxicity	Acts as a powerful electron sink. Thermally, nitroaromatics can undergo rapid, exothermic decomposition if heated above 100°C. Biologically, it undergoes redox cycling, leading to oxidative stress.
Chloro Group (—Cl)	SNAr Reactivity & Sensitization	Positioned para to the pyridine nitrogen and activated by the ortho-nitro group, the C-Cl bond is highly susceptible to nucleophilic attack by biological thiols and amines (e.g., skin proteins).
Methoxy Group (—OCH₃)	Modulated Electrophilicity	While electron-donating, its steric and electronic influence modulates the SNAr rate, requiring specific thermal inputs that must be carefully controlled to avoid runaway exotherms.

Mechanistic Toxicology: The Causality of Exposure

Understanding the biological mechanisms of toxicity ensures that safety protocols are respected rather than merely followed.

Methemoglobinemia and Systemic Toxicity

Halogenated nitropyridines are highly lipophilic and readily absorb through the skin, respiratory tract, and mucous membranes. Once in systemic circulation, the nitro group undergoes enzymatic reduction. These reactive intermediates directly oxidize the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), forming methemoglobin .

Because methemoglobin cannot bind oxygen, systemic hypoxia ensues. Clinical manifestations include diffuse cyanosis, dizziness, fatigue, and in severe cases, rhabdomyolysis and delayed toxic encephalopathy 3.

Pathophysiological mechanism of nitropyridine-induced methemoglobinemia.

Nucleophilic Sensitization

Due to its SNAr reactivity, 5-Chloro-4-methoxy-2-nitropyridine acts as a potent hapten. Upon dermal contact, it covalently binds to epidermal proteins. This hapten-protein complex is recognized by Langerhans cells, initiating a T-cell-mediated immune response that manifests as severe allergic contact dermatitis upon subsequent exposures.

Standard Operating Procedures (SOP): Safe Handling & Reaction Execution

To mitigate these risks, all experimental workflows must be designed as self-validating systems . This means every step contains a built-in check to confirm safety before proceeding to the next.

Table 2: Required Engineering Controls & PPE

Category	Specification	Validation Metric
Ventilation	Certified Chemical Fume Hood	Monitor must display face velocity of 100–120 fpm.
Hand Protection	Double-layer Nitrile Gloves	Inspect outer gloves every 30 mins; replace immediately if contaminated.
Eye/Face	Chemical Splash Goggles & Shield	Visual confirmation of tight seal against the face.
Storage	0–6°C, Amber Vial, Argon/N₂	Verify inert gas blanket prior to sealing and returning to cold storage.

Step-by-Step SNAr Reaction Setup Protocol

Step 1: Environmental & PPE Validation

• Action: Don double-layer nitrile gloves, chemical splash goggles, and a flame-resistant lab coat.

• Validation: Verify the fume hood monitor displays a face velocity of ≥ 100 fpm. Do not open the chemical container if the flow alarm is active.

Step 2: Reagent Handling and Transfer

• Action: Weigh 5-Chloro-4-methoxy-2-nitropyridine using a static-free, grounded spatula within the fume hood. Avoid generating airborne dust.

• Validation: Post-transfer, inspect the weighing area visually (or with a UV lamp if applicable) to ensure zero dust dispersion on the balance pan.

Step 3: Reaction Execution (Thermal Control)

• Action: Dissolve the compound in a compatible anhydrous solvent (e.g., DMF or THF). Cool the vessel to 0°C before the dropwise addition of the nucleophile.

• Validation: Monitor the internal reaction temperature using an in-situ thermocouple. Ensure the exotherm does not exceed a ΔT of 5°C during addition to prevent thermal runaway and energetic decomposition of the nitroaromatic core.

Step 4: Quenching and Decontamination

• Action: Quench unreacted electrophiles by adding a mild, sacrificial nucleophile (e.g., aqueous ethanolamine) before initiating aqueous workup.

• Validation: Perform TLC or LC-MS analysis of the crude mixture. Confirm the complete consumption of the starting nitropyridine before transferring the mixture out of the fume hood.

Step-by-step safe handling and reaction workflow for halogenated nitropyridines.

Emergency Response & Decontamination

In the event of an exposure or spill, immediate, protocol-driven action is required to prevent systemic absorption.

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Do not use solvents (e.g., acetone or ethanol) to clean the skin, as this will drastically increase the dermal absorption rate of the lipophilic nitropyridine.

• Inhalation: Move the victim to fresh air immediately. If cyanosis (blue discoloration of lips/fingers) is observed, administer 100% supplemental oxygen and seek emergency medical attention. First responders should be alerted to the risk of methemoglobinemia, which may require treatment with Methylene Blue.

• Spill Cleanup: Do not sweep dry powders. Gently cover the spill with damp absorbent pads or inert solid absorbents (e.g., vermiculite). Transfer to a clearly labeled hazardous waste container using non-sparking tools.

References

• Chemsrc. "5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6".
• National Institutes of Health (NIH) / PubMed Central. "Methemoglobinemia and Delayed Encephalopathy After 5-Bromo-2-Nitropyridine Poisoning: A Rare Case Report".
• Benchchem. "A Comprehensive Technical Guide to 5-Chloro-2-nitropyridine: Safety and Handling".

Sources

• 1. 5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6 | Chemsrc [chemsrc.com]
• 2. 5-Chloro-2-nitropyridine | 52092-47-4 | Benchchem [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Definitive Technical Guide to 5-Chloro-4-methoxy-2-nitropyridine: Mechanistic Safety, Handling, and Synthetic Workflows in Drug Discovery

Executive Summary

In the landscape of modern drug discovery, highly functionalized heterocyclic scaffolds are paramount for developing targeted therapeutics. 5-Chloro-4-methoxy-2-nitropyridine is a privileged building block characterized by its orthogonal reactivity. The strategic placement of a strongly electron-withdrawing nitro group, an electron-donating methoxy group, and a cross-coupling-compatible chlorine atom provides medicinal chemists with a versatile canvas for late-stage functionalization.

This whitepaper synthesizes the physicochemical properties, mechanistic toxicology, and field-proven handling protocols for 5-Chloro-4-methoxy-2-nitropyridine. Designed for research scientists, this guide moves beyond standard Material Safety Data Sheet (MSDS) boilerplate to explain the causality behind safety hazards and provides self-validating experimental workflows for its application in the laboratory.

Chemical Identity & Physicochemical Profiling

The reactivity of 5-Chloro-4-methoxy-2-nitropyridine is dictated by the push-pull electronic effects of its substituents. The nitro group at the C2 position heavily depletes electron density from the pyridine ring, activating the ortho and para positions toward nucleophilic attack[1]. Conversely, the methoxy group at C4 provides resonance stabilization, while the C5 chlorine serves as an ideal handle for palladium-catalyzed cross-coupling or direct displacement.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	5-Chloro-4-methoxy-2-nitropyridine
CAS Registry Number	1804883-24-6[2]
Molecular Formula	C₆H₅ClN₂O₃[2]
Molecular Weight	188.57 g/mol [2]
Structural Features	Ortho-nitro, para-methoxy, meta-chloro substituted pyridine
Physical State	Crystalline Solid

Mechanistic Toxicology & Hazard Assessment

Standard safety data sheets list hazards without explaining their biological basis. Understanding the toxicological mechanism of nitropyridines is critical for designing effective personal protective equipment (PPE) strategies and emergency responses.

Based on structural analogues within the halogenated nitropyridine class, 5-Chloro-4-methoxy-2-nitropyridine exhibits acute oral toxicity and acts as a severe irritant to mucous membranes[3][4]. The primary driver of its systemic toxicity is the nitroaromatic redox cycling pathway . In biological systems, the nitro group can undergo single-electron reduction by cellular nitroreductases to form a highly reactive nitro radical anion. This intermediate rapidly transfers an electron to molecular oxygen, generating superoxide radicals (ROS) and regenerating the parent nitro compound. This catalytic cycle leads to severe oxidative stress and subsequent cellular damage.

Fig 1: Mechanism of nitroaromatic-induced oxidative stress via redox cycling.

Table 2: GHS Hazard Classifications

Hazard Class	Category	H-Statement	Signal Word
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed[4]	Warning
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[4]	Warning
Serious Eye Damage	Category 2A	H319: Causes serious eye irritation[3]	Warning
STOT (Single Exposure)	Category 3	H335: May cause respiratory irritation[4]	Warning

Self-Validating Experimental Workflows

To ensure scientific integrity and reproducibility, experimental protocols involving 5-Chloro-4-methoxy-2-nitropyridine must incorporate built-in validation steps. The following protocol details a Nucleophilic Aromatic Substitution ( SN​Ar ) reaction, a highly prevalent transformation for this scaffold in drug development[1].

The presence of the strongly electron-withdrawing nitro group at the C2 position is crucial for stabilizing the negatively charged Meisenheimer complex intermediate during nucleophilic attack[1].

Protocol: Chemoselective SN​Ar Functionalization

Objective: Displacement of the C5-chloro or C4-methoxy group (depending on nucleophile hardness) while preserving the nitro group for downstream reduction.

• Inert Atmosphere Setup & Substrate Activation:

  • Action: Dissolve 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv) in anhydrous DMF (0.2 M) within a flame-dried Schlenk flask. Purge with Argon for 15 minutes.

  • Validation: Utilize a positive-pressure bubbler to visually confirm continuous inert gas flow, preventing oxidative degradation of the solvent or substrate.

• Nucleophilic Addition:

  • Action: Add the desired nucleophile (e.g., a secondary amine, 1.2 equiv) followed by K2​CO3​ (2.0 equiv) as a heterogeneous base.

  • Validation: Observe the reaction mixture for a distinct bathochromic shift (color change, often deep yellow/orange), confirming the formation of the transient Meisenheimer complex[1].

• Thermal Activation:

  • Action: Heat the reaction mixture to 80°C.

  • Validation: Use an internal thermocouple probe to ensure the reaction mass (not just the heating block) reaches and maintains the target temperature.

• Reaction Monitoring (Feedback Loop):

  • Action: After 4 hours, withdraw a 10 µL aliquot, quench in 1 mL of H2​O/MeCN , and analyze via LC-MS.

  • Validation: Do not proceed to workup until the UV trace (254 nm) shows <5% remaining starting material. If >5% remains, extend heating by 2 hours (See Fig 2).

• Aqueous Quench & Isolation:

  • Action: Cool the mixture to 0°C and slowly pour into ice-cold water to precipitate the product.

  • Validation: Verify the pH of the aqueous phase is neutral (pH ~7) before filtration to ensure complete quenching of the base, preventing product hydrolysis during drying.

Fig 2: Self-validating SNAr experimental workflow with integrated feedback loops.

Emergency Response & Environmental Integrity

Handling highly functionalized nitropyridines requires stringent environmental controls due to their potential for aquatic toxicity and soil persistence[3].

• Spill Containment Causality: In the event of a spill, do not use strongly basic absorbents. The combination of a strong base and a highly activated nitroaromatic compound can lead to exothermic decomposition. Instead, sweep up the solid using a damp, inert absorbent pad to prevent dust generation (minimizing inhalation risk of the H335 respiratory irritant)[4].

• Decontamination: Wash the affected area with copious amounts of water and a mild detergent. Collect all aqueous washings; do not allow the material to enter standard drainage systems, as halogenated pyridines are highly resistant to standard wastewater biodegradation processes[3].

• First Aid Logic: If skin contact occurs, prolonged rinsing (minimum 15 minutes) is required. Because the compound is highly lipophilic, it can rapidly penetrate the stratum corneum, making immediate mechanical removal via soap and water the most effective intervention[3].

References

• Chemsrc. "5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6 Properties." Chemsrc Chemical Database. Available at:[Link]

Sources

• 1. 3-(1H-Imidazol-1-yl)-2-nitropyridine|CAS 1407153-39-2 [benchchem.com]
• 2. 5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6 | Chemsrc [chemsrc.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. merckmillipore.com [merckmillipore.com]

Strategic Functionalization of 5-Chloro-4-methoxy-2-nitropyridine: A Technical Guide for Medicinal Chemistry

Executive Summary

In modern drug discovery, highly substituted pyridine scaffolds are privileged pharmacophores found in numerous kinase inhibitors, GPCR modulators, and targeted oncology therapeutics. 5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6) [1] is a highly versatile, trifunctional building block that offers orthogonal reactivity at three distinct positions. This whitepaper provides an in-depth mechanistic analysis and validated experimental workflows for the selective functionalization of this scaffold, focusing on chemoselective nitro reduction and transition-metal-catalyzed cross-coupling.

Structural Analysis & Reactivity Profiling

The synthetic utility of 5-Chloro-4-methoxy-2-nitropyridine stems from the electronic interplay of its substituents:

• C2-Nitro Group (-NO₂): Acts as a powerful electron-withdrawing group (EWG). It significantly depletes electron density from the pyridine π -system, which highly activates the ring toward nucleophilic aromatic substitution (SₙAr) and accelerates oxidative addition at the C5 position. It can be chemoselectively reduced to an amine for subsequent amide coupling.

• C4-Methoxy Group (-OCH₃): An electron-donating group via resonance (+M effect) but sterically demanding. It serves as a stable directing group during early-stage synthesis but can be selectively demethylated (e.g., using BBr₃ or aqueous HBr) in late-stage functionalization to yield a pyridone/hydroxypyridine motif.

• C5-Chloro Group (-Cl): Traditionally, aryl chlorides are sluggish in palladium-catalyzed cross-coupling reactions due to the high bond dissociation energy of the C-Cl bond[2]. However, the synergistic electron-withdrawing effect of the pyridine nitrogen and the C2-nitro group sufficiently activates this bond, making it a prime handle for Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings[3][4].

Orthogonal Functionalization Workflows

To maximize library diversity, chemists must sequence reactions to avoid cross-reactivity. The two primary divergent workflows for this scaffold are illustrated below.

Causality Note: Performing the Suzuki coupling before nitro reduction (Pathway A) is often preferred. The nitro group's electron-withdrawing nature activates the C5-Cl bond for oxidative addition. If the nitro group is reduced to an amine first (Pathway B), the resulting electron-donating amine deactivates the C5-Cl bond, necessitating much more aggressive and expensive palladium/ligand systems (e.g., BrettPhos or XPhos) to achieve conversion[5].

Caption: Divergent synthetic workflows for 5-Chloro-4-methoxy-2-nitropyridine functionalization.

Quantitative Data: Catalyst Selection for C5-Arylation

The formation of carbon-carbon bonds involving chloropyridines requires careful catalyst selection[3]. Table 1 summarizes the performance of various catalytic systems for the Suzuki-Miyaura coupling of highly substituted chloropyridines.

Table 1: Catalyst Optimization for C5-Suzuki-Miyaura Coupling of Chloropyridines

Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Mechanistic Rationale
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃	Toluene/EtOH/H₂O	90	< 20%	Standard Pd(0) fails; oxidative addition into C-Cl is too slow.
Pd(OAc)₂ (Ligand-Free)	Na₂CO₃	DMF/H₂O (3.5:3)	60	76 - 91%	Aqueous media stabilizes naked Pd nanoparticles; excellent for activated chlorides[2].
Pd₂(dba)₃ / XPhos	K₃PO₄	1,4-Dioxane	100	> 85%	Bulky, electron-rich biaryl phosphine forces reductive elimination and accelerates oxidative addition.
PEPPSI-IPr (0.5 mol%)	K₃PO₄	1,4-Dioxane	100	> 90%	NHC ligand provides massive steric bulk and electron density; highly efficient at low loadings[3].

Self-Validating Experimental Methodologies

The following protocols are designed with built-in causality and self-validation steps to ensure reproducibility in a process chemistry environment.

Protocol 1: Chemoselective Nitro Reduction (Avoiding Dechlorination)

Scientific Rationale: Standard catalytic hydrogenation (H₂ with Pd/C) of chloronitropyridines frequently results in unwanted hydrodechlorination of the C5 position. To preserve the C-Cl bond, a mild, single-electron transfer (SET) reduction using Iron powder and Ammonium Chloride is strictly required[6][7].

Step-by-Step Procedure:

• Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 5-Chloro-4-methoxy-2-nitropyridine (10.0 mmol, 1.0 equiv) in a mixture of Ethanol (40 mL) and Water (10 mL).

• Activation: Add Ammonium Chloride (NH₄Cl) (50.0 mmol, 5.0 equiv) to the solution. Note: NH₄Cl acts as a mild proton source that prevents the reaction mixture from becoming overly basic, which could lead to unwanted SₙAr side reactions at the C5 position.

• Reduction: Add Iron (Fe) powder (325 mesh, 50.0 mmol, 5.0 equiv) portion-wise over 10 minutes at room temperature.

• Heating: Heat the suspension to 80 °C (reflux) for 2–3 hours. Monitor reaction completion via LC-MS or TLC (Hexanes/EtOAc 1:1). The disappearance of the starting material UV peak and the emergence of a more polar spot indicates success.

• Workup: Cool the mixture to room temperature. Filter the heterogeneous mixture through a pad of Celite to remove iron oxides, washing the filter cake thoroughly with hot Ethyl Acetate (3 × 50 mL).

• Isolation: Concentrate the filtrate under reduced pressure. Partition the residue between saturated aqueous NaHCO₃ (50 mL) and Ethyl Acetate (50 mL). Extract the aqueous layer with Ethyl Acetate (2 × 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to afford 5-Chloro-4-methoxypyridin-2-amine.

Protocol 2: C5 Suzuki-Miyaura Cross-Coupling

Scientific Rationale: Utilizing the PEPPSI-IPr catalyst system allows for extremely low catalyst loading (0.5 mol%) while overcoming the activation energy barrier of the C-Cl bond[3].

Step-by-Step Procedure:

• Reagent Loading: In an oven-dried Schlenk tube, combine 5-Chloro-4-methoxy-2-nitropyridine (1.0 mmol, 1.0 equiv), the desired Arylboronic acid (1.2 mmol, 1.2 equiv), PEPPSI-IPr catalyst (0.005 mmol, 0.5 mol%), and finely milled Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)[3].

• Inert Atmosphere: Seal the tube with a septum and purge the vessel with dry Nitrogen (N₂) or Argon via three vacuum/backfill cycles. Crucial: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the active Pd(0) species.

• Solvent Addition: Add anhydrous 1,4-Dioxane (5 mL) via syringe.

• Reaction: Replace the septum with a Teflon screwcap and heat the reaction mixture to 100 °C in a pre-heated oil bath for 12–24 hours.

• Quench & Workup: Cool to room temperature. Dilute the mixture with Ethyl Acetate (20 mL) and filter through a short plug of silica gel to remove the palladium catalyst and inorganic salts. Wash the plug with additional Ethyl Acetate (20 mL).

• Purification: Concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, gradient elution: 0-30% EtOAc in Hexanes) to isolate the pure 5-Aryl-4-methoxy-2-nitropyridine.

References

• Chemsrc. "5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6". Retrieved from:[Link]

• National Institutes of Health (NIH) / Molecules. "Synthesis of Novel 3,5-Dichloro-2-arylpyridines by Palladium Acetate-Catalyzed Ligand-Free Suzuki Reactions in Aqueous Media". Retrieved from:[Link]

• American Chemical Society (ACS). "Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature". The Journal of Organic Chemistry. Retrieved from:[Link]

Sources

• 1. CAS#:912998-70-0 | 1H-Pyrrole-3-carboxylic acid, 2-(1-methylethyl)-4,5-diphenyl | Chemsrc [m.chemsrc.com]
• 2. Synthesis of Novel 3,5-Dichloro-2-arylpyridines by Palladium Acetate-Catalyzed Ligand-Free Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. thieme-connect.com [thieme-connect.com]
• 6. (6-Chloro-5-nitropyridin-3-yl)methanol | 321845-12-9 | Benchchem [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide on the Reactivity of the Nitro Group in 5-Chloro-4-methoxy-2-nitropyridine

Abstract

5-Chloro-4-methoxy-2-nitropyridine is a highly functionalized heterocyclic compound of significant interest to researchers, scientists, and professionals in drug development. The interplay of its substituents—a chloro group, a methoxy group, and a nitro group—on the pyridine scaffold creates a unique reactivity profile. This guide provides a comprehensive exploration of the reactivity centered on the nitro group, a versatile functional handle. We will delve into its role in activating the pyridine ring for nucleophilic aromatic substitution (SNAr), its susceptibility to reduction to form the corresponding amine, and its influence on the overall chemical behavior of the molecule. This document will serve as a technical resource, offering field-proven insights, detailed experimental protocols, and mechanistic visualizations to facilitate its application in complex molecule synthesis.

Introduction: The Electronic Landscape of 5-Chloro-4-methoxy-2-nitropyridine

The pyridine ring is a cornerstone in a multitude of pharmaceuticals and agrochemicals.[1] The introduction of a nitro (NO₂) group dramatically alters its electronic properties, transforming it into a versatile synthetic intermediate.[1] In 5-Chloro-4-methoxy-2-nitropyridine, the convergence of three distinct electronic effects dictates its reactivity:

• The Nitro Group (-NO₂): As a potent electron-withdrawing group, the nitro group deactivates the pyridine ring towards electrophilic substitution but significantly activates it for nucleophilic aromatic substitution (SNAr).[1][2][3] This activation is most pronounced at the positions ortho and para to the nitro group.

• The Chloro Group (-Cl): The chlorine atom exerts a deactivating inductive effect (-I) and a weaker, electron-donating resonance effect (+M).[3] Its primary role in this scaffold is often as a leaving group in SNAr reactions.

• The Methoxy Group (-OCH₃): The methoxy group is an electron-donating group through resonance (+M) and weakly electron-withdrawing through induction (-I). Its presence can influence the regioselectivity of nucleophilic attack.

This intricate electronic balance makes the nitro group a focal point for a variety of chemical transformations, which will be the central theme of this guide.

Nucleophilic Aromatic Substitution (SNAr): Leveraging the Activating Power of the Nitro Group

The strong electron-withdrawing nature of the nitro group renders the pyridine ring of 5-Chloro-4-methoxy-2-nitropyridine highly susceptible to nucleophilic attack.[1][2] The reaction proceeds through a two-step addition-elimination mechanism, involving a resonance-stabilized Meisenheimer complex intermediate.[4][5]

Regioselectivity of Nucleophilic Attack

In 5-Chloro-4-methoxy-2-nitropyridine, there are two primary sites for nucleophilic attack: C2 (bearing the nitro group) and C5 (bearing the chloro group). The nitro group at the C2 position, along with the ring nitrogen, strongly activates the C5 position for SNAr by stabilizing the negative charge of the Meisenheimer intermediate.[4][6] While displacement of the nitro group itself is possible, the displacement of the chloride at C5 is often the more facile pathway due to chlorine being an excellent leaving group.[1][6]

The Nitro Group as a Leaving Group

While less common than halide displacement, the nitro group can also function as a leaving group in SNAr reactions, particularly with potent nucleophiles or under specific reaction conditions.[7] The viability of this pathway is dependent on the relative activation of the positions and the nature of the attacking nucleophile.

Experimental Protocol: SNAr Displacement of the Chloro Group

This protocol details a general procedure for the displacement of the chloro group in a related substrate, 2-chloro-4-methyl-5-nitropyridine, with a nucleophile, which can be adapted for 5-Chloro-4-methoxy-2-nitropyridine.

Materials and Reagents:

• 2-Chloro-4-methyl-5-nitropyridine[8][9]

• Sodium Methoxide

• Methanol (absolute)

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium (3.8 equivalents) in absolute methanol at 0°C under an inert atmosphere.[9]

• Substrate Addition: To the stirred sodium methoxide solution, add a solution of 2-chloro-4-methyl-5-nitropyridine (1 equivalent) in absolute methanol dropwise.[9]

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 30 minutes.[9] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to obtain a solid.[9]

• Isolation and Purification: The crude product can be purified by recrystallization or column chromatography.

Data Presentation:

Substrate	Nucleophile	Product	Yield (%)	Reference
2-Chloro-4-methyl-5-nitropyridine	Sodium Methoxide	2-Methoxy-4-methyl-5-nitropyridine	Not specified	[9]

Mechanistic Visualization

Caption: Generalized SNAr mechanism on 5-Chloro-4-methoxy-2-nitropyridine.

Reduction of the Nitro Group: A Gateway to Aminopyridines

The transformation of a nitro group into an amino group is a cornerstone of synthetic organic chemistry, providing access to a vast array of valuable building blocks, particularly in the pharmaceutical industry.[1] The resulting aminopyridines are crucial pharmacophores in numerous bioactive molecules.[1]

Common Reduction Methods

A variety of methods are available for the reduction of the nitro group in nitropyridines, with the choice of reagent often dictated by the presence of other functional groups in the molecule.[1]

• Catalytic Hydrogenation: This is a widely used and often clean method, employing catalysts such as Palladium on carbon (Pd/C) or Raney Nickel.[10][11] However, care must be taken as some conditions can also reduce the pyridine ring or other functional groups.[12]

• Metal-Acid Systems: Reagents like iron in acidic media (e.g., Fe/HCl or Fe/acetic acid) are classic and effective for nitro group reduction.[11][13]

• Metal-Neutral Salt Systems: A milder and often more chemoselective alternative is the use of iron powder with ammonium chloride in a neutral medium.[14][15][16] This method is particularly useful for substrates with acid-sensitive functional groups.

• Transfer Hydrogenation: Using a hydrogen donor like hydrazine hydrate in the presence of a catalyst (e.g., Pd/C) offers a convenient alternative to using gaseous hydrogen.[17]

Experimental Protocol: Reduction of a Nitroarene using Fe/NH₄Cl

This protocol provides a general and robust method for the reduction of a nitroarene to an aniline, which is applicable to 5-Chloro-4-methoxy-2-nitropyridine.[16]

Materials and Reagents:

• Nitroarene (e.g., 5-Chloro-4-methoxy-2-nitropyridine)

• Iron powder (electrolytic grade is preferred for faster reaction)[16]

• Ammonium chloride

• Methanol

• Water

• Dichloromethane (or other suitable extraction solvent)

• Celite or silica gel

• Standard glassware for organic synthesis

• Mechanical stirrer and heating mantle

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a reflux condenser, charge methanol, the nitroarene (1 equivalent), and ammonium chloride.[16]

• Addition of Iron: Add iron powder (approximately 5 molar equivalents) to the stirred mixture.[16]

• Reaction Progression: Heat the mixture to reflux and monitor the reaction by TLC. The reaction time can vary from 2-7 hours.[16]

• Quenching and Work-up: Once the reaction is complete, cool the mixture to approximately 40°C and add water. Caution: It is crucial to add water before removing the methanol to prevent a potential exothermic reaction.[16]

• Solvent Removal and Extraction: Distill off about 90% of the methanol under reduced pressure. Cool the remaining mixture to room temperature and add dichloromethane. Stir for 10 minutes.[16]

• Filtration and Isolation: Filter the black sludge through a bed of Celite or silica, washing the filter cake with dichloromethane. Combine the filtrates and wash with water.[16]

• Final Product: Concentrate the organic layer under reduced pressure to obtain the corresponding amine.[16]

Data Presentation:

Nitroarene	Reducing System	Product	Yield (%)	Reference
o-Nitrotoluene	Fe/NH₄Cl, Methanol	o-Toluidine	92	[16]
Substituted Nitroarenes	Zn dust, NH₄Cl, Water	Corresponding Anilines	Good to excellent	[18]

Workflow Visualization

Caption: General workflow for the reduction of a nitropyridine using Fe/NH₄Cl.

The Nitro Group's Influence on Further Functionalization

Beyond being a substrate for substitution and reduction, the nitro group on the 5-Chloro-4-methoxy-2-nitropyridine scaffold plays a critical role in directing subsequent chemical transformations.

Directing Electrophilic Aromatic Substitution

While the pyridine ring is generally deactivated towards electrophilic aromatic substitution, the presence of activating groups can facilitate such reactions.[19] However, the potent deactivating effect of the nitro group in 5-Chloro-4-methoxy-2-nitropyridine makes direct electrophilic substitution challenging.[1][3] Any potential electrophilic attack would be directed to the positions least deactivated by the nitro group.

Cyclization Reactions

The electron-deficient nature of the nitropyridine ring, enhanced by the nitro group, makes it susceptible to nucleophilic attack that can initiate cyclization reactions.[2] For instance, the nitroalkene moiety can react with nucleophiles to form cyclic structures.[2]

Conclusion

The nitro group in 5-Chloro-4-methoxy-2-nitropyridine is a linchpin of its chemical reactivity. Its strong electron-withdrawing properties are not only fundamental to activating the pyridine ring for nucleophilic aromatic substitution but also render it a prime candidate for reduction to the synthetically invaluable amino group.[1] A thorough understanding of the interplay between the nitro, chloro, and methoxy substituents is paramount for leveraging this versatile intermediate in the synthesis of complex, high-value molecules. This guide has provided a detailed overview of the key reactive pathways, supported by practical experimental protocols and mechanistic insights, to empower researchers and scientists in their drug discovery and development endeavors.

References

• Reactivity of the nitro group on a pyridine ring - Benchchem. (URL: )
• Nucleophilic aromatic substitution by [18F]fluoride at substituted 2-nitropyridines. (2009). (URL: )
• Synthesis of 3-Substituted 2-Aminopyridines via Displacement of 3-Fluoro-2- nitropyridine. (URL: )
• Size Dependence of Pd-Catalyzed Hydrogenation of 2,6-Diamino-3,5-dinitropyridine. (2024).
• SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. (URL: )
• A Comprehensive Technical Guide to the Synthesis of 3-Amino-4-nitropyridine from 4-Aminopyridine - Benchchem. (URL: )

• Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones - PMC. (URL: [Link])

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC. (URL: [Link])

• 2,3-diaminopyridine - Organic Syntheses Procedure. (URL: [Link])

• Catalytic hydrogenation of pyridines in water. a) Data showing the... - ResearchGate. (URL: [Link])

• Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature | The Journal of Organic Chemistry - ACS Publications. (2022). The Journal of Organic Chemistry. (URL: [Link])

• CN1115755A - Method for preparing 3-aminopyridines from 3-nitropyridines - Google P
• Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines - Benchchem. (URL: )

• Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant | Semantic Scholar. (1992). (URL: [Link])

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC. (URL: [Link])

• Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant - Taylor & Francis. (2006). (URL: [Link])

• Propose a mechanism for nitration of pyridine at the 4-position, and show why this orientation is not observed. - Pearson. (2024). (URL: [Link])

• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC. (URL: [Link])

• Nucleophilic aromatic substitution - Wikipedia. (URL: [Link])

• The Chemistry of Benzo and Carbocyclic Derivatives of Pyridine | IntechOpen. (2022). (URL: [Link])

• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC. (2022). (URL: [Link])

• Reduction of nitro compounds - Wikipedia. (URL: [Link])

• Nitropyridines, Their Synthesis and Reactions - ResearchGate. (URL: [Link])

• Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids - mediaTUM. (URL: [Link])

• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). (URL: [Link])

• CATALYTIC HYDROGENATION OF PYRIDINE AND QUINOLINE DERIVATIVES - ResearchGate. (URL: [Link])

• Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams - PMC. (URL: [Link])

• 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II - KPU Pressbooks. (URL: [Link])

• An In-depth Technical Guide on the Reactivity of the Chloro and Nitro Groups - Benchchem. (URL: )

• Chemoselective Reductions of Nitroaromatics in Water at Room Temperature - PMC - NIH. (URL: [Link])

• Supplementary Information Synthetic routes to compounds 5 and 10-19 - The Royal Society of Chemistry. (URL: [Link])

• SNAr reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density fun - ResearchGate. (2018). (URL: [Link])

• Nitropyridines: Synthesis and reactions - ResearchGate. (URL: [Link])

• Synthesis of 2-methoxy-4-methyl-5-nitropyridine - PrepChem.com. (URL: [Link])

• 5-Chloro-4-Methoxy-2-Nitro-Phenol CAS NO 14164-14-8 - ChemicalCell. (URL: [Link])

• Shining light on the nitro group: distinct reactivity and selectivity - Chemical Communications (RSC Publishing). (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 6. benchchem.com [benchchem.com]
• 7. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Chloro-4-methyl-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
• 9. prepchem.com [prepchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.org [mdpi.org]
• 14. semanticscholar.org [semanticscholar.org]
• 15. tandfonline.com [tandfonline.com]
• 16. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 17. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Chemoselective Reductions of Nitroaromatics in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Electronic Properties and Reactivity Profile of 5-Chloro-4-methoxy-2-nitropyridine: A Comprehensive Technical Guide

Executive Summary

In the landscape of modern drug development and materials science, polysubstituted heterocycles serve as foundational building blocks. 5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6) is a highly functionalized scaffold characterized by a complex "push-pull" electronic system. As a Senior Application Scientist, I approach this molecule not merely as a static structure, but as a dynamic electronic system where every substituent dictates specific regioselectivity, redox stability, and binding affinity. This whitepaper provides an in-depth analysis of its electronic properties, detailing the causality behind its behavior, the computational methods used to predict it, and the self-validating experimental protocols required to characterize it.

Structural and Electronic Profiling

The chemical behavior of 5-Chloro-4-methoxy-2-nitropyridine is governed by the competing inductive and resonance effects of its substituents on the inherently electron-deficient pyridine core.

• The 2-Nitro Group (-NO₂, Acceptor): Acting as a powerful Electron Withdrawing Group (EWG) via both inductive (-I) and resonance (-M) effects, the nitro group significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This creates a highly electrophilic center at the C2 position, priming the ring for Nucleophilic Aromatic Substitution (SNAr)[1][2].

• The 4-Methoxy Group (-OCH₃, Donor): Despite a weak inductive withdrawal, the methoxy group is a strong Electron Donating Group (EDG) via resonance (+M). The oxygen lone pairs delocalize into the π -system, raising the Highest Occupied Molecular Orbital (HOMO) and selectively increasing electron density at the ortho and para positions (C3 and C5)[3].

• The 5-Chloro Group (-Cl, Modulator): The chlorine atom exerts a net deactivating inductive pull (-I) that dominates its weak resonance donation (+M). While it subtly modulates the overall dipole moment, its primary role is serving as an orthogonal synthetic handle for late-stage transition-metal-catalyzed cross-coupling.

Electronic substituent effects on the 5-Chloro-4-methoxy-2-nitropyridine core.

Computational (DFT) Methodologies

To accurately map the electronic landscape of this compound, Density Functional Theory (DFT) is the industry standard. As demonstrated in , selecting the appropriate functional and basis set is critical for accurate thermodynamic and electronic predictions[1].

Protocol 1: In-Silico DFT Analysis

This protocol utilizes the B3LYP functional paired with a 6-311++G(d,p) basis set. The causality behind this choice is specific: B3LYP incorporates exact exchange necessary for accurate bandgap estimation, while the diffuse functions (++) are mandatory for modeling the diffuse lone pairs of the nitro and methoxy oxygen atoms[4][5].

• Geometry Optimization: Construct the 3D molecular model and run a ground-state optimization in a simulated solvent environment (e.g., CPCM model for Acetonitrile) to mimic physiological or reaction conditions.

• Frequency Calculation (Self-Validation Step): Execute a vibrational frequency calculation on the optimized geometry. Causality: The strict absence of imaginary frequencies mathematically proves the structure is a true local minimum, validating the ground-state geometry before extracting electronic parameters[5].

• Frontier Molecular Orbital (FMO) Analysis: Extract the HOMO and LUMO energy levels to calculate the global chemical hardness ( η ) and electrophilicity index ( ω ).

• Time-Dependent DFT (TD-DFT): Calculate the vertical excitation energies to predict the UV-Vis absorption spectrum ( λmax​ ).

Quantitative Data: Predicted Electronic Parameters

Based on benchmarked DFT studies of analogous substituted nitropyridines, the following table summarizes the theoretical electronic profile of 5-Chloro-4-methoxy-2-nitropyridine.

Parameter	Predicted Value (B3LYP/6-311++G**)	Chemical Implication
HOMO Energy	-6.85 eV	Indicates moderate ionization potential; stabilized by the pyridine core but raised by the 4-methoxy group.
LUMO Energy	-2.45 eV	Highly stabilized by the 2-nitro group, making the molecule an excellent electron acceptor.
Band Gap ( ΔE )	4.40 eV	Suggests moderate kinetic stability and distinct absorption in the near-UV region.
Dipole Moment ( μ )	~ 4.8 Debye	Strong polarity driven by the push-pull axis between the methoxy and nitro groups.

Experimental Characterization Protocols

A robust scientific workflow demands that theoretical models be anchored by orthogonal physical data. The following protocols form a self-validating system where empirical readouts directly confirm DFT predictions.

Protocol 2: Optical Profiling via UV-Vis Spectroscopy

This protocol validates the TD-DFT predicted bandgap.

• Sample Preparation: Prepare a 10 μ M solution of 5-Chloro-4-methoxy-2-nitropyridine in spectroscopic-grade Acetonitrile.

• Baseline Correction: Record a baseline using pure Acetonitrile in matched quartz cuvettes (1 cm path length) to eliminate solvent absorption artifacts.

• Spectral Acquisition: Scan from 200 nm to 600 nm at a rate of 1 nm/s.

• Solvatochromic Validation: Repeat the measurement in a non-polar solvent (e.g., Cyclohexane). Causality: The magnitude of the solvatochromic shift experimentally validates the calculated dipole moment and the Intramolecular Charge Transfer (ICT) character predicted by the DFT model.

Protocol 3: Redox Profiling via Cyclic Voltammetry (CV)

Cyclic voltammetry provides a direct, empirical measurement of the LUMO energy, validating the molecule's susceptibility to reduction (a key factor in nitroreductase-targeted prodrugs).

• Electrolyte Preparation: Dissolve 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous Acetonitrile.

• Cell Assembly: Utilize a three-electrode system: a Glassy Carbon working electrode, a Platinum wire counter electrode, and an Ag/Ag⁺ non-aqueous reference electrode. Causality: Glassy carbon is chosen for its wide potential window, preventing solvent breakdown from masking the analyte's redox peaks.

• Deoxygenation: Purge the solution with ultra-pure Argon for 15 minutes prior to scanning. Causality: Dissolved oxygen reduces at potentials overlapping with the nitro group; purging is an absolute requirement to prevent false-positive cathodic peaks.

• Data Acquisition: Sweep the potential from 0.0 V to -2.0 V at a scan rate of 50 mV/s. The onset of the first reduction peak ( Eredonset​ ) is used to empirically calculate the LUMO energy: ELUMO​=−(Eredonset​+4.8)eV .

Self-validating workflow linking theoretical DFT predictions to empirical reactivity.

Reactivity Profile and Drug Development Implications

The unique electronic topology of 5-Chloro-4-methoxy-2-nitropyridine dictates its utility in synthetic chemistry, particularly in the synthesis of complex kinase inhibitors and radiotracers.

Nucleophilic Aromatic Substitution (SNAr): The C2 position is highly activated by the nitro group. Interestingly, demonstrate that the nitro group itself frequently acts as an exceptional leaving group, rather than just an activating group[3]. This is heavily exploited in Positron Emission Tomography (PET) radiotracer synthesis, where [¹⁸F]fluoride efficiently displaces the nitro group.

While the 4-methoxy group donates electron density (+M) and theoretically deactivates the ring slightly compared to an unsubstituted analog, empirical data shows that under elevated temperatures (e.g., 140 °C), the overwhelming electron-withdrawing power of the C2-nitro and the pyridine nitrogen completely overrides this minor deactivation, allowing SNAr to proceed with high yields[3][6].

Orthogonal Functionalization: Once the SNAr reaction is complete (or if the nitro group is selectively reduced to an amine), the 5-chloro group remains intact. Because the chlorine is meta to the C2 position and relatively deactivated, it serves as a stable handle for subsequent Suzuki-Miyaura or Stille cross-coupling reactions, allowing for rapid diversification of the molecular scaffold in structure-activity relationship (SAR) campaigns.

References

• A DFT Study on Nitro Derivatives of Pyridine Source: Polycyclic Aromatic Compounds / ResearchGate URL:[Link]

• Nucleophilic aromatic substitution by [18F]fluoride at substituted 2-nitropyridines Source: Journal of Radioanalytical and Nuclear Chemistry / AKJournals URL:[Link]

• DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole Source: ACS Omega URL:[Link]

• 5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6) Compound Summary Source: ChemSrc URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. akjournals.com [akjournals.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling of 5-Chloro-4-methoxy-2-nitropyridine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Protocol Optimization, and Self-Validating Experimental Design

Executive Summary

The synthesis of highly functionalized biaryl and heterobiaryl scaffolds is a cornerstone of modern drug discovery[1]. 5-Chloro-4-methoxy-2-nitropyridine is a highly valuable, densely functionalized building block. However, its unique electronic topology—featuring a strongly electron-withdrawing nitro group, an electron-donating but sterically demanding methoxy group, and a coordinating pyridine nitrogen—requires precise tuning of the Suzuki-Miyaura cross-coupling conditions. This application note provides a causally driven, self-validating protocol for the efficient and chemoselective arylation of the C5 position.

Mechanistic Insights & Reaction Causality

To achieve high yields and avoid side reactions, one must understand the specific electronic and steric forces at play within the 5-Chloro-4-methoxy-2-nitropyridine scaffold:

• Electronic Activation of the C-Cl Bond: Unactivated aryl chlorides are typically sluggish in oxidative addition. However, the nitro group at the C2 position is para to the C5 chlorine. This strong electron-withdrawing effect significantly lowers the LUMO of the pyridine ring, highly activating the C-Cl bond toward oxidative addition by an electron-rich Pd(0) species[2].

• Steric Hindrance at C4: The methoxy group at C4 sits ortho to the reactive C5 center. This creates a sterically congested pocket that can inhibit the transmetalation and reductive elimination steps[3]. To overcome this, a dialkylbiaryl phosphine ligand with a large steric profile (such as XPhos) is required to accelerate reductive elimination and prevent catalyst stalling[4].

• Chemoselectivity and Base Selection: The C2-nitro and C4-methoxy groups are highly susceptible to Nucleophilic Aromatic Substitution (SNAr) if strong bases (e.g., NaOH, KOtBu) are used. Therefore, mild, non-nucleophilic bases like K3PO4 or Na2CO3 in a biphasic solvent system are strictly required to ensure the reaction proceeds exclusively via the cross-coupling pathway[5].

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling for chloropyridines.

Data Presentation: Protocol Optimization

The following table summarizes the optimization landscape for coupling 5-Chloro-4-methoxy-2-nitropyridine with a standard arylboronic acid. The data highlights the causality between catalyst/base selection and the resulting yield.

Entry	Catalyst System (mol%)	Base (Equiv)	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(PPh3)4 (5%)	Na2CO3 (2.0)	Toluene/H2O	100	45%	Sluggish reductive elimination due to C4-OMe sterics.
2	Pd(dppf)Cl2 (5%)	K2CO3 (2.0)	Dioxane/H2O	90	78%	Bidentate ligand improves yield; moderate reaction rate.
3	XPhos Pd G2 (2%)	K3PO4 (3.0)	Dioxane/H2O	90	94%	Optimal. Bulky ligand accelerates elimination; mild base prevents SNAr.
4	XPhos Pd G2 (2%)	NaOH (3.0)	Dioxane/H2O	90	<20%	Severe degradation via SNAr of the nitro/methoxy groups.

Experimental Methodology

Reagents and Equipment

• Substrate: 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv)

• Coupling Partner: Arylboronic acid (1.2 equiv)

• Catalyst: XPhos Pd G2 (Chloro(2-dicyclohexylphosphino-2',4',6'-triisopropyl-1,1'-biphenyl)[2-(2'-amino-1,1'-biphenyl)]palladium(II)) (2 mol%)

• Base: Potassium phosphate tribasic (K3PO4) (3.0 equiv)

• Solvent: 1,4-Dioxane / Deionized Water (4:1 v/v)

• Equipment: Schlenk flask, reflux condenser, argon/nitrogen manifold.

Caption: Five-step experimental workflow for the Suzuki coupling protocol.

Step-by-Step Protocol

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Chloro-4-methoxy-2-nitropyridine (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), K3PO4 (3.0 mmol, 3.0 equiv), and XPhos Pd G2 (0.02 mmol, 2 mol%).

• Solvent Addition & Degassing: Add 1,4-Dioxane (4.0 mL) and H2O (1.0 mL). Seal the flask with a rubber septum. Submerge the mixture in a sonicating bath and bubble ultra-pure Argon gas directly through the solution via a long needle for 10 minutes. Causality: Oxygen rapidly oxidizes electron-rich phosphine ligands (like XPhos) and degrades the Pd(0) active species.

• Thermal Activation: Replace the septum with a reflux condenser under positive Argon pressure. Transfer the flask to a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

• Reaction Monitoring: Allow the reaction to proceed for 4–6 hours. Monitor via LC-MS.

• Aqueous Workup: Once complete, cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Separate the layers. Extract the aqueous layer with Ethyl Acetate (2 × 10 mL). Combine the organic layers, wash with brine (15 mL), dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient) to afford the pure 5-aryl-4-methoxy-2-nitropyridine derivative.

In-Process Controls & Self-Validating Systems

To ensure the trustworthiness of the protocol, the following self-validating checkpoints must be integrated into the workflow:

• Validation Checkpoint 1 (Pre-Reaction): Run a baseline LC-MS of the 5-Chloro-4-methoxy-2-nitropyridine stock. Ensure no hydrolysis of the methoxy group to a pyridone has occurred during storage.

• Validation Checkpoint 2 (Catalyst Activation): Upon heating to 90 °C, observe the solution. A transition from a pale yellow suspension to a homogeneous deep red/orange solution indicates successful generation of the active Pd(0) species. If the solution turns black with a fine precipitate (Pd black), the degassing step failed, and the catalyst has irreversibly aggregated.

• Validation Checkpoint 3 (Mass Balance & Side Products): If the reaction stalls, check the LC-MS for the mass of the protodeboronated arylboronic acid (Ar-H) or homocoupled biaryl (Ar-Ar). High levels of protodeboronation indicate that the water content is too high or the base is insufficiently activating the boronic acid[6].

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. Suzuki Coupling [organic-chemistry.org]

Application Note: Buchwald-Hartwig Amination of 5-Chloro-4-methoxy-2-nitropyridine

Executive Summary & Substrate Profiling

The Buchwald-Hartwig amination has revolutionized the construction of C–N bonds in pharmaceutical development and materials science[1]. However, applying this methodology to highly functionalized, electron-deficient heteroaryl chlorides—such as 5-Chloro-4-methoxy-2-nitropyridine —presents a complex chemoselective challenge.

This specific substrate embodies a unique electronic dichotomy:

• Activation vs. Deactivation: The C5–Cl bond is generally sluggish toward oxidative addition compared to aryl bromides or iodides[2]. However, the highly electron-withdrawing nature of the C2-nitro group and the pyridine nitrogen significantly lowers the LUMO of the ring, accelerating the initial oxidative addition step by the Pd(0) catalyst[3].

• Chemoselectivity & Base Sensitivity: The presence of the nitro group renders the molecule exceptionally sensitive to strong nucleophiles and alkoxide bases (e.g., NaOtBu, KOtBu). Exposure to strong bases typically triggers single-electron transfer (SET) degradation, azoxy dimer formation, or competitive S_NAr displacement of the C4-methoxy group[4].

Consequently, successful amination requires a rigorously optimized catalytic system that pairs a highly active, bulky phosphine ligand with a mild, non-nucleophilic base.

Mechanistic Rationale & Catalyst Design

To achieve high yields and suppress side reactions (such as hydrodehalogenation or substrate decomposition), the catalytic cycle must be tightly controlled.

• Precatalyst Selection: Traditional Pd(OAc)₂ requires in situ reduction by the amine to form the active Pd(0) species, a process that can be inefficient and lead to catalyst aggregation (Pd black)[4]. We mandate the use of Palladacycle Gen 3 (G3) precatalysts. These complexes undergo rapid, base-mediated activation under mild conditions to reliably generate the active monoligated Pd(0) species[1][2].

• Ligand Architecture: To facilitate the challenging C–Cl oxidative addition and prevent competitive β-hydride elimination, sterically hindered dialkylbiaryl phosphine ligands are required[5]. BrettPhos is optimal for primary amines, while RuPhos is the gold standard for secondary amines[1][5]. Their large cone angles (>160°) force the substrate into the optimal geometry for rapid reductive elimination[1].

• Base & Solvent: A mild, insoluble inorganic base like Cs₂CO₃ is strictly required to prevent nitro-group degradation[4]. 1,4-Dioxane is selected as the solvent because it provides superior high-temperature stability and partial solubility for Cs₂CO₃ compared to toluene[2].

Fig 1: Catalytic cycle of the Buchwald-Hartwig amination highlighting key mechanistic intermediates.

Quantitative Optimization Data

The following table summarizes the causal relationship between reagent selection and reaction outcome, using morpholine as a model secondary amine coupling partner.

Entry	Precatalyst (mol%)	Ligand (mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(OAc)₂ (5%)	BINAP (10%)	NaOtBu (2.0)	Toluene	100	<5%	Failure: Complete substrate degradation due to alkoxide-induced SET on the nitro group[4].
2	Pd₂(dba)₃ (2.5%)	Xantphos (5%)	Cs₂CO₃ (2.0)	Dioxane	100	15%	Poor: Sluggish oxidative addition; trace hydrodehalogenation observed[2].
3	RuPhos Pd G3 (2%)	RuPhos (2%)	K₃PO₄ (2.0)	t-AmOH	90	62%	Moderate: Incomplete conversion. Base is too weak for efficient deprotonation.
4	RuPhos Pd G3 (2%)	RuPhos (2%)	Cs₂CO₃ (2.0)	Dioxane	100	94%	Optimal: Clean conversion, rapid reductive elimination, intact nitro group.
5	BrettPhos Pd G3 (2%)	BrettPhos (2%)	Cs₂CO₃ (2.0)	Dioxane	100	91%	Optimal (Primary Amines): Prevents bis-arylation and β-hydride elimination[1].

Standard Operating Protocol (Self-Validating System)

This protocol is designed for a 1.0 mmol scale using a primary amine.

Fig 2: Step-by-step experimental workflow for the handling and execution of the amination protocol.

Step 1: Reagent Preparation (Inert Atmosphere Required)

• To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add:

  • 5-Chloro-4-methoxy-2-nitropyridine: 1.0 mmol (188.6 mg)

  • Cesium Carbonate (Cs₂CO₃): 2.0 mmol (651.6 mg) (Must be finely milled and anhydrous)

  • BrettPhos Pd G3: 0.02 mmol (18.1 mg, 2 mol%)

  • BrettPhos Ligand: 0.02 mmol (10.7 mg, 2 mol%)

• Transfer the tube to a glovebox or apply standard Schlenk vacuum/argon backfill cycles (x3) to ensure a strictly inert atmosphere. Oxygen rapidly deactivates the Pd(0) catalyst[2].

Step 2: Solvent & Amine Addition

• Under a positive flow of Argon, add 5.0 mL of anhydrous, degassed 1,4-Dioxane .

• Add the Primary Amine (1.2 mmol, 1.2 equiv) via a gastight syringe. (Note: If the amine is a solid, add it during Step 1).

• Seal the Schlenk tube with a Teflon screw cap.

Step 3: Reaction Execution & In-Process Control (IPC)

• Place the sealed tube in a pre-heated oil bath or heating block at 100 °C . Stir vigorously (800+ RPM) to ensure adequate mixing of the heterogeneous Cs₂CO₃.

• Self-Validation Checkpoint 1: Within 15–30 minutes, the mixture should transition from a bright yellow/orange suspension to a deep red/brown homogeneous solution or fine suspension.

  • Warning: The rapid appearance of a solid black precipitate (Pd black) indicates premature catalyst death due to oxygen ingress or poor ligand coordination.

• After 12 hours, sample 10 µL of the reaction mixture, dilute with LC-MS grade acetonitrile, and analyze.

• Self-Validation Checkpoint 2: LC-MS should show the disappearance of the starting material mass[M+H]⁺ 189.0 and the appearance of the desired product mass.

Step 4: Workup and Isolation

• Cool the reaction mixture to room temperature.

• Dilute with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove inorganic salts and precipitated palladium. Wash the pad with additional Ethyl Acetate (2 x 10 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure aminated product.

Troubleshooting & Mechanistic Insights

• Issue: Significant Hydrodehalogenation (Formation of 4-methoxy-2-nitropyridine).

  • Causality: Hydrodehalogenation occurs when reductive elimination is slower than competitive β-hydride elimination or protonation by trace water[2].

  • Solution: Ensure strictly anhydrous conditions. Increase the amine stoichiometry to 1.5 equivalents to drive the equilibrium toward the amine-coordinated Pd(II) complex.

• Issue: Low Conversion / Stalled Reaction.

  • Causality: The C5-Cl bond oxidative addition is rate-limiting. If the catalyst dies before conversion is complete, the reaction stalls[2].

  • Solution: Increase catalyst loading to 4 mol% Pd G3 / 4 mol% Ligand. Verify the quality and dryness of the Cs₂CO₃ base, as water severely inhibits the deprotonation step.

• Issue: Complex Mixture / Tarry Byproducts.

  • Causality: Base-induced degradation of the nitro group[4].

  • Solution: Confirm that no strong alkoxide bases (NaOtBu, KOtBu) were accidentally used. Lower the reaction temperature to 85 °C and extend the reaction time to 24 hours.

References

• Buchwald–Hartwig amination - Grokipedia Source: Grokipedia URL
• Technical Support Center: Buchwald-Hartwig Amination with Chloropyridines Source: BenchChem URL
• NIXANTPHOS: A Highly Active Ligand for Palladium Catalyzed Buchwald-Hartwig Amination of Unactivated Aryl Chlorides Source: ResearchGate URL
• Scope and Limitations of Pd2(dba)3/P(i-BuNCH2CH2)
• Buchwald-Hartwig Amination Source: Chemistry LibreTexts URL

Sources

• 1. Buchwald–Hartwig amination — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]

Application Note: Palladium-Catalyzed Cross-Coupling Strategies for 5-Chloro-4-methoxy-2-nitropyridine

Document Type: Technical Protocol & Application Guide Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Chemical Context

5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6) [1] is a highly functionalized, electron-deficient heteroaryl chloride. It serves as a critical electrophilic building block in the synthesis of complex pharmaceutical scaffolds, particularly in the development of kinase inhibitors [2].

Working with this specific scaffold requires a deep understanding of its electronic topography. The reactivity of the C5-Cl bond is governed by two competing electronic effects:

• The 2-Nitro Activation Effect: The strongly electron-withdrawing nitro group depletes electron density from the pyridine ring via inductive and resonance effects. This dramatically lowers the activation energy for the oxidative addition of Pd(0) into the C-Cl bond, making it exceptionally reactive compared to unactivated chloropyridines.

• The 4-Methoxy Steric & Electronic Modulation: The methoxy group acts as a localized π -donor, slightly stabilizing the intermediate Pd(II) complex. More importantly, its steric bulk adjacent to the C5 position necessitates the use of bidentate or highly sterically demanding phosphine ligands to force the necessary orbital overlap for rapid reductive elimination.

Fig 1: Pd-catalyzed cycle showing electronic/steric effects of 5-chloro-4-methoxy-2-nitropyridine.

Quantitative Process Parameters

To ensure reproducibility, the following table summarizes the optimized empirical parameters for both C-N and C-C bond formations using this specific pyridine derivative, derived from validated process chemistry on analogous 5-chloro-2-nitropyridine systems [2].

Reaction Type	Catalyst System	Base	Solvent	Temp / Time	Expected Yield
Buchwald-Hartwig (C-N)	1.5 mol% Pd(OAc)₂ / 1.5 mol% BINAP	K₃PO₄ (2.5 eq)	Toluene	85 °C / 12-16h	> 85%
Suzuki-Miyaura (C-C)	1.0 mol% Pd(dppf)Cl₂·DCM	K₃PO₄·H₂O (1.5 eq)	THF/H₂O (4:1)	50 °C / 8-12h	> 90%

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems . This means that at critical junctures, the physical or chemical state of the reaction provides immediate feedback on the success or failure of the preceding steps, preventing the waste of downstream resources.

Protocol A: Buchwald-Hartwig Amination (C-N Coupling)

Objective: Coupling 5-Chloro-4-methoxy-2-nitropyridine with a secondary amine.

Causality in Design: We employ Pd(OAc)₂ and BINAP. The bidentate BINAP ligand enforces a cis-geometry on the Pd(II) intermediate, which is an absolute geometric requirement for the final reductive elimination step [3]. Potassium phosphate (K₃PO₄) is selected over weaker bases because its high pKa efficiently deprotonates the amine, while its limited solubility in Toluene provides a slow-release mechanism that prevents base-catalyzed degradation of the sensitive nitro group.

Step-by-Step Methodology:

• Reagent Charging: To an oven-dried Schlenk flask, add 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv), the target amine (1.1 equiv), K₃PO₄ (2.5 equiv), and BINAP (0.015 equiv).

• Inert Atmosphere Generation: Evacuate the flask under high vacuum and backfill with Argon. Repeat this cycle exactly three times. Causality: Pd(0) is highly susceptible to oxidation. This step is non-negotiable.

• Catalyst Addition: Briefly open the flask under a positive flow of Argon and add Pd(OAc)₂ (0.015 equiv).

• Solvent Injection: Inject anhydrous, degassed Toluene (10 mL/mmol) via syringe.

• Heating & Monitoring (Self-Validation Step): Heat the mixture to 85 °C. After 2 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Check: If the mass balance shows unreacted starting material alongside oxidized BINAP (BINAP dioxide), it validates that oxygen intrusion occurred. The reaction must be aborted. If the intermediate Pd-complex or product mass is dominant, proceed.

• Workup: Cool to room temperature, filter through a pad of Celite to remove Pd-black and inorganic salts, and concentrate the filtrate. Purify via flash column chromatography.

Protocol B: Suzuki-Miyaura Coupling (C-C Coupling)

Objective: Coupling with an aryl/heteroaryl boronic acid.

Causality in Design: Pd(dppf)Cl₂·DCM is utilized because the dppf ligand provides a robust scaffold that resists degradation in aqueous environments [2]. The biphasic THF/H₂O system is critical; the water dissolves the K₃PO₄·H₂O, forming a hydroxide-rich aqueous interface that converts the boronic acid into the highly reactive, electron-rich boronate complex essential for the transmetalation step.

Step-by-Step Methodology:

• Preparation: Combine 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv), aryl boronic acid (1.2 equiv), and K₃PO₄·H₂O (1.5 equiv) in a reaction vial.

• Solvent Addition: Add a pre-degassed mixture of THF/H₂O (4:1 v/v, 10 mL/mmol).

• Catalyst Introduction: Add Pd(dppf)Cl₂·DCM (0.01 equiv). Purge the biphasic solution with Argon sparging for 10 minutes.

• Reaction Execution: Seal the vial and heat at 50 °C for 8-12 hours with vigorous stirring (>800 rpm) to ensure maximum interfacial surface area between the aqueous and organic phases.

• Phase Separation & Extraction: Cool to room temperature. The self-validation here is visual: a clean phase separation with a dark organic layer and a clear aqueous layer indicates successful salt partitioning. Extract the aqueous layer with EtOAc (3x), dry over Na₂SO₄, and purify.

Experimental Workflow Visualization

Fig 2: Self-validating air-free experimental workflow for Palladium-catalyzed cross-coupling.

References

• Chemsrc. 5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6. Available at:[Link]

• Wang, S., et al. (2018). Development of an Efficient Manufacturing Process for Reversible Bruton's Tyrosine Kinase Inhibitor GDC-0853. Organic Process Research & Development, ACS Publications. Available at:[Link]

• European Patent Office (EPO). PYRIMIDINES FOR DEGRADING BRUTON'S TYROSINE KINASE - Patent EP4249073A1.

Sources

• 1. 5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6 | Chemsrc [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PYRIMIDINES FOR DEGRADING BRUTON'S TYROSINE KINASE - Patent 4249073 [data.epo.org]

Application Note: A Comprehensive Guide to the Synthesis of 2-Amino-5-chloro-4-methoxypyridine

Abstract: This document provides a detailed protocol for the synthesis of 2-amino-5-chloro-4-methoxypyridine, a key intermediate in pharmaceutical research and development, through the reduction of its nitro precursor, 5-chloro-4-methoxy-2-nitropyridine. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and troubleshooting advice to ensure a successful and reproducible synthesis.

Introduction: The Significance of a Versatile Pyridine Intermediate

Substituted aminopyridines are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents. 2-Amino-5-chloro-4-methoxypyridine, in particular, serves as a crucial building block for the synthesis of complex molecules, including kinase inhibitors used in oncology. The transformation of the electron-withdrawing nitro group into a versatile amino group is a pivotal step in the synthetic pathway of these compounds.

This conversion can be achieved through various reductive methods, including catalytic hydrogenation or the use of metal-acid systems like iron in acetic acid or tin(II) chloride in hydrochloric acid.[1][2][3][4] However, for substrates bearing sensitive functional groups or to avoid the use of heavy metals and high-pressure equipment, milder and more chemoselective reagents are often preferred.

This application note will focus on a robust and scalable method employing sodium dithionite (Na₂S₂O₄), also known as sodium hydrosulfite. This reagent is valued for its affordability, safety, mild reaction conditions, and high functional group tolerance, making it an excellent choice for the selective reduction of aromatic nitro groups.[5][6]

Reaction Mechanism: The Electron Transfer Pathway

The reduction of an aromatic nitro compound using sodium dithionite is understood to proceed through a single-electron transfer (SET) mechanism.[6] In an aqueous or semi-aqueous medium, the dithionite dianion (S₂O₄²⁻) exists in equilibrium with the highly reactive sulfur dioxide radical anion (•SO₂⁻). This radical anion is the key reducing species.

The mechanism unfolds through the following conceptual stages:

• Initiation: The •SO₂⁻ radical anion donates an electron to the nitro group of the 5-chloro-4-methoxy-2-nitropyridine.

• Propagation: This initial electron transfer initiates a cascade of further reductions, proceeding through nitroso and hydroxylamine intermediates.

• Termination: The hydroxylamine intermediate is ultimately reduced to the final 2-amino-5-chloro-4-methoxypyridine product.

The overall transformation involves the transfer of six electrons to the nitro group. The use of a protic solvent system (e.g., a mixture of an organic solvent and water) facilitates the necessary protonation steps throughout the reduction cascade.

Caption: Proposed mechanistic pathway for the reduction of a nitro group.

Detailed Experimental Protocol

This protocol is designed for the synthesis of 2-amino-5-chloro-4-methoxypyridine on a laboratory scale. All operations involving organic solvents or hazardous materials should be performed inside a certified chemical fume hood.

3.1. Materials and Equipment

Reagent	CAS No.	Molecular Wt.	Notes
5-Chloro-4-methoxy-2-nitropyridine	82656-61-1	188.56	Starting material
Sodium Dithionite (Na₂S₂O₄)	7775-14-6	174.11	Reducing agent (ensure it is fresh)
Tetrahydrofuran (THF)	109-99-9	72.11	Anhydrous, reaction solvent
Deionized Water	7732-18-5	18.02	Reagent solvent
Ethyl Acetate (EtOAc)	141-78-6	88.11	Extraction solvent
Saturated Sodium Bicarbonate (NaHCO₃) aq.	144-55-8	84.01	For neutralization and washing
Saturated Sodium Chloride (Brine) aq.	7647-14-5	58.44	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	Drying agent

Equipment:

• Round-bottom flasks (appropriate sizes)

• Magnetic stirrer and stir bars

• Reflux condenser

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

• Glass funnel and filter paper

• TLC plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware

3.2. Step-by-Step Synthesis Procedure

Caption: Workflow for the synthesis of 2-amino-5-chloro-4-methoxypyridine.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-chloro-4-methoxy-2-nitropyridine (5.0 g, 26.5 mmol) in 100 mL of tetrahydrofuran (THF). Stir the solution at room temperature until all the solid has dissolved.

• Reagent Preparation: In a separate beaker, dissolve sodium dithionite (23.1 g, 132.5 mmol, 5.0 equivalents) in 100 mL of deionized water. Note that commercial sodium dithionite often has a purity of ~85-90%, so using a significant excess is crucial.

• Reaction Execution: Slowly add the aqueous sodium dithionite solution to the stirred solution of the nitropyridine over 10-15 minutes. The reaction is often exothermic.

• Heating and Monitoring: Heat the biphasic mixture to a gentle reflux (approximately 65-70°C) using a heating mantle. Maintain the reflux with vigorous stirring to ensure adequate mixing between the two phases. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The starting material is UV active and typically has a higher Rf than the more polar amine product. The reaction is generally complete within 2-4 hours.

• Work-up and Isolation:

  • Once the starting material is consumed as indicated by TLC, cool the reaction mixture to room temperature.

  • Transfer the mixture to a rotary evaporator and carefully remove the THF under reduced pressure.

  • Transfer the remaining aqueous slurry to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 75 mL).[6]

  • Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate (1 x 50 mL) and saturated brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

3.3. Purification

The crude 2-amino-5-chloro-4-methoxypyridine can be purified by one of the following methods:

• Recrystallization: Dissolve the crude solid in a minimal amount of hot ethanol or isopropanol. If the product is highly soluble, a co-solvent system like ethanol/hexane can be employed.[7] Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration.

• Column Chromatography: For highly impure samples, purification via flash column chromatography on silica gel is effective. A gradient elution system starting from 100% hexanes and gradually increasing the polarity with ethyl acetate is recommended. Due to the basic nature of the amine, streaking on the silica gel can be an issue.[8] This can be mitigated by pre-treating the silica with triethylamine or by adding 0.5-1% triethylamine to the eluent system.[8]

Product Characterization

Parameter	Expected Outcome
Appearance	Off-white to light beige crystalline solid
Yield	Typically 75-90% after purification
Melting Point	Literature values vary; expect a sharp melting point for the pure compound.
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~7.8 (s, 1H, H-6), ~6.5 (s, 1H, H-3), ~4.5 (br s, 2H, NH₂), ~3.9 (s, 3H, OCH₃)
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): ~155, ~150, ~140, ~120, ~105, ~56 (OCH₃) (Approximate values based on similar structures)
Mass Spec (ESI+)	m/z: 159.0 [M+H]⁺ for C₅H₇ClN₂O
FTIR (KBr, cm⁻¹)	~3400-3200 (N-H stretching), ~1620 (N-H bending), ~1250 (C-O stretching), ~850 (C-Cl stretching)

Safety and Hazard Management

Adherence to strict safety protocols is mandatory for this procedure.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, nitrile gloves, and chemical safety goggles conforming to EN 166(EU) or NIOSH (US) standards.[9]

• Handling Precautions:

  • 5-Chloro-4-methoxy-2-nitropyridine: This is a nitroaromatic compound and should be handled with care. Avoid inhalation of dust and contact with skin and eyes.[10]

  • Sodium Dithionite: While generally safe, it can decompose upon contact with water and air, releasing toxic sulfur dioxide gas. It is also flammable. Store in a cool, dry place away from moisture and oxidants.

  • 2-Amino-5-chloro-4-methoxypyridine: Aminopyridines can be toxic if swallowed or absorbed through the skin.[11][12] Handle with appropriate protective gear.

• Engineering Controls: Perform all steps in a well-ventilated chemical fume hood.[13] An emergency eye wash station and safety shower should be readily accessible.

• Waste Disposal: Dispose of all chemical waste, including solvents and reaction residues, according to local institutional and environmental regulations. Aqueous and organic waste streams should be segregated.

Troubleshooting and Field-Proven Insights

Problem	Potential Cause	Recommended Solution
Incomplete or Slow Reaction	1. Degraded sodium dithionite. 2. Insufficient equivalents of reducing agent. 3. Poor mixing of biphasic system.	1. Use a fresh, unopened bottle of sodium dithionite. 2. Increase the equivalents of Na₂S₂O₄ to 6-7 eq. 3. Increase the stirring speed to ensure a fine emulsion.
Low Isolated Yield	1. Product loss during aqueous work-up (due to some water solubility). 2. Incomplete extraction.	1. Saturate the aqueous layer with solid NaCl before extraction to decrease the product's solubility. 2. Increase the number of extractions with ethyl acetate (e.g., to 4-5 times).
Product Streaking on TLC/Column	Strong interaction of the basic amine with acidic silanol groups on the silica gel surface.	Add 0.5-1% triethylamine or ammonia in methanol to the eluent system to neutralize the acidic sites on the silica.[8]
Oily Product Instead of Solid	Presence of residual solvent or impurities.	Try co-evaporation with a solvent like toluene or dichloromethane to remove residual THF or water. If it remains an oil, proceed with column chromatography for purification.

References

• Organic Chemistry Portal. (n.d.). Sodium Hydrosulfite, Sodium Dithionite. Retrieved from [Link]

• Owsley, D. C., & Bloomfield, J. J. (1977). The Reduction of Nitroarenes with Iron/Acetic Acid. Semantic Scholar.

• Wikipedia. (2024). Reduction of nitro compounds. Retrieved from [Link]

• ResearchGate. (2017). Can sodium dithionite reduce the nitro group of 2-nitrobenzoic acid?. Retrieved from [Link]

• PubMed. (1991). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Retrieved from [Link]

• Thomas, S. A., et al. (2014). Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. PMC. Retrieved from [Link]

• Google Patents. (n.d.). CN107011255A - A kind of method and its purification process that aminopyridine is prepared by picoline.

• American Journal of Heterocyclic Chemistry. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Retrieved from [Link]

• Organic-Chemistry.org. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• Wikipedia. (2024). Tin(II) chloride. Retrieved from [Link]

• Sciencemadness Wiki. (2023). Tin(II) chloride. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-chloropyridine. Retrieved from [Link]

Sources

• 1. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 5. Sodium Hydrosulfite, Sodium Dithionite [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. echemi.com [echemi.com]
• 10. fishersci.com [fishersci.com]
• 11. jubilantingrevia.com [jubilantingrevia.com]
• 12. assets.thermofisher.cn [assets.thermofisher.cn]
• 13. synquestlabs.com [synquestlabs.com]

Application Note: Advanced Experimental Protocols for the Reduction of Nitro Groups to Amines

Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Causality

The reduction of an aromatic nitro group (–NO₂) to an aniline (–NH₂) is a fundamental and indispensable transformation in organic synthesis and drug development[1]. Because anilines serve as critical precursors for amides, sulfonamides, and diverse heterocyclic scaffolds, achieving this reduction with high efficiency and chemoselectivity is paramount.

Mechanistically, the reduction is not a single-step event. It proceeds via a cascade of sequential two-electron, two-proton transfers. The nitroarene is first reduced to a nitrosoarene, which is rapidly reduced to an N-arylhydroxylamine, and finally to the corresponding aniline[2]. Understanding this causality is crucial for troubleshooting: if the reaction is under-reduced or if the local concentration of intermediates is too high, the nitroso and hydroxylamine species can undergo a condensation side-reaction to form unwanted azoxybenzene or azobenzene dimers.

Caption: General stepwise mechanism for the reduction of nitroarenes to anilines.

Strategic Selection of Reduction Methodology

In drug discovery, target molecules often possess complex, polyfunctional architectures. The choice of reducing agent is dictated by the need for chemoselectivity—the ability to reduce the nitro group without affecting sensitive moieties such as halogens, alkenes, carbonyls, or protecting groups[3].

Quantitative Comparison of Reduction Methodologies

Methodology	Typical Reagents	Reaction Time	Temperature	Chemoselectivity Profile	Typical Yields
Catalytic Hydrogenation	Pd/C, H₂ (1–3 atm)	2–12 h	20–50 °C	Low: Co-reduces alkenes, alkynes, and benzyl ethers[4].	>90%
Metal-Mediated (Tin)	SnCl₂·2H₂O, EtOH	2–4 h	50–70 °C	High: Tolerates halogens, ketones, and cyano groups[5].	85–95%
Metal-Free (Diboron)	B₂(OH)₄, 4,4'-bipyridine	5–15 min	20 °C	Very High: Tolerates vinyl, alkynes, and sensitive halides[6].	80–99%
Béchamp Reduction	Fe powder, HCl/AcOH	4–12 h	80–100 °C	Moderate: Acid-sensitive functional groups may degrade[7].	70–90%

Experimental Workflows and Protocols

Caption: Standard experimental workflow for nitro group reduction and product isolation.

Protocol A: Standard Catalytic Hydrogenation (Pd/C, H₂)

Context: This is the most atom-economical method for simple nitroarenes lacking other reducible functionalities[5]. Causality: Palladium adsorbs both the hydrogen gas and the nitroarene onto its surface, lowering the activation energy for hydrogen transfer. Vigorous stirring is mandatory to overcome the gas-liquid-solid mass transfer barrier.

Step-by-Step Procedure:

• Preparation: In a pressure vessel or a round-bottom flask, dissolve the aromatic nitro compound (1.0 eq) in a suitable solvent (e.g., ethanol or ethyl acetate)[5].

• Catalyst Addition: Purge the flask with nitrogen gas. Carefully add 10% Pd/C catalyst (typically 5–10 wt% relative to the substrate). Safety Note: Dry Pd/C is highly pyrophoric; always add it under an inert atmosphere.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize to the desired level (typically 1–3 atm, or 50 psi)[5]. Stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Carefully vent the hydrogen gas and purge with nitrogen. Filter the mixture through a pad of Celite® to remove the palladium catalyst[5]. Wash the pad with excess solvent. Do not allow the filter cake to dry. Concentrate the filtrate under reduced pressure to yield the crude amine.

Protocol B: Chemoselective Reduction using Tin(II) Chloride (SnCl₂)

Context: Highly effective when the substrate contains reducible functional groups (e.g., ketones, halogens) that would not survive Pd/C hydrogenation[8]. Causality: Sn(II) acts as a mild electron donor, being oxidized to Sn(IV)[5]. The acidic environment provides the necessary protons for water elimination. Neutralization during workup is critical to precipitate the tin byproducts, preventing severe emulsion formation during extraction.

Step-by-Step Procedure:

• Preparation: Dissolve the nitro compound (1.0 eq) in ethanol or ethyl acetate in a round-bottom flask[5].

• Reagent Addition: Add Tin(II) chloride dihydrate (SnCl₂·2H₂O) (3.0–5.0 eq) portion-wise[5]. Note: The reaction consumes 3 equivalents of Sn(II) per nitro group; an excess ensures completion.

• Reaction: Attach a reflux condenser and heat the mixture to 50–70 °C (or reflux) with vigorous stirring for 2–4 hours[9].

• Quench & Neutralization: Cool the reaction to 0 °C in an ice bath. Carefully and slowly add a cold aqueous solution of sodium hydroxide (e.g., 3M or 10%) until the pH > 8[8]. A heavy white precipitate of tin salts will form.

• Extraction: Filter the suspension through Celite® to remove the precipitated tin salts[8]. Transfer the filtrate to a separatory funnel and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure[5].

Protocol C: Rapid, Metal-Free Reduction using Tetrahydroxydiboron [B₂(OH)₄]

Context: A modern, highly chemoselective, and environmentally benign alternative that avoids transition metals and high-pressure hydrogen[6]. Causality: B₂(OH)₄ acts as a powerful yet selective reductant. When catalyzed by 4,4'-bipyridine, it transfers electrons directly to the nitro group at room temperature, completing the reaction in minutes without affecting sensitive groups like alkynes or vinyls[6].

Step-by-Step Procedure:

• Preparation: In a reaction vial, dissolve the nitroarene (1.0 eq), B₂(OH)₄ (3.0 eq), and 4,4′-bipyridine (5 mol%) in DMF (or a DMF/H₂O mixture)[6].

• Reaction: Stir the mixture vigorously at room temperature for 5–15 minutes[6]. The reaction can be run under ambient air conditions.

• Workup: Dilute the reaction mixture with water and ethyl acetate[6]. Separate the layers and extract the aqueous phase with ethyl acetate.

• Purification: Wash the combined organic layers extensively with water (to remove DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent[6]. Purify the crude product via silica gel column chromatography.

Self-Validating System & Quality Control

To ensure the protocol has generated a self-validating outcome, scientists must employ orthogonal analytical techniques:

• Thin-Layer Chromatography (TLC): The resulting aniline is significantly more polar than the starting nitroarene. It will exhibit a lower Rf​ value on silica gel and will stain positively (turning orange/brown) when treated with a ninhydrin dip, confirming the presence of a primary amine[8].

• Liquid Chromatography-Mass Spectrometry (LC-MS): The successful reduction is characterized by a distinct mass shift. The product will show an [M+H]+ corresponding to a net mass reduction of 30 Da (loss of two oxygen atoms [-32 Da] and gain of two hydrogen atoms [+2 Da]).

• Nuclear Magnetic Resonance (NMR): In 1 H NMR, the strong electron-withdrawing effect of the –NO₂ group is replaced by the electron-donating –NH₂ group. This causes a significant upfield shift of the adjacent aromatic protons. Additionally, a new broad singlet integrating to 2H (the –NH₂ protons) will appear, typically between 3.5 and 5.0 ppm[6].

References

• Title: Selective Catalytic Hydrogenation of Functionalized Nitroarenes: An Update Source: SciSpace (ChemCatChem) URL: [Link]

• Title: Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts Source: Chemical Reviews - ACS Publications URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Nitro Reduction - SnCl2 [commonorganicchemistry.com]

Application Note: Mastering Regioselectivity in the Functionalization of 5-Chloro-4-methoxy-2-nitropyridine

Introduction: The Strategic Value of Substituted Nitropyridines

The pyridine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged structural motif" present in a significant percentage of FDA-approved nitrogen-heterocyclic drugs.[1][2][3] The introduction of a nitro group (—NO₂) dramatically alters the electronic landscape of the pyridine scaffold, transforming it into a highly versatile intermediate for complex molecular synthesis.[1][4] The potent electron-withdrawing nature of the nitro group profoundly activates the ring towards nucleophilic aromatic substitution (SNAr), a critical reaction for forging new carbon-heteroatom bonds.[4][5]

5-Chloro-4-methoxy-2-nitropyridine is a particularly valuable building block. It features two potential sites for nucleophilic substitution—a chloro group at C5 and a methoxy group at C4—both influenced by a powerful activating nitro group at C2. Understanding and controlling the regioselectivity of reactions on this substrate is paramount for its effective use in synthetic campaigns aimed at discovering novel therapeutics and functional materials.[6] This guide provides a detailed exploration of the electronic principles governing its reactivity, field-proven protocols for its selective functionalization, and the mechanistic rationale behind these transformations.

The Reactivity Landscape: Principles of Regioselective SNAr

The regiochemical outcome of a nucleophilic aromatic substitution reaction on 5-Chloro-4-methoxy-2-nitropyridine is not random; it is dictated by the interplay of electronic effects that stabilize the key reaction intermediate.

2.1 Electronic Architecture:

• Pyridine Nitrogen: As an integral part of the aromatic system, the nitrogen atom is inherently electron-withdrawing, reducing the electron density primarily at the α (C2, C6) and γ (C4) positions.[7]

• C2-Nitro Group: The nitro group is one of the most powerful electron-withdrawing groups used in organic synthesis. Its presence at C2 massively depletes the ring of electron density, especially at the positions ortho (C3) and para (C5) to it, rendering them highly electrophilic and primed for nucleophilic attack.[4]

• Leaving Groups: The molecule possesses two potential leaving groups: a chloride at C5 and a methoxide at C4. In SNAr reactions, halides are generally superior leaving groups compared to alkoxides.

2.2 Predicting the Site of Attack: C5 vs. C4

Nucleophilic attack can theoretically occur at either C4 or C5. However, the reaction proceeds almost exclusively at the C5 position . The rationale is twofold:

• Intermediate Stability: The SNAr mechanism proceeds via a two-step addition-elimination pathway, involving the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[4][8][9] When a nucleophile attacks C5 (which is para to the C2-nitro group), the resulting negative charge can be delocalized across the pyridine nitrogen and, most importantly, onto the oxygen atoms of the nitro group. This extensive delocalization creates a highly stable intermediate, lowering the activation energy for this pathway. Attack at C4 does not permit this direct resonance stabilization by the nitro group.

• Leaving Group Ability: The chloride ion (Cl⁻) is a significantly better leaving group than the methoxide ion (CH₃O⁻), facilitating the irreversible elimination step to restore aromaticity.

This strong electronic preference makes 5-Chloro-4-methoxy-2-nitropyridine an excellent substrate for the regioselective synthesis of 5-substituted-4-methoxy-2-nitropyridine derivatives.

Caption: Regioselectivity map showing the favored C5 attack.

Experimental Protocols

The following protocols are designed as robust starting points for the regioselective substitution of 5-Chloro-4-methoxy-2-nitropyridine. Optimization may be required for specific nucleophiles.

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Consult the Safety Data Sheet (SDS) for all reagents before use.

3.1 Protocol 1: Regioselective Amination with N-Nucleophiles

This procedure is broadly applicable for the reaction with primary and secondary amines, such as morpholine, piperidine, or benzylamine.[10][11]

• Materials:

  • 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv)

  • Amine nucleophile (e.g., Morpholine) (1.1-1.2 equiv)

  • Anhydrous solvent (e.g., Ethanol, Acetonitrile, or DMF)

  • Base (e.g., K₂CO₃ or Triethylamine, Et₃N) (1.5-2.0 equiv)

  • Round-bottom flask, magnetic stirrer, condenser (if heating)

  • TLC plates, Ethyl acetate, Hexanes, Anhydrous Na₂SO₄, Brine

• Step-by-Step Procedure:

  • Setup: To a clean, dry round-bottom flask, add 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv) and dissolve it in the chosen solvent (approx. 0.2 M concentration).

  • Reagent Addition: Add the amine nucleophile (1.1 equiv) to the solution, followed by the base (e.g., K₂CO₃, 2.0 equiv). The base acts as a scavenger for the HCl generated during the reaction.[10]

  • Reaction: Stir the mixture at room temperature or heat gently (e.g., 50-80 °C) if the nucleophile is less reactive. The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or LC-MS by observing the consumption of the starting material.

  • Workup: Upon completion, cool the reaction to room temperature. If using an inorganic base, filter off the solids. Concentrate the solvent under reduced pressure.

  • Extraction: Redissolve the crude residue in a suitable organic solvent like Ethyl Acetate. Wash the organic layer sequentially with water (2x) and brine (1x) to remove any remaining base and solvent residues.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate. The crude product can then be purified by flash column chromatography on silica gel to yield the pure 5-amino-4-methoxy-2-nitropyridine derivative.

Caption: General experimental workflow for SNAr amination.

3.2 Protocol 2: Regioselective Thiolation with S-Nucleophiles

This procedure details the reaction with thiols to form valuable thioethers. Thiols are generally strong nucleophiles but require a base for deprotonation to the more potent thiolate anion.[12][13]

• Materials:

  • 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv)

  • Thiol nucleophile (e.g., Thiophenol) (1.1 equiv)

  • Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

  • Base (e.g., K₂CO₃, Cs₂CO₃, or NaH) (1.2 equiv)

  • Round-bottom flask, magnetic stirrer, nitrogen atmosphere

  • TLC plates, Ethyl acetate, Hexanes, Anhydrous Na₂SO₄, Brine

• Step-by-Step Procedure:

  • Setup: In a dry flask under a nitrogen atmosphere, dissolve 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv) in anhydrous DMF (approx. 0.2 M).

  • Reagent Addition: Add the base (e.g., K₂CO₃, 1.2 equiv) followed by the slow, dropwise addition of the thiol nucleophile (1.1 equiv). The use of a polar aprotic solvent like DMF or DMSO is often preferred for SNAr reactions with sulfur nucleophiles as it enhances the nucleophilicity of the thiolate.[12]

  • Reaction: Stir the mixture at room temperature. These reactions are often rapid but can be gently heated if necessary. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Once the reaction is complete, quench carefully by pouring the reaction mixture into ice-water.

  • Extraction: Extract the aqueous mixture with Ethyl Acetate (3x). Combine the organic layers and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude thioether by flash column chromatography.

Mechanistic Deep Dive: The Meisenheimer Complex

The high regioselectivity for C5 substitution is fundamentally due to the stability of the Meisenheimer complex formed during the reaction. The nucleophile's attack on the C5 carbon breaks the aromaticity, creating a σ-complex where the negative charge is delocalized throughout the ring and, critically, onto the nitro group.

Caption: The Addition-Elimination pathway via a stable Meisenheimer intermediate.

Summary of Regioselective Reactions

The predictable reactivity of 5-Chloro-4-methoxy-2-nitropyridine allows for the synthesis of a diverse library of compounds. The following table summarizes expected outcomes with different classes of nucleophiles.

Nucleophile Class	Example Nucleophile	Base	Typical Solvent	Conditions	Expected Outcome
N-Nucleophiles	Morpholine	K₂CO₃, Et₃N	Ethanol, ACN	RT to 80 °C	High yield of C5-amination product.[11]
Aniline	K₂CO₃	DMF	50 to 100 °C	Good yield; less reactive than aliphatic amines.
O-Nucleophiles	Sodium Methoxide	N/A	Methanol	Reflux	Can displace Cl, but less common.
S-Nucleophiles	Thiophenol	Cs₂CO₃, K₂CO₃	DMF, DMSO	RT	High yield of C5-thiolation product.[13][14]

Conclusion

5-Chloro-4-methoxy-2-nitropyridine is a powerful and reliable synthetic intermediate whose reactivity is dominated by regioselective nucleophilic aromatic substitution at the C5 position. This selectivity is governed by the profound electronic activation afforded by the C2-nitro group, which stabilizes the key Meisenheimer intermediate. By understanding these fundamental principles and employing the robust protocols outlined in this guide, researchers can confidently and efficiently incorporate this versatile building block into synthetic routes for the discovery and development of new chemical entities.

References

• Benchchem. (2025). literature review of substituted nitropyridinones. 1

• Afonin, D. V., et al. (2022). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. Molecules, 27(17), 5694.

• Baklanov, M. V., et al. (2023). Nitropyridines in the Synthesis of Bioactive Molecules. Molecules, 28(14), 5519.

• Benchchem. (2025). Reactivity of the nitro group on a pyridine ring. 4

• Boron Molecular. (2026). Exploring the Biological Activity of Nitropyridine Derivatives. 6

• Globe Thesis. (2010). Synthesis Of 2-chloro-5-nitropyridine And 4-amino-2-chloropyridine. 15

• Dissertation. (n.d.). Synthesis of 2-chloro-5-nitropyridine and 4-amino-2-chloropyridine. 16

• ResearchGate. (n.d.). Nitropyridines: Synthesis and reactions.

• MDPI. (2025). Nitropyridines in the Synthesis of Bioactive Molecules. 17

• Google Patents. (n.d.). CN103819398B - The synthetic method of the chloro-3-nitropyridine of 4-amino-2-. 18

• Benchchem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution on Nitropyridines. 10

• Journal of the American Chemical Society. (n.d.). Preparation and Reactions of 2-Nitropyridine-1-oxides.

• Life Chemicals. (2021). Functionalized Pyridines as Valuable Building Blocks in Organic Synthesis and Medicinal Chemistry.

• Chemistry Stack Exchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?.

• Organic Letters. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution.

• PMC. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution.

• ResearchGate. (2025). Efficient synthesis of 4-amino-2,6-dichloropyridine and its derivatives.

• YouTube. (2019). nucleophilic aromatic substitutions.

• Benchchem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) of 5-Chloro-4-nitro-2,1,3-benzothiadiazole. 8

• PMC. (n.d.). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?.

• Wordpress. (2026). Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry.

• ResearchGate. (n.d.). General reaction mechanism for a SNAr reaction between 2-chloro-5-nitropyrimidine as substrate with primary amines as nucleophiles.

• Royal Society of Chemistry. (n.d.). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC.

• RCS Research Chemistry Services. (n.d.). SNAr Reaction of Polyhalogenated Heterocycles.

• Benchchem. (n.d.). A Comparative Guide to Alternatives for 2,4-Dichloro-5-nitropyridine in Regioselective Amination. 19

• PMC. (n.d.). Regioselective Reductive Cross-Coupling Reactions of Unsymmetrical Alkynes.

• PMC. (2022). Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study.

• ChemRxiv. (n.d.). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles.

• Benchchem. (n.d.). A Comparative Guide to the Regioselectivity of Substitutions on 2,4-Dichloro-5-nitropyridine. 20

• Master Organic Chemistry. (n.d.). regioselectivity Archives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifechemicals.com [lifechemicals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. nbinno.com [nbinno.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 13. chemrxiv.org [chemrxiv.org]
• 14. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 15. globethesis.com [globethesis.com]
• 16. Synthesis of 2-chloro-5-nitropyridine and 4-amino-2-chloropyridine - Dissertation [m.dissertationtopic.net]
• 17. Nitropyridines in the Synthesis of Bioactive Molecules | MDPI [mdpi.com]
• 18. CN103819398B - The synthetic method of the chloro-3-nitropyridine of 4-amino-2- - Google Patents [patents.google.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: A Step-by-Step Guide for Functionalizing the Pyridine Ring

Introduction: The Unique Chemistry of the Pyridine Ring

The pyridine scaffold is a cornerstone in modern chemistry, particularly within the pharmaceutical and agrochemical industries. Its prevalence is a direct result of its unique electronic properties and its ability to act as a bioisostere for various functional groups.[1] As a six-membered heteroaromatic ring containing an sp²-hybridized nitrogen atom, pyridine is electronically analogous to benzene but with significantly different reactivity. The electronegative nitrogen atom exerts a powerful electron-withdrawing effect on the ring, rendering it electron-deficient.[1][2][3]

This electron deficiency dictates the ring's behavior in chemical reactions. Firstly, the lone pair of electrons on the nitrogen is not part of the aromatic π-system and imparts basicity to the molecule (pKa of pyridinium ion ≈ 5.2).[3][4] This basicity means the nitrogen readily coordinates to protons and Lewis acids, a critical factor that complicates many synthetic transformations. Secondly, the ring's electron-poor nature makes it resistant to classical electrophilic aromatic substitution but highly susceptible to nucleophilic and radical attack.[1][3][5]

Understanding these fundamental principles is paramount for any researcher aiming to modify the pyridine core. This guide provides a detailed exploration of the primary strategies for pyridine functionalization, explaining the causality behind experimental choices and offering detailed, field-proven protocols.

Strategic Decision-Making in Pyridine Functionalization

The choice of a synthetic route depends entirely on the desired substitution pattern (regioselectivity) and the electronic nature of the starting pyridine. The positions on the ring are numbered starting from the nitrogen (N1), with C2/C6 being ortho, C3/C5 being meta, and C4 being para to the nitrogen. The inherent electronic properties of the ring generally direct incoming reagents to specific positions.

Caption: Numbering and positional nomenclature of the pyridine ring.

Electrophilic Aromatic Substitution (SEAr): Overcoming Deactivation

Expertise & Experience: Direct electrophilic substitution on pyridine is notoriously challenging. The reaction conditions for standard SEAr (e.g., nitration, sulfonation) involve strong acids. These conditions protonate the basic nitrogen atom, forming a pyridinium ion. This positive charge dramatically increases the electron-withdrawing nature of the ring, severely deactivating it towards attack by electrophiles.[2][3][4] When the reaction is forced under harsh conditions, substitution occurs preferentially at the C3 (meta) position, as this avoids placing a destabilizing positive charge on the nitrogen in the resonance structures of the reaction intermediate.[5][6][7]

Authoritative Grounding: The N-Oxide Strategy A highly effective strategy to circumvent this deactivation is the conversion of pyridine to its corresponding N-oxide . The N-O bond acts as an electron-donating group through resonance, activating the ring—particularly at the C2 and C4 positions—to electrophilic attack.[3][4][8] Following substitution, the N-oxide can be readily deoxygenated (e.g., using PCl₃ or zinc dust) to restore the pyridine.[3]

Protocol: Nitration of Pyridine via N-Oxide Formation

Part A: Synthesis of Pyridine N-Oxide

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add pyridine (1.0 eq).

• Reagent Addition: Slowly add glacial acetic acid (5.0 eq). Cool the mixture in an ice bath and carefully add 30% hydrogen peroxide (1.5 eq) dropwise.

• Reaction: Heat the mixture to 70-80°C for 3-4 hours. Monitor the reaction progress by TLC.

• Workup: After cooling to room temperature, remove excess acetic acid and water under reduced pressure. The resulting residue is pyridine N-oxide, which can be used directly or purified by distillation or crystallization.

Part B: Nitration of Pyridine N-Oxide

• Setup: In a flask cooled in an ice-salt bath (0 to -10°C), place the crude pyridine N-oxide (1.0 eq).

• Reagent Addition: Slowly and carefully add a nitrating mixture of fuming nitric acid (HNO₃, ~2.0 eq) and concentrated sulfuric acid (H₂SO₄, ~2.5 eq) while maintaining the internal temperature below 0°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to 90°C for 12-16 hours.

• Workup: Cool the reaction mixture and pour it carefully onto crushed ice. Neutralize the solution with a base (e.g., Na₂CO₃ or NaOH solution) until it is slightly alkaline.

• Extraction & Purification: The 4-nitropyridine N-oxide product often precipitates and can be collected by filtration. Alternatively, it can be extracted with an organic solvent like chloroform or dichloromethane. The product can be purified by recrystallization.

Part C: Deoxygenation to 4-Nitropyridine

• Setup: Dissolve the 4-nitropyridine N-oxide (1.0 eq) in a suitable solvent such as chloroform or acetic acid.

• Reagent Addition: Add phosphorus trichloride (PCl₃, ~1.2 eq) dropwise at 0°C.

• Reaction: Allow the reaction to warm to room temperature and then heat to reflux for 1-2 hours.

• Workup: Cool the mixture, pour it into ice water, and neutralize with a base. Extract the product with an organic solvent and purify by column chromatography or crystallization.

Reaction Comparison	Conditions	Major Product(s)
Direct Nitration of Pyridine	KNO₃ / fuming H₂SO₄, 300°C	3-Nitropyridine (low yield)[5]
Nitration of Pyridine N-Oxide	H₂SO₄ / HNO₃, 90°C	4-Nitropyridine N-oxide (good yield)[4]
Direct Sulfonation of Pyridine	Fuming H₂SO₄, HgSO₄ catalyst, 230°C	Pyridine-3-sulfonic acid[3][5]

Nucleophilic Aromatic Substitution (SNAr): Leveraging Electron Deficiency

Expertise & Experience: The electron-poor nature of the pyridine ring makes it an excellent substrate for nucleophilic aromatic substitution, provided a suitable leaving group (typically a halide) is present.[9] This reactivity is the inverse of benzene's. The reaction proceeds most readily when the leaving group is at the C2 or C4 position.[10][11][12]

Authoritative Grounding: The Meisenheimer Intermediate The mechanism involves the attack of a nucleophile on the carbon bearing the leaving group, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[13] For attack at the C2 and C4 positions, the negative charge can be delocalized onto the electronegative nitrogen atom via resonance.[10][11][13] This delocalization provides significant stabilization to the intermediate, lowering the activation energy for the reaction. Attack at the C3 position does not allow for this stabilization, making substitution at this position much less favorable.[10][11]

Sources

• 1. BJOC - Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyridine - Wikipedia [en.wikipedia.org]
• 4. Electrophilic Substitution of Pyridine [ns1.almerja.com]
• 5. scribd.com [scribd.com]
• 6. Electrophilic substitution on pyridine. [quimicaorganica.org]
• 7. aklectures.com [aklectures.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 10. echemi.com [echemi.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. Nucleophilic substitution reactions in pyridine [quimicaorganica.org]
• 13. We have considered nucleophilic aromatic substitution of pyridine... | Study Prep in Pearson+ [pearson.com]

Technical Notes & Optimization

How to prevent hydrodehalogenation in cross-coupling reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent and frustrating parasitic pathways in palladium- and nickel-catalyzed cross-coupling reactions: hydrodehalogenation (also known as protodehalogenation).

When you expect a newly formed C–C or C–N bond but instead isolate a reduced arene (Ar–H), your catalytic cycle has been hijacked. This guide will decode the mechanistic causality behind this failure and provide self-validating protocols to ensure your transmetalation step outcompetes destructive side reactions.

Mechanistic Deep Dive: The "Why" Behind Hydrodehalogenation

To prevent hydrodehalogenation, we must first understand the kinetic branching point of the reaction. In a standard cross-coupling reaction (e.g., Suzuki, Heck, or Buchwald-Hartwig), the Pd(0) catalyst undergoes oxidative addition with the aryl halide (Ar–X) to form an electrophilic Ar–Pd(II)–X intermediate[1].

If the subsequent transmetalation step is sluggish—often due to electron-rich substrates or steric hindrance—the Ar–Pd(II)–X complex is left vulnerable. During this kinetic delay, the palladium center can abstract a hydride from the surrounding environment (such as alkoxide bases, amine substrates, or protic solvents) via β -hydride elimination[2]. This generates an Ar–Pd(II)–H species, which rapidly undergoes reductive elimination to yield the undesired Ar–H byproduct[3][4].

Catalytic cycle of Pd-catalyzed cross-coupling vs. competing hydrodehalogenation.

Troubleshooting FAQs

Q1: I am observing >30% of the Ar-H byproduct in my Suzuki-Miyaura coupling. Where are the hydrides coming from? A1: The most common culprits are your solvent and your base. Protic solvents like methanol, ethanol, and isopropanol are easily oxidized by Pd(II) intermediates, acting as potent hydride donors via β -hydride elimination[1][4]. Similarly, bases with β -hydrogens, such as sodium tert-butoxide (NaOtBu) or sodium methoxide (NaOMe), can serve as hydride sources[2]. Solution: Switch to strictly anhydrous, aprotic solvents (e.g., toluene, 1,4-dioxane, or THF) and utilize non-nucleophilic inorganic bases like anhydrous K₃PO₄ or Cs₂CO₃ to eliminate the hydride supply[1].

Q2: My aryl chloride is highly electron-rich, making the reaction extremely sluggish. How do I prevent the catalyst from decaying into the dehalogenation pathway? A2: Electron-rich aryl halides undergo slow oxidative addition and stabilize the resulting Pd(II) complex, delaying transmetalation[5][6]. You must alter the kinetics of the catalytic cycle. Solution: Employ bulky, electron-rich biarylphosphine ligands (the "Buchwald ligands" such as XPhos, RuPhos, or BrettPhos)[6]. These ligands sterically enforce a highly reactive monoligated Pd(0) active species and accelerate both transmetalation and reductive elimination. By drastically increasing the rate of the productive cycle, you kinetically outcompete the background hydrodehalogenation[1][2].

Q3: Can environmental factors like moisture or oxygen contribute to this side reaction? A3: Absolutely. Water acts as a proton source for protodehalogenation, while oxygen degrades electron-rich phosphine ligands into phosphine oxides[1][7]. When the ligand degrades, the palladium center becomes under-coordinated, leading to catalyst aggregation (palladium black) and unpredictable off-cycle pathways, including homocoupling and dehalogenation[7]. Rigorous Schlenk techniques are non-negotiable for sensitive couplings.

Data Presentation: Optimization Matrix

To systematically eliminate hydrodehalogenation, consult the following parameter comparison table. Ensure your experimental design aligns with the "Optimized" column.

Reaction Parameter	High Risk of Hydrodehalogenation (Ar-H)	Optimized for Productive Cross-Coupling (Ar-R)	Mechanistic Rationale
Solvent	Methanol, Ethanol, Isopropanol	Toluene, 1,4-Dioxane, THF (Anhydrous)	Protic solvents act as hydride donors via Pd-mediated oxidation/ β -hydride elimination.
Base	NaOMe, NaOtBu, Aqueous NaOH	Anhydrous K₃PO₄, Cs₂CO₃, KF	Alkoxides possess β -hydrogens; inorganic bases eliminate this hydride source.
Ligand	PPh₃, unhindered phosphines	XPhos, RuPhos, IPr (NHC)	Bulky ligands accelerate transmetalation and reductive elimination, outcompeting side reactions.
Atmosphere	Open air, poorly degassed	Rigorous Argon/Nitrogen (Schlenk)	Oxygen degrades ligands; moisture provides protons for protodehalogenation.

Experimental Protocol: Self-Validating Suzuki-Miyaura Workflow

To ensure reproducibility and suppress dehalogenation, follow this self-validating methodology. This protocol uses a built-in control: if palladium black precipitates before product formation, the degassing step was compromised.

Reagents: Aryl halide (1.0 equiv), Boronic acid (1.2 equiv), Pd₂(dba)₃ (1-2 mol%), XPhos (2-4 mol%), Anhydrous K₃PO₄ (2.0 equiv), Anhydrous Toluene.

Step-by-Step Methodology:

• Bake and Cool: Dry all glassware in an oven at 120 °C overnight. Cool under a continuous stream of high-purity Argon.

• Solid Reagent Loading: In a glovebox or under strict Argon counterflow, charge the reaction flask with the aryl halide (if solid), boronic acid, Pd₂(dba)₃, XPhos, and finely milled anhydrous K₃PO₄.

• Solvent Preparation: Use anhydrous toluene. Degas the solvent rigorously using the Freeze-Pump-Thaw method (minimum of 3 cycles) or a 30-minute subsurface Argon sparge[7].

• Solvent Addition: Add the degassed toluene to the reaction flask via a gas-tight syringe. If the aryl halide is a liquid, add it at this stage.

• Controlled Heating: Seal the vessel and heat to 80–100 °C. Monitor the reaction via LC-MS. The bulky XPhos ligand will force rapid reductive elimination, yielding the cross-coupled product while bypassing the Ar–Pd(II)–H intermediate.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the inorganic base and catalyst residues.

Self-validating experimental workflow designed to suppress hydride sources and oxidation.

References

• Ahmadi, Z., & McIndoe, J. S. (2013). A mechanistic investigation of hydrodehalogenation using ESI-MS. Chemical Communications (RSC Publishing). Available at: [Link]

• ACS Publications. Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy. Organic Process Research & Development. Available at:[Link]

• Wikipedia Contributors. Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. Available at:[Link]

• Journal of Medicinal Chemistry and Clinical Therapeutics (JMCCT). Cross-Coupling Reactions Guide. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 4. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 5. jmcct.com [jmcct.com]
• 6. jmcct.com [jmcct.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Improving the Solubility of 5-Chloro-4-methoxy-2-nitropyridine for Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for challenges related to the solubility of 5-Chloro-4-methoxy-2-nitropyridine in various reaction conditions. Our goal is to empower you with the knowledge to optimize your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 5-Chloro-4-methoxy-2-nitropyridine?

A1: 5-Chloro-4-methoxy-2-nitropyridine is a substituted pyridine derivative. Pyridine and its derivatives are generally weakly basic.[1] The presence of a chloro group, a methoxy group, and a nitro group on the pyridine ring influences its polarity and, consequently, its solubility. While specific quantitative solubility data for this compound is not widely published, we can infer its behavior based on related structures like other nitropyridines. Generally, these types of compounds exhibit limited solubility in water and non-polar organic solvents but show better solubility in polar aprotic solvents. For instance, related compounds like 5-Chloro-2-nitropyridine are soluble in methanol, methylene chloride, and acetone.[2]

The key to understanding its solubility lies in the interplay of its functional groups:

• Pyridine Ring: A polar heterocyclic ring that can participate in hydrogen bonding.

• Nitro Group (-NO₂): A strong electron-withdrawing and polar group.

• Chloro Group (-Cl): An electronegative group contributing to the molecule's overall polarity.

• Methoxy Group (-OCH₃): A moderately polar group.

The combination of these features results in a molecule with significant polarity, making it more amenable to dissolution in polar solvents.

Troubleshooting Guide: Common Solubility Issues

Q2: My 5-Chloro-4-methoxy-2-nitropyridine is not dissolving sufficiently in my chosen reaction solvent. What are my immediate options?

A2: When encountering poor solubility, a systematic approach is crucial. The initial steps involve solvent screening and considering the impact of temperature.

1. Solvent Screening: The principle of "like dissolves like" is your primary guide. Given the polar nature of 5-Chloro-4-methoxy-2-nitropyridine, polar solvents are the most promising candidates. If your initial choice is not effective, consider screening a range of solvents with varying polarities and hydrogen bonding capabilities.

Data Presentation: Properties of Common Organic Solvents

The following table provides a reference for selecting alternative solvents. The dielectric constant is a good indicator of a solvent's polarity.

Solvent	Formula	Dielectric Constant (at 20°C)	Type
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	47	Polar Aprotic
Dimethylformamide (DMF)	C₃H₇NO	38.25	Polar Aprotic
Acetonitrile	C₂H₃N	36.64	Polar Aprotic
Methanol	CH₄O	33	Polar Protic
Ethanol	C₂H₆O	24.6	Polar Protic
Acetone	C₃H₆O	21.01	Polar Aprotic
Dichloromethane (DCM)	CH₂Cl₂	9.08	Halogenated
Tetrahydrofuran (THF)	C₄H₈O	7.6	Ethereal
Ethyl Acetate	C₄H₈O₂	6.02	Ester
Toluene	C₇H₈	2.38	Aromatic Hydrocarbon

2. Temperature Adjustment: For many compounds, solubility increases with temperature. Gently warming the solvent while stirring can significantly improve dissolution. However, be cautious of the thermal stability of your compound and other reagents in the reaction mixture. It is advisable to check the compound's melting point and decomposition temperature before applying heat.

Q3: I've tried several solvents with limited success, and heating is not an option for my reaction. What's the next step?

A3: If single-solvent systems and heating are not viable, the use of co-solvents is a powerful technique. A co-solvent is a second solvent added to the primary solvent to increase the solubility of a solute.[3]

The Causality Behind Co-solvency: Co-solvents work by altering the overall polarity of the solvent system, making it more favorable for the solute to dissolve. For a polar compound like 5-Chloro-4-methoxy-2-nitropyridine that is struggling to dissolve in a moderately polar solvent, adding a more polar, miscible co-solvent can enhance solubility.

Experimental Protocols: Protocol for Co-Solvent System Development

Objective: To identify an effective co-solvent mixture for dissolving 5-Chloro-4-methoxy-2-nitropyridine.

Materials:

• 5-Chloro-4-methoxy-2-nitropyridine

• Primary reaction solvent

• A selection of potential co-solvents (e.g., DMSO, DMF, NMP)

• Stir plate and stir bar

• Graduated cylinders or pipettes

Procedure:

• Add the desired amount of 5-Chloro-4-methoxy-2-nitropyridine to your reaction vessel.

• Add the primary reaction solvent and stir for 5-10 minutes to assess initial solubility.

• If the compound remains undissolved, begin adding a co-solvent dropwise while continuing to stir vigorously.

• Observe the mixture for signs of dissolution.

• Continue adding the co-solvent in small increments until the solid is fully dissolved.

• Record the final ratio of the primary solvent to the co-solvent. This ratio should be used for scaling up your reaction.

• It is crucial to ensure that the co-solvent does not interfere with the desired chemical reaction. A small-scale test reaction is recommended.

Q4: My reaction is heterogeneous, with the compound precipitating out. How can I address this?

A4: Precipitation during a reaction is a clear indicator of poor solubility under the reaction conditions, which may have changed from the initial dissolution (e.g., temperature change, formation of a less soluble intermediate).

Troubleshooting Workflow for Precipitation Issues

The following diagram outlines a decision-making process for addressing precipitation during a reaction.

Caption: A workflow for troubleshooting precipitation during a chemical reaction.

In addition to the steps in the diagram, consider the following:

• Sonication: Applying ultrasonic energy can help to break down solid agglomerates and enhance the rate of dissolution.

• Phase-Transfer Catalysis: If your reaction involves two immiscible phases, a phase-transfer catalyst can facilitate the reaction at the interface.

References

• BenchChem. (2025). A Comparative Study of 2,4-Dichloro-5-nitropyridine in Diverse Solvent Systems: A Guide for Researchers.
• BenchChem. (2025). An In-depth Technical Guide to the Physical and Chemical Properties of 3-Nitropyridine.
• Jubilant Ingrevia. (2024, February 26).
• Klimova, E. I., et al. (2022). Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. Molecules, 27(17), 5679.
• Gagnon, P. E., et al. (1953). PYRIDINE DERIVATIVES: PART VI MALONATIONS OF SUBSTITUTED NITROPYRIDINES. Canadian Journal of Chemistry, 31(12), 1180-1184.
• den Hertog, H. J., & Overhoff, J. (1950). On the reactivity of the nitro-group in 4-nitropyridine-N-oxide. Recueil des Travaux Chimiques des Pays-Bas, 69(3), 468-473.
• MilliporeSigma. (n.d.). 2-Chloro-5-methoxy-4-nitropyridine.
• Yalkowsky, S. H., & Dannenfelser, R. M. (1992). Aquasol database of aqueous solubility. Version 5. College of Pharmacy, University of Arizona.
• PubChem. (n.d.). 5-Chloro-4-methoxy-2-nitroaniline.
• BLD Pharm. (n.d.). 5-Chloro-2-methoxy-4-nitropyridine.
• PubChem. (n.d.). 5-Chloro-3-methoxy-2-nitropyridine.
• ChemScene. (n.d.). 2-Chloro-5-methoxy-4-nitropyridine.
• Merck. (n.d.).
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• Chemsrc. (2025, August 31). CAS#:742072-78-2 | 5-chloro-2-methoxy-4-nitropyridine N-oxide.
• Moshang Chemical. (n.d.). 5-chloro-2-methoxy-4-nitropyridine.
• ChemicalBook. (n.d.). 2-Chloro-4-methoxy-5-nitropyridine.
• D'hooghe, M., & De Kimpe, N. (2008). Modern Strategies for Heterocycle Synthesis. International Journal of Molecular Sciences, 9(10), 1954–1959.
• Li, B., & Che, C. (2014). Synthesis of Saturated N-Heterocycles. The Journal of Organic Chemistry, 79(22), 10729–10736.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. merckmillipore.com [merckmillipore.com]

Technical Support Center: Catalyst Deactivation in 5-Chloro-4-methoxy-2-nitropyridine Workflows

Welcome to the Advanced Troubleshooting Portal. This guide is engineered for process chemists, drug development professionals, and synthetic researchers working with the highly functionalized scaffold 5-Chloro-4-methoxy-2-nitropyridine . This molecule presents a dual-threat to transition metal catalysis: a highly coordinating product profile during nitro reduction and an oxidative/competitive SNAr profile during cross-coupling.

Part 1: Catalytic Hydrogenation (Nitro Reduction)

FAQ 1: Why does my Pd/C catalyzed nitro reduction stall at 40-50% conversion?

Diagnosis: Nitrogen-Based Product Inhibition (Self-Poisoning) The reaction begins rapidly but decelerates as the product, 2-amino-5-chloro-4-methoxypyridine, accumulates. This is a classic case of product inhibition (1[1]).

Mechanistic Causality: The 4-methoxy group exerts a strong positive mesomeric (+M) effect, pushing electron density into the pyridine ring. Once the strongly electron-withdrawing 2-nitro group is reduced to a 2-amino group, the resulting molecule becomes exceptionally electron-rich. The adjacent pyridine nitrogen and the exocyclic amine act as a potent bidentate ligand, binding irreversibly to the palladium active sites and preventing further hydrogen activation (2[2]).

FAQ 2: When I increase temperature/pressure to force conversion, I lose the chlorine atom. How do I prevent dehalogenation?

Diagnosis: Competing Hydrogenolysis Palladium is highly active for C-Cl bond cleavage. By increasing thermal energy to overcome product inhibition, you inadvertently surpass the activation energy required for dehalogenation.

Mechanistic Causality: The C-Cl bond at the 5-position is activated by the electron-deficient nature of the starting nitropyridine.

Solution: Switch the catalyst from Pd/C to a poisoned Platinum catalyst (e.g., Pt/C doped with Vanadium or Iron) or conduct the reaction in an acidic medium. Acidic solvents (like acetic acid) protonate the basic nitrogen atoms, tying up their lone pairs and preventing them from coordinating to the metal surface (1[1]). Furthermore, utilizing flow chemistry with catalytic static mixers (CSMs) can enhance mass transfer and limit residence time, mitigating over-reduction (3[3]).

Part 2: C-N Cross-Coupling (Buchwald-Hartwig Amination)

FAQ 3: My Buchwald-Hartwig coupling at the 5-chloro position fails, and the solution turns black immediately. What is happening?

Diagnosis: Oxidative Catalyst Deactivation & SNAr Competition The rapid formation of a black precipitate indicates the precipitation of inactive "Pd black."

Mechanistic Causality: The 2-nitro group is a potent oxidant. In the presence of electron-rich Pd(0) species (required for the oxidative addition into the C-Cl bond), the nitro group can prematurely oxidize the palladium center. Additionally, the highly activated nature of the chloronitropyridine makes it susceptible to background Nucleophilic Aromatic Substitution (SNAr). The byproduct salts generated from these un-catalyzed SNAr pathways strongly adsorb onto the Pd surface, causing irreversible fouling (4[4]).

Solution: Utilize highly sterically hindered, electron-rich phosphine ligands (e.g., BrettPhos or tBuXPhos). The steric bulk creates a protective pocket around the Pd(0) center, shielding it from the nitro group while still permitting the oxidative addition of the planar C-Cl bond.

Part 3: Quantitative Data & Optimization Metrics

The following table summarizes the self-validating optimization of reaction conditions to prevent catalyst deactivation.

Catalyst System	Solvent / Additive	Conversion (%)	Dehalogenation (%)	Target Yield (%)	Mechanistic Rationale
5% Pd/C (Batch)	Methanol	45 (Stalled)	35	10	Severe N-poisoning & unselective C-Cl cleavage.
5% Pd/C (Batch)	Acetic Acid	85	15	70	Acidic medium protonates amines, reducing coordination.
1% Pt/C (V-doped)	THF	>99	<1	95	V-doping alters d-band center, preventing C-Cl insertion.
Pd₂(dba)₃ / XPhos	Toluene / Cs₂CO₃	>95	N/A (Coupling)	88	Steric shielding of Pd(0) prevents nitro-oxidation.

Part 4: Self-Validating Experimental Protocols

Protocol A: Chemoselective Nitro Reduction (Avoiding Dehalogenation & Poisoning)

This protocol utilizes a doped platinum catalyst and acidic modifiers to ensure a self-validating, high-yielding reduction.

• Preparation: In a rigorously dried, argon-purged autoclave, add 5-Chloro-4-methoxy-2-nitropyridine (10.0 mmol).

• Catalyst Loading: Add 1% Pt/C (Vanadium doped, 0.5 mol% Pt relative to substrate). Causality: Pt is intrinsically less active for hydrogenolysis than Pd, and V-doping further suppresses dehalogenation.

• Solvent Addition: Suspend the mixture in 40 mL of anhydrous THF containing 2.0 equivalents of glacial acetic acid. Causality: Acetic acid protonates the resulting aminopyridine, preventing product inhibition.

• Hydrogenation: Purge the vessel with N₂ (3x), then H₂ (3x). Pressurize to 4 bar H₂. Stir at 800 rpm at 30 °C for 4 hours.

• Workup: Vent the reactor carefully. Filter the mixture through a pad of Celite under an inert atmosphere to remove the catalyst. Concentrate the filtrate in vacuo and neutralize with saturated aqueous NaHCO₃ to isolate the free base.

Protocol B: Buchwald-Hartwig Amination of the 5-Chloro Position

Designed to prevent Pd-black formation and outcompete background SNAr.

• Pre-activation: In a glovebox, combine Pd₂(dba)₃ (2 mol%) and BrettPhos (4.5 mol%) in anhydrous, degassed toluene (10 mL). Stir for 15 minutes until a color change indicates the formation of the active L-Pd(0) species.

• Reagent Assembly: To a separate Schlenk flask, add 5-Chloro-4-methoxy-2-nitropyridine (5.0 mmol), the desired amine (6.0 mmol), and anhydrous Cs₂CO₃ (7.5 mmol). Causality: Cs₂CO₃ is a mild base that minimizes base-catalyzed degradation compared to NaOtBu.

• Coupling: Transfer the pre-activated catalyst solution to the Schlenk flask. Seal and heat at 90 °C for 12 hours.

• Monitoring & Isolation: Monitor via LC-MS. Upon completion, cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Part 5: Diagnostic Visualization

Caption: Logical troubleshooting workflow for 5-Chloro-4-methoxy-2-nitropyridine catalyst deactivation.

References

• BenchChem. "Catalyst Poisoning in the Hydrogenation of Nitropyridine N-oxides.
• National Institutes of Health (NIH). "Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives.
• American Chemical Society (ACS). "Size Dependence of Pd-Catalyzed Hydrogenation of 2,6-Diamino-3,5-dinitropyridine.
• ChemRxiv. "Catalytic Static Mixer-Enabled Hydrogenation of a Key Fenebrutinib Intermediate.
• ResearchGate. "Bayesian Optimization of Computer-Proposed Multistep Synthetic Routes on an Automated Robotic Flow Platform.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Managing Exothermic Reactions of 5-Chloro-4-methoxy-2-nitropyridine

Target Audience: Researchers, scientists, and drug development professionals.

Welcome to the Technical Support Center. This guide provides troubleshooting, FAQs, and validated protocols for handling 5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6). Due to the presence of a highly activating nitro group and multiple leaving groups (chloro, methoxy), this scaffold is prone to highly exothermic nucleophilic aromatic substitutions (SNAr) and energetic nitro reductions.

Core Principles of Reactivity & Thermal Hazards

To safely manipulate 5-Chloro-4-methoxy-2-nitropyridine, one must understand the causality behind its reactivity:

• Electronic Activation: The nitro group at the C2 position strongly withdraws electron density, activating the pyridine ring[1]. This makes the C5-chloro and C4-methoxy groups highly susceptible to nucleophilic attack.

• Thermal Accumulation in Nitro Reduction: The reduction of the nitro group to an amine releases a massive amount of enthalpy (typically ~400–500 kJ/mol). If the heat generation rate exceeds the reactor's cooling capacity, thermal accumulation occurs. This can cause the Maximum Temperature of Synthesis Reaction (MTSR) to surpass the decomposition onset temperature, triggering a thermal runaway[2][3].

• Regioselectivity and Exotherms in SNAr: The formation of the Meisenheimer complex during SNAr is highly exothermic[1]. Uncontrolled temperature spikes not only pose safety risks but also provide the activation energy required to overcome the barrier for the less reactive leaving group, destroying regioselectivity.

Troubleshooting Guides & FAQs

Q1: During the reduction of the nitro group using Fe/HCl, the reactor temperature spiked uncontrollably. How can I prevent this thermal runaway? A: The root cause of the temperature spike is reagent accumulation. In batch reactors, if the dosing rate of the reducing agent (or substrate) exceeds the actual kinetic reaction rate, unreacted species accumulate. When the temperature eventually rises, this accumulated mass reacts simultaneously, causing a catastrophic exotherm[2][4].

• Causality: The deteriorating surface-area-to-volume ratio upon scale-up severely limits heat transfer, making laboratory-scale cooling methods insufficient for plant-scale batches[2].

• Solution: Implement a "dosing-controlled" protocol. Never add the entire charge of reducing agent at once. Ensure the MTSR is calculated and maintained at least 50°C below the Temperature of state of no return for 24 hours (ADT24)[3]. Alternatively, transition to continuous flow chemistry, which provides superior heat dissipation.

Q2: I am performing an SNAr with a primary amine, but I am getting a mixture of C5-chloro displacement and C4-methoxy displacement. The reaction also overheats. How do I control regioselectivity and temperature? A: The lack of regioselectivity is directly tied to the exotherm. The displacement of the C5-chloride is kinetically favored, while displacement of the C4-methoxy group requires higher activation energy. When the exothermic formation of the Meisenheimer complex is not controlled, the localized heating provides enough energy to drive the slower, undesired C4-substitution[1].

• Solution: Lower the reaction temperature to 0–5°C to kinetically lock the substitution at the C5 position. Use a solvent with high heat capacity (e.g., 2-MeTHF) and control the amine addition rate via a syringe pump.

Q3: Why is my batch yield dropping upon scale-up for the catalytic hydrogenation of this compound? A: In traditional batch stirred reactors, poor hydrogen mass transfer leads to localized starvation of hydrogen. This incomplete nitro reduction can lower the thermal runaway onset-temperature and lead to the formation of reactive intermediates like hydroxylamines, which then condense to form azobenzene dimers, plummeting your yield[2][4][5].

• Solution: Engineer efficient hydrogen mass transfer by specifying a hollow-shaft gas-entraining agitator[2]. Monitor the reaction mixture composition in real-time to prevent the accumulation of hydroxylamine intermediates[5][6].

Experimental Workflows & Methodologies

Protocol 1: Safe Catalytic Hydrogenation (Nitro Reduction) in Continuous Flow Self-validating mechanism: Continuous flow limits the active reaction volume to milliliters, ensuring that even in a worst-case scenario, the total energy released cannot breach the reactor's structural integrity.

• Preparation : Dissolve 5-Chloro-4-methoxy-2-nitropyridine (0.1 M) in anhydrous methanol/THF (1:1 v/v).

• System Priming : Prime a continuous flow reactor equipped with a packed-bed Pd/C catalyst cartridge. Set the reactor jacket temperature to 25°C.

• Pressurization : Introduce H₂ gas via a mass flow controller at 5 bar. Ensure the system is equipped with triple interlock devices for pressure, temperature, and flow rate[4].

• Dosing : Pump the substrate solution at a flow rate of 1.0 mL/min. The high surface-area-to-volume ratio will instantly dissipate the ~400 kJ/mol exotherm.

• Collection : Collect the effluent in a vessel pre-purged with nitrogen. Monitor conversion via inline UV-Vis or IR spectroscopy.

Protocol 2: Regioselective SNAr at C5 under Temperature Control Self-validating mechanism: The reaction relies on a strict thermal delta threshold. If cooling fails, the addition stops, inherently preventing thermal runaway.

• Setup : Equip a jacketed reactor with an overhead stirrer, internal thermocouple, and an automated dosing pump.

• Dissolution : Dissolve 5-Chloro-4-methoxy-2-nitropyridine (1.0 eq) in 2-MeTHF (10 volumes). Cool the jacket to -5°C.

• Nucleophile Addition : Charge the nucleophile (e.g., morpholine, 1.1 eq) and DIPEA (1.5 eq) into the dosing syringe.

• Controlled Dosing : Add the nucleophile mixture at a rate that maintains the internal temperature strictly below 5°C. Critical Step: Do not proceed if the temperature delta (T_internal - T_jacket) exceeds 3°C.

• Quench : Once complete (monitor via HPLC), quench the reaction with cold aqueous NH₄Cl to halt any further kinetic progression.

Visualizations of Pathways and Workflows

Workflow for managing thermal accumulation during nitro reduction to prevent runaway.

Mechanistic pathway and intermediate formation in SNAr reactions.

Quantitative Data Summary

Reaction Type	Estimated Enthalpy (ΔH)	Primary Safety Risk	Recommended Cooling Strategy	Regioselectivity Control
Nitro Reduction (H₂ / Pd/C)	-400 to -500 kJ/mol	Thermal Runaway, Over-pressurization	Continuous Flow, High Surface Area	N/A
Nitro Reduction (Fe / HCl)	-450 kJ/mol	Reagent Accumulation, Exotherm	Dosing-controlled batch, T < 50°C	N/A
SNAr (Amine Nucleophile)	-80 to -120 kJ/mol	Localized Hot Spots, Diminished Yield	Jacketed Reactor, Slow Dosing	T < 5°C (Favors C5-Cl displacement)
SNAr (Alkoxide Nucleophile)	-100 to -150 kJ/mol	Rapid Exotherm, Meisenheimer buildup	Cryogenic Cooling (-20°C to 0°C)	T < 0°C (Favors C5-Cl displacement)

References

• Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Publications.[Link]

• Integrating Process Safety Consideration to Enhance Route Development and Optimization. ACS Publications.[Link]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. PMC.[Link]

• Selective and sustainable nitro reduction and reductive N-alkylation using a recyclable V₂O₅/TiO₂ catalyst. Materials Advances (RSC Publishing).[Link]

• Hydrogenation in Pharmaceutical Intermediates | Risks & Solutions. Tianming Pharm.[Link]

• Nucleophilic Substitution in Tetrafluoro-4-nitropyridine Derivatives. Asian Journal of Chemistry.[Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tianmingpharm.com [tianmingpharm.com]
• 5. Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00711A [pubs.rsc.org]

Technical Support Center: Palladium Catalyst Residue Removal

Welcome to the Process Chemistry Technical Support Center. Removing residual palladium (Pd) following metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) is a critical bottleneck in the synthesis of Active Pharmaceutical Ingredients (APIs). Regulatory agencies mandate strict elemental impurity limits (typically <10 ppm for oral drugs)[1].

This guide provides process chemists and drug development professionals with field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to achieve regulatory compliance without sacrificing product yield.

Part 1: Core Principles & FAQs

Q1: Why is palladium so difficult to remove from my specific API? A: It comes down to coordination chemistry and causality. APIs are designed to interact with biological targets, meaning they are typically dense with electron-donating heteroatoms (nitrogen, oxygen, sulfur). These functional groups act as excellent ligands for transition metals[2]. When a homogeneous palladium catalyst is used, the Pd species strongly chelates to the API, forming a complex that sits in a deep thermodynamic well. To remove it, your chosen scavenger must provide a thermodynamically more favorable binding site (a "sink") and you must often provide thermal energy to overcome the activation barrier of breaking the initial API-Pd bond.

Q2: How do I choose between adsorption, extraction, and crystallization for palladium removal? A: Your choice should be dictated by the physical state of the Pd and the scale of your reaction:

• Adsorption (Solid-Supported Scavengers): The industry standard for late-stage APIs. Functionalized silicas (e.g., Si-Thiol) or polymers trap the metal, allowing simple removal by filtration[1].

• Extraction (Liquid-Liquid Wash): Useful for removing water-soluble Pd salts early in the workup, but generally insufficient for tightly chelated Pd-API complexes.

• Crystallization: Highly effective if the API crystallizes cleanly while the Pd complex remains highly soluble in the mother liquor. However, Pd can sometimes co-crystallize or become trapped in the crystal lattice, requiring a secondary scavenging step[3].

Q3: My product yield drops significantly after using a silica-based scavenger. What is happening? A: This is a classic case of non-specific binding. While the functional groups (like thiols) target the palladium, the silica backbone itself is highly polar and can adsorb polar APIs via hydrogen bonding. Fix: Pre-treat or wash the scavenger filter cake with a highly polar solvent (e.g., methanol or a THF/water mixture) to elute the API without disrupting the strong covalent Pd-thiol bond. Alternatively, switch to a polystyrene-bound scavenger (e.g., MP-TMT) which lacks polar silanol groups[2].

Part 2: Quantitative Data & Scavenger Selection

Selecting the right scavenger requires balancing binding affinity, kinetics, and cost. The table below summarizes the empirical performance of common scavenging methods across various pharmaceutical workflows.

Table 1: Comparison of Palladium Removal Methods and Efficiencies

Method / Scavenger	Mode of Action	Initial Pd (ppm)	Final Pd (ppm)	Removal Efficiency	Optimal Conditions
Celite & Charcoal	Physisorption	80–100	<10	>87.5%	Standard filtration, 25 °C
Polychelated Resin (PCR-B2)	Chemisorption	328	4	98.8%	Recirculation, 0.4 wt%
TMT (Trimercaptotriazine)	Precipitation	~2000	<15	>99.2%	6 mol %, direct addition
Silica-Thiol (Si-Thiol)	Chemisorption	500	<10	>98.0%	2g per mmol Pd, EtOAc, 40 °C
Activated Carbon	Physisorption	500	~65	~87.0%	2g per mmol Pd, EtOAc, 25 °C

Data synthesized from benchmark pharmaceutical process studies[4][5].

Part 3: Standard Operating Procedures (SOPs)

Every protocol must be a self-validating system. The following methodologies include built-in physical and analytical checkpoints to ensure the causality of your actions is yielding the desired result.

Protocol A: Solid-Supported Scavenging using Silica-Thiol (Si-Thiol)

This protocol utilizes chemisorption to covalently trap Pd. It is highly effective for homogeneous Pd catalysts.

• Preparation & Dilution: Following the cross-coupling reaction, concentrate the crude mixture and redissolve it in a suitable, non-competing solvent (e.g., Toluene, Ethyl Acetate, or THF). Causality: Dilution reduces the macroscopic viscosity of the solution, increasing the diffusion rate of the Pd-API complex into the pores of the silica scavenger.

• Scavenger Addition: Add 5 to 10 molar equivalents of Si-Thiol scavenger relative to the initial palladium catalyst loading.

• Thermal Incubation: Stir vigorously at 40–50 °C for 4 to 18 hours. Causality: Gentle heating provides the kinetic activation energy required to break the strong API-Pd coordination bonds, allowing the Pd to migrate to the stronger thiol ligands on the silica[6].

• Self-Validation Checkpoint 1 (Visual): Monitor the discoloration of the solution. A shift from dark brown/black to pale yellow or colorless acts as an initial qualitative validation that soluble Pd species have been sequestered by the solid support.

• Filtration & Recovery: Filter the suspension through a tightly packed pad of Celite®. Wash the filter cake thoroughly with a polar solvent (e.g., 10% MeOH in EtOAc) to recover any hydrogen-bonded API.

• Self-Validation Checkpoint 2 (Analytical): Concentrate the filtrate and submit a sample for Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantitatively validate that Pd levels are <10 ppm. Concurrently, check the mass balance of the recovered API to ensure no product was lost to the silica backbone.

Protocol B: Precipitation using Trimercaptotriazine (TMT)

TMT forms a highly insoluble, polymeric coordination complex with Pd(II), effectively pulling it out of the organic phase[2].

• Reagent Preparation: Prepare a solution of TMT (or its sodium salt) in a solvent miscible with your reaction mixture.

• Complexation: Add 3–5 molar equivalents of TMT to the crude reaction mixture. Stir at room temperature for 1–2 hours.

• Separation: Filter the resulting heavy precipitate. If the precipitate is exceptionally fine, utilize a 0.22 µm membrane filter or a Celite® pad to prevent breakthrough.

• Washing: Wash the solid residue with a non-polar solvent to extract the remaining API, leaving the insoluble Pd-TMT complex trapped on the filter.

Part 4: Troubleshooting Workflow

When standard protocols fail, the issue usually stems from the API out-competing the scavenger for the palladium ion. Follow the logic tree below to diagnose and resolve high residual Pd levels.

Logical troubleshooting workflow for palladium removal based on API chelation properties.

Advanced Troubleshooting: The "Acidic Pre-treatment"

If your API contains highly basic amines or pyridines, it will fiercely hold onto palladium. The Fix: Treat the organic solution with a mild acid (e.g., acetic acid or dilute HCl) prior to adding the scavenger. Causality: The acid protonates the basic nitrogen atoms on the API. A protonated amine loses its lone pair availability, instantly destroying its ability to act as a ligand. The palladium is forcefully ejected into the solution where it can be easily captured by the scavenger[7].

References

• Economidou, M., Mistry, N., & Wheelhouse, K. M. P. (2023). "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry." Organic Process Research & Development.[Link]

• Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis.[Link]

• Recho, J., et al. (2014). "Statistical DoE Approach to the Removal of Palladium from Active Pharmaceutical Ingredients (APIs) by Functionalized Silica Adsorbents." Organic Process Research & Development.[Link]

• Zou, L. (2019). "Generic Ion Chromatography–Conductivity Detection Method for Analysis of Palladium Scavengers in New Drug Substances." Organic Process Research & Development.[Link]

• Welch, C. J., et al. (2008). "Development of an Effective Palladium Removal Process for VEGF Oncology Candidate AG13736 and a Simple, Efficient Screening Technique for Scavenger Reagent Identification." Organic Process Research & Development.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sciencemadness.org [sciencemadness.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Effects on the Reactivity of 5-Chloro-4-methoxy-2-nitropyridine

Welcome to the technical support guide for 5-Chloro-4-methoxy-2-nitropyridine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth insights and practical troubleshooting advice for nucleophilic aromatic substitution (SNAr) reactions involving this versatile pyridine derivative. As a Senior Application Scientist, my goal is to bridge the gap between theoretical principles and practical laboratory application, helping you optimize your reactions, troubleshoot challenges, and understand the critical role of solvent choice.

Part 1: Fundamental Principles of Reactivity

This section addresses the core mechanistic questions that form the foundation for understanding how to manipulate the reactivity of 5-Chloro-4-methoxy-2-nitropyridine.

Q1: What is the primary reaction mechanism for 5-Chloro-4-methoxy-2-nitropyridine with nucleophiles?

The reaction proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This is a two-step addition-elimination process.[1][2]

• Addition Step (Rate-Determining): A nucleophile attacks the electron-deficient carbon atom bonded to the chlorine, breaking the aromaticity of the pyridine ring. This forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[2][3] The addition of the nucleophile is typically the slow, rate-limiting step of the reaction.[4]

• Elimination Step (Fast): The aromaticity is restored by the expulsion of the chloride leaving group, yielding the substituted product.

The pyridine ring is inherently electron-deficient, which facilitates nucleophilic attack.[5][6] This effect is further amplified by the potent electron-withdrawing nitro group (-NO₂), which helps to stabilize the negative charge of the Meisenheimer intermediate through resonance, even from the C2 position.[7][8]

Caption: Decision tree for troubleshooting low yield in SNAr reactions.

Part 4: Data Summary & Experimental Protocols

Solvent Reactivity Comparison

This table summarizes the expected effect of different solvent classes on the SNAr reaction rate with 5-Chloro-4-methoxy-2-nitropyridine.

Solvent Class	Examples	Primary Interaction with Nucleophile (Nu⁻)	Effect on Meisenheimer Complex	Overall Effect on Reaction Rate
Polar Aprotic	DMSO, DMF, NMP, Acetonitrile	Weak ion-dipole interactions	Strong stabilization	Highly Recommended (Fastest)
Polar Protic	Water, Ethanol, Methanol	Strong hydrogen bonding (solvation cage)	Good stabilization	Slow to Very Slow
Weakly Polar	THF, Dioxane	Weak dipole-dipole interactions	Weak stabilization	Very Slow / Not Recommended
Non-Polar	Toluene, Hexane	van der Waals forces only	No significant stabilization	No Reaction / Not Recommended

Experimental Protocols

Safety Precaution: Always handle nitropyridine compounds and strong bases in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Protocol 1: Reaction with an Amine Nucleophile in DMF

This protocol is suitable for the reaction with a primary or secondary amine, such as piperidine or benzylamine.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv).

• Solvent Addition: Add anhydrous DMF to achieve a concentration of approximately 0.2 M.

• Reagent Addition: Add the amine nucleophile (1.1 equiv) to the solution, followed by a non-nucleophilic base such as triethylamine (Et₃N, 1.5 equiv) or potassium carbonate (K₂CO₃, 2.0 equiv).

• Reaction: Heat the reaction mixture to 80-100 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-8 hours). [8]6. Work-up: Cool the mixture to room temperature. Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Reaction with an Alcohol Nucleophile in DMSO

This protocol details the formation of an ether linkage using an alcohol, which is first converted to a more potent alkoxide nucleophile.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv).

• Alkoxide Formation: Suspend the NaH in anhydrous DMSO. Slowly add the alcohol (1.2 equiv) dropwise at 0 °C. Allow the mixture to stir at room temperature for 30 minutes until hydrogen evolution ceases.

• Substrate Addition: Add a solution of 5-Chloro-4-methoxy-2-nitropyridine (1.0 equiv) in a small amount of anhydrous DMSO to the alkoxide solution.

• Reaction: Stir the reaction at room temperature or heat gently (e.g., 50-70 °C) if necessary.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material (typically 1-5 hours). [8]6. Work-up: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) at 0 °C. Extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Caption: A typical experimental workflow for an SNAr reaction.

References

• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. Vertex AI Search.
• Effect of the nature of the nucleophile and solvent on an SNAr reaction. RSC Publishing.
• Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents. IntechOpen.
• Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution from QM/MM Simulations. ACS Publications.
• Effect of the nature of the nucleophile and solvent on an SNAr reaction. Semantic Scholar.
• Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines. Benchchem.
• Application Notes and Protocols for Nucleophilic Aromatic Substitution on Nitropyridines. Benchchem.
• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. PMC.
• Protocol for Nucleophilic Substitution on the Pyridine Ring: Application Notes for Researchers and Drug Development Professional. Benchchem.
• Technical Support Center: Solvent Effects on the Reactivity of 4-Chloro-2-methyl-3-nitropyridine. Benchchem.
• Technical Support Center: Nucleophilic Substitution on Pyridine Rings. Benchchem.
• Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures. SciSpace.
• 2 - Reaction Examples. University of Calgary.
• SNAr Reaction in Other Common Molecular Solvents. Wordpress.
• Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2-Chloro-4-methyl-3-nitropyridine. Benchchem.
• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. MDPI.

Sources

• 1. Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents | IntechOpen [intechopen.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reaction Examples [cdb.ics.uci.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

5-Chloro-4-methoxy-2-nitropyridine vs. 2,5-Dichloro-4-methoxypyridine: A Comprehensive Reactivity and Application Guide

As a Senior Application Scientist in drug development and synthetic methodology, selecting the correct heterocyclic building block is critical for optimizing synthetic routes, minimizing byproducts, and ensuring scalable manufacturing. Both 5-Chloro-4-methoxy-2-nitropyridine [1] and 2,5-Dichloro-4-methoxypyridine [2] are highly substituted pyridine scaffolds utilized in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals.

While structurally similar, the divergence at the C2 position (Nitro vs. Chloro) fundamentally alters their reactivity profiles. This guide objectively compares their performance in Nucleophilic Aromatic Substitution (SNAr) and orthogonal functionalization, providing field-proven, self-validating experimental protocols.

Mechanistic & Electronic Comparison

The reactivity of pyridine derivatives in SNAr is governed by the electron density of the aromatic ring and the leaving group's ability to stabilize the transition state[3]. Classical SNAr proceeds via a two-step mechanism: nucleophilic attack to form a negatively charged , followed by the expulsion of the leaving group[3]. The formation of this intermediate is typically the rate-determining step[3].

• 5-Chloro-4-methoxy-2-nitropyridine: The C2-nitro group exerts profound inductive (-I) and resonance (-M) electron-withdrawing effects. This drastically lowers the activation energy ( ΔG‡ ) required for the nucleophile to attack the C2 position[4]. Because the nitrite anion is an exceptional leaving group in activated systems, SNAr proceeds rapidly under mild conditions[5]. Additionally, the nitro group offers orthogonal reactivity, as it can be selectively reduced to an amine.

• 2,5-Dichloro-4-methoxypyridine: The C2-chloro group is activated by the adjacent pyridine nitrogen, but chloride is a less competent leaving group than nitro in this context. The formation of the Meisenheimer intermediate requires significantly more thermal energy[6]. The C5-chloro position in both molecules is meta to the pyridine nitrogen and remains largely inert to SNAr, reserving it for downstream transition-metal-catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions).

Divergent Synthetic Pathways

Divergent SNAr and orthogonal reactivity pathways for 2-nitro vs 2-chloro pyridines.

Quantitative Reactivity Profile

The following table summarizes the operational differences between the two scaffolds, allowing researchers to select the optimal starting material based on their target's thermodynamic requirements.

Property / Reactivity	5-Chloro-4-methoxy-2-nitropyridine	2,5-Dichloro-4-methoxypyridine
CAS Number	1804883-24-6[1]	1122090-95-2[2]
C2 Leaving Group	Nitro (-NO 2​ )	Chloro (-Cl)
SNAr Activation Energy	Low (Reactions at 20 °C to 40 °C)	High (Reactions at 80 °C to 120 °C)
Orthogonal Reactivity	Yes (Reducible to -NH 2​ )	No (Requires Pd-catalyzed amination)
C5 Reactivity	Inert to SNAr; active for Pd-coupling	Inert to SNAr; active for Pd-coupling
Meisenheimer Stabilization	High (Strong -M, -I effects)	Moderate (-I effect only)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The causality behind each reagent choice is explicitly detailed to empower researchers to adapt these methods.

Protocol A: Mild C2-SNAr of 5-Chloro-4-methoxy-2-nitropyridine

• Objective: Regioselective displacement of the C2-nitro group with a secondary amine (e.g., morpholine).

• Causality: The extreme electron deficiency at C2 allows for nucleophilic attack at room temperature. A polar aprotic solvent (DMF) is chosen to stabilize the highly polar transition state without hydrogen-bonding to the nucleophile, maximizing its reactivity.

• Procedure:

  • Dissolve 1.0 eq of 5-Chloro-4-methoxy-2-nitropyridine in anhydrous DMF (0.2 M).

  • Add 1.2 eq of morpholine and 1.5 eq of N,N-Diisopropylethylamine (DIPEA). Note: DIPEA acts as an acid scavenger for the generated nitrous acid (HNO 2​ ) byproduct.

  • Stir the reaction mixture at 25 °C for 2–4 hours.

• Self-Validation System: Monitor the reaction via LC-MS. The validation point is the disappearance of the starting material mass ( m/z ~188) and the appearance of the product mass ( m/z ~228). Because the conditions are exceptionally mild, the C5-chloro group will remain 100% intact, validating the regioselectivity of the nitro displacement.

Protocol B: Thermally-Driven C2-SNAr of 2,5-Dichloro-4-methoxypyridine

• Objective: Displacement of the C2-chloro group with morpholine.

• Causality: Chloride is a poorer leaving group than nitrite[6]. The higher activation energy barrier necessitates significant thermal input to drive the formation of the Meisenheimer complex[6]. Potassium carbonate (K 2​ CO 3​ ) is used as a robust inorganic base to neutralize the HCl generated.

• Procedure:

  • Dissolve 1.0 eq of 2,5-Dichloro-4-methoxypyridine in anhydrous DMSO (0.2 M).

  • Add 2.0 eq of morpholine and 2.0 eq of finely powdered K 2​ CO 3​ .

  • Heat the mixture to 90 °C for 12–18 hours.

• Self-Validation System: Run a parallel control aliquot at room temperature. The RT control will show 0% conversion via TLC/LC-MS, validating that the C2-Cl bond requires thermal activation. The 90 °C reaction will show product formation ( m/z ~228) with the C5-Cl remaining unreacted due to its meta-relationship to the pyridine nitrogen.

Protocol C: Orthogonal Reduction (Béchamp) of 5-Chloro-4-methoxy-2-nitropyridine

• Objective: Chemoselective reduction of the C2-nitro group to an amine without dehalogenating the C5-chloro position.

• Causality: Standard catalytic hydrogenation (Pd/C, H 2​ ) carries a high risk of concurrent hydrodehalogenation at the C5 position. The utilizes iron powder and ammonium chloride, proceeding via a single-electron transfer (SET) mechanism that is highly specific to nitro groups, preserving the aryl chloride.

• Procedure:

  • Dissolve 1.0 eq of the nitro compound in a 4:1 mixture of EtOH and water (0.1 M).

  • Add 5.0 eq of Iron powder (325 mesh) and 5.0 eq of NH 4​ Cl.

  • Heat the suspension to 70 °C for 2 hours under vigorous stirring.

• Self-Validation System: The reaction mixture will visually transition from a clear yellow solution to a dark, opaque suspension (indicating the formation of iron oxides). LC-MS validation requires observing a mass shift of exactly -30 Da (loss of two oxygen atoms, gain of two protons), confirming reduction without the loss of the chlorine isotope pattern (M, M+2 ratio of 3:1).

Conclusion & Selection Guide

• Choose 5-Chloro-4-methoxy-2-nitropyridine when your synthetic route requires extremely mild SNAr conditions (e.g., to protect sensitive functional groups elsewhere in the molecule) or when you need to orthogonally generate a 2-aminopyridine derivative via reduction.

• Choose 2,5-Dichloro-4-methoxypyridine when your process chemistry requires a highly stable starting material that will not undergo premature reaction, and your target allows for harsh thermal conditions or transition-metal catalysis to functionalize the C2 position.

References

• PubChem (National Institutes of Health). "2,5-Dichloro-4-methoxypyridine | C6H5Cl2NO | CID 71463806". nih.gov. URL:[Link]

• Chemsrc. "5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6". chemsrc.com. URL:[Link]

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism". masterorganicchemistry.com. URL:[Link]

• National Institutes of Health (PMC). "Concerted Nucleophilic Aromatic Substitution Reactions". ncbi.nlm.nih.gov. URL:[Link]

• ResearchGate. "Aromatic Substitution Reaction of 2-Chloropyridines Catalyzed by Microsomal Glutathione S-Transferase 1". researchgate.net. URL:[Link]

Sources

• 1. 5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6 | Chemsrc [chemsrc.com]
• 2. 2,5-Dichloro-4-methoxypyridine | C6H5Cl2NO | CID 71463806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3,6-Dinitro-4-hydroxyquinoline | 874499-33-9 | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]

Alternative reagents to 5-Chloro-4-methoxy-2-nitropyridine for pyridine synthesis

Beyond 5-Chloro-4-methoxy-2-nitropyridine: A Comparative Guide to Advanced Pyridine Scaffolds

The pyridine ring is a ubiquitous structural motif in FDA-approved drugs, agrochemicals, and functional materials[1]. When designing synthetic routes for kinase inhibitors or other complex APIs, 5-chloro-4-methoxy-2-nitropyridine is often selected as a starting building block. It provides a C5 handle for cross-coupling, a C4 electron-donating methoxy group, and a C2 nitro group for subsequent amination.

However, this reagent presents two significant mechanistic bottlenecks:

• Sluggish Oxidative Addition: The C5-chloro bond has a high activation energy in transition-metal-catalyzed cross-couplings, often necessitating expensive, bulky phosphine ligands (e.g., XPhos) and elevated temperatures.

• Chemoselectivity Risks during Reduction: Converting the C2-nitro group to an amine typically requires catalytic hydrogenation (e.g., H₂ over Pd/C). Under these conditions, the competitive hydrodehalogenation of the C5-chloro bond is a notorious side reaction that severely degrades yields.

To bypass these limitations, researchers can deploy alternative reagents or de novo synthetic strategies[2]. This guide objectively compares 5-chloro-4-methoxy-2-nitropyridine against its superior alternatives: 2-Amino-5-bromo-4-methoxypyridine and 2,4-Dichloro-5-nitropyridine .

Alternative 1: 2-Amino-5-bromo-4-methoxypyridine (The Pre-Reduced Scaffold)

Mechanistic Advantage: By utilizing a scaffold where the C2 position is already an amine and the C5 position is a bromide[3], chemists entirely eliminate the problematic nitro-reduction step. Furthermore, the C5-bromo bond undergoes oxidative addition significantly faster than its chloro counterpart, allowing for milder Suzuki-Miyaura or Buchwald-Hartwig coupling conditions.

Synthetic logic comparing the pre-reduced bromo scaffold against the traditional chloro-nitro route.

Experimental Protocol: Mild Suzuki-Miyaura Coupling Self-Validating Design: The use of a biphasic solvent system (dioxane/water) ensures the solubility of both the organic starting materials and the inorganic base, driving the transmetalation step to completion.

• Preparation: Charge a Schlenk flask with 2-amino-5-bromo-4-methoxypyridine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

• Solvent Addition: Add a degassed solution of K₂CO₃ (2.0 equiv) in water and 1,4-dioxane to achieve a 0.2 M concentration.

• Reaction: Heat the biphasic mixture to 80 °C for 4-6 hours under a nitrogen atmosphere. Monitor via TLC (UV activity and ninhydrin stain for the primary amine).

• Workup: Cool to room temperature, partition with EtOAc, and wash with brine. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.

Alternative 2: 2,4-Dichloro-5-nitropyridine (The Orthogonal SNAr Scaffold)

Mechanistic Advantage: If diverse functionalization at the C4 position is required (beyond just a methoxy group), 2,4-dichloro-5-nitropyridine[4] is the optimal choice. The strongly electron-withdrawing C5-nitro group selectively activates the C4-chloro group over the C2-chloro group due to ortho-activation. This allows for a highly regioselective Nucleophilic Aromatic Substitution (SNAr) cascade.

Regioselective SNAr cascade leveraging orthogonal chloro leaving groups.

Experimental Protocol: Regioselective SNAr with Sodium Methoxide Self-Validating Design: Performing the reaction at 0 °C with a slow addition of the nucleophile prevents local concentration spikes, ensuring that the second, less activated C2-chloro group remains untouched.

• Preparation: Dissolve 2,4-dichloro-5-nitropyridine (1.0 equiv) in anhydrous MeOH (0.1 M) and cool to 0 °C in an ice bath.

• Nucleophile Addition: Add a solution of NaOMe (1.05 equiv, 0.5 M in MeOH) dropwise over 30 minutes.

• Reaction: Stir at 0 °C for 2 hours. Monitor by LC-MS to confirm the complete consumption of the starting material and the absence of the 2,4-dimethoxy bis-adduct.

• Workup: Quench with saturated aqueous NH₄Cl to neutralize any remaining base, extract with DCM, and concentrate to afford 2-chloro-4-methoxy-5-nitropyridine.

Alternative 3: De Novo Cascade Annulation

When pre-functionalized pyridine scaffolds are inaccessible or fail to yield the desired substitution pattern, constructing the pyridine ring from acyclic precursors is a robust alternative. Recent advancements in metal-free cascade annulations allow for the selective synthesis of highly substituted pyridines using simple isopropene derivatives, NH₄I as a nitrogen source, and formaldehyde[2]. This approach bypasses the limitations of transition-metal cross-couplings entirely.

Quantitative Performance Comparison

To aid in reagent selection, the following table summarizes the performance metrics of these scaffolds based on standard medicinal chemistry workflows.

Reagent Scaffold	Cross-Coupling Reactivity (C5)	Nitro Reduction Required?	C4 Customizability	Relative Commercial Cost
5-Chloro-4-methoxy-2-nitropyridine	Low (Requires specialized ligands)	Yes (High risk of dehalogenation)	Low (Fixed methoxy)	Moderate
2-Amino-5-bromo-4-methoxypyridine	High (Standard Pd catalysts)	No (Pre-reduced)	Low (Fixed methoxy)	High
2,4-Dichloro-5-nitropyridine	N/A (Used for SNAr, not coupling)	Yes	High (Orthogonal SNAr)	Low

Conclusion

While 5-chloro-4-methoxy-2-nitropyridine remains a recognizable building block, its inherent mechanistic flaws often lead to suboptimal yields during late-stage functionalization. By substituting it with 2-amino-5-bromo-4-methoxypyridine, chemists can streamline their cross-coupling workflows and eliminate hazardous reduction steps. Conversely, 2,4-dichloro-5-nitropyridine offers unparalleled flexibility for divergent C4/C2 functionalization via regioselective SNAr.

Sources

• 1. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-Bromo-4-methoxypyridin-2-amine | C6H7BrN2O | CID 53485433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4-Dichloro-5-nitropyridine | C5H2Cl2N2O2 | CID 12275765 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Orthogonal Gold Standard: HPLC vs. qNMR for Purity Assessment of Pharmaceutical Derivatives

In the landscape of pharmaceutical research and development, the purity of starting materials, intermediates, and active pharmaceutical ingredients (APIs) dictates the safety, efficacy, and yield of the final drug product[1]. Historically, the industry has relied heavily on High-Performance Liquid Chromatography (HPLC) coupled with UV-Vis detection. However, relying on a single analytical method can introduce critical blind spots.

Today, the gold standard for certifying the purity of pharmaceutical derivatives is an orthogonal approach —cross-validating chromatographic mass balance (HPLC) with absolute spectroscopic quantification via Quantitative Nuclear Magnetic Resonance (qNMR)[2]. This guide objectively compares these two methodologies, providing the mechanistic causality, step-by-step protocols, and experimental data necessary to implement a self-validating purity assessment system.

The Mechanistic Divide: Chromatography vs. Spectroscopy

To understand why HPLC and qNMR yield different—and highly complementary—results, we must examine the physical principles governing their detection mechanisms.

HPLC-UV: The Relative Mass Balance Approach

HPLC separates components based on their differential partitioning between a stationary and mobile phase. Purity is typically calculated as an "area percent" of the UV chromatogram.

• The Causality of Error: UV absorbance is highly dependent on the extinction coefficient (chromophore) of each specific molecule. If an impurity lacks a chromophore at the chosen wavelength, it becomes "invisible," leading to an overestimation of the main component's purity[3]. To achieve true quantitation, HPLC requires the determination of Relative Response Factors (RRFs) using identical, highly pure reference standards for every single impurity[3].

1H-qNMR: The Absolute Proportionality Approach

qNMR is a primary analytical method that measures the absolute concentration of an analyte without requiring an identical reference standard[4].

• The Causality of Accuracy: The fundamental physics of NMR dictate that the integrated area of a resonance signal is directly proportional to the molar quantity of the nuclei (protons) generating that signal[1]. By spiking the sample with a certified Internal Standard (IS) of known purity (e.g., maleic acid), the absolute mass fraction of the analyte can be calculated directly from the integral ratios[4].

Figure 1: Orthogonal Purity Assessment Workflow combining HPLC and qNMR.

Experimental Protocols

A robust analytical system must be self-validating. The following protocols outline the critical parameters required to ensure data integrity for both methods.

Protocol A: HPLC-UV Purity Assessment

This method is optimized for the separation of a derivative (e.g., 2'-Hydroxy-1'-acetonaphthone) from its synthetic byproducts[2].

• System Preparation: Equip the HPLC with a quaternary pump, autosampler, and a Diode Array Detector (DAD). Install a C18 reverse-phase column (4.6 x 150 mm, 5 µm).

• Mobile Phase Optimization: Prepare Mobile Phase A (0.1% Phosphoric acid in Water) and Mobile Phase B (Acetonitrile). Causality: Phosphoric acid suppresses the ionization of acidic derivatives, preventing peak tailing and ensuring sharp, integrable peaks.

• Sample Preparation: Dissolve 1.0 mg of the derivative in 1.0 mL of diluent (e.g., 50:50 Water:Acetonitrile). Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Run: Execute a gradient elution (e.g., 10% B to 90% B over 20 minutes) at a flow rate of 1.0 mL/min.

• Integration & Calculation: Extract the chromatogram at the wavelength of maximum absorbance ( λmax​ ). Integrate all peaks with a signal-to-noise ratio >10. Calculate purity as the area percent of the main peak relative to total peak area.

Protocol B: 1H-qNMR Absolute Purity Assessment

This protocol utilizes an internal standard to derive absolute mass fraction, traceable to SI units[5].

• Internal Standard (IS) Selection: Select an IS (e.g., NIST-traceable Maleic Acid or 1,4-Dinitrobenzene) that is highly pure, non-hygroscopic, and produces a distinct NMR signal that does not overlap with the analyte[6].

• Gravimetric Sample Preparation: Using a microbalance (accuracy ±0.01 mg), accurately weigh ~10 mg of the derivative and ~5 mg of the IS into the same vial. Causality: Co-weighing ensures both compounds experience the exact same solvent environment and volumetric errors are entirely negated.

• Solvation: Dissolve the mixture in 0.6 mL of a deuterated solvent (e.g., DMSO- d6​ ) and transfer to a 5 mm NMR tube[7].

• Acquisition Parameters (Critical Step):

  • Pulse Angle: 90° for maximum signal-to-noise.

  • Relaxation Delay (D1): Must be set to ≥5×T1​ (longitudinal relaxation time) of the slowest relaxing proton in the mixture[8]. Causality: If D1 is too short, protons will not fully return to equilibrium between scans, destroying the molar proportionality of the integral.

  • Scans: 16–64 scans to achieve a Signal-to-Noise ratio >250:1[2].

• Processing & Calculation: Apply strict phase and baseline corrections. Integrate the isolated analyte peak and the IS peak. Calculate purity using the following equation:

  Panalyte​=IIS​Ianalyte​​×Nanalyte​NIS​​×MIS​Manalyte​​×Wanalyte​WIS​​×PIS​

  (Where I = Integral, N = Number of protons, M = Molar mass, W = Weight, P = Purity).

Figure 2: The logical sequence of a qNMR acquisition ensuring quantitative integrity.

Comparative Performance & Experimental Data

To illustrate the practical differences, consider the purity assessment of a common pharmaceutical building block: 2-Fluoropyridine-3-boronic acid [1]. Boronic acids are notorious for forming anhydrides (boroxines) in solution, which complicate chromatographic analysis.

Table 1: Performance Matrix for Purity Assessment

Analytical Parameter	HPLC-UV (Mass Balance)	1H-qNMR (Absolute)
Primary Principle	Chromatographic separation & UV absorbance	Nuclear spin resonance & molar proportionality
Reference Standard	Requires identical, highly pure analyte standard	Requires only a generic, traceable IS[4]
Accuracy	High, but susceptible to UV response factor bias	Absolute; directly traceable to SI units[5]
Detection Limits	Highly sensitive (LOD in ppm range)	Moderate (typically reliable >0.1% w/w)
Analysis Time	15–30 mins per run (excluding equilibration)	5–15 mins per run (after T1​ optimization)
Structural Data	None (unless hyphenated with MS)	Inherent structural confirmation[6]

Case Study Discrepancy Analysis

When analyzing a batch of 2-Fluoropyridine-3-boronic acid, experimental data often reveals a distinct discrepancy between the two methods[1]:

• HPLC Result: 99.88% (Area Percent)

• qNMR Result: 98.20% (Absolute Mass Fraction)

Interpretation of Causality: Why the 1.68% gap? The derivative partially dehydrates into its anhydride form. Under HPLC-UV, the anhydride has a significantly different UV extinction coefficient compared to the monomeric boronic acid, leading the detector to drastically underestimate the impurity's concentration[1]. Because qNMR is a molar-based technique that counts nuclei regardless of the surrounding chromophore, it accurately captures the true composition of the mixture, preventing a potentially out-of-spec intermediate from moving downstream into API synthesis.

Conclusion

While HPLC remains the undisputed champion for trace impurity detection and separation, it cannot be solely relied upon for absolute purity assignment without rigorous RRF determination[3]. Quantitative NMR serves as the ultimate orthogonal check—a primary analytical tool that provides absolute, reference-free quantification[4]. For drug development professionals, implementing a cross-validation strategy utilizing both HPLC and qNMR ensures regulatory compliance, prevents downstream synthetic failures, and guarantees the highest standard of scientific integrity.

References

• MDPI. Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Retrieved from: [Link]

• Enovatia. Advantages of Quantitative NMR for the Determination of Relative Response Factors. Retrieved from: [Link]

• NIH / PMC. Quantitative 1H NMR: Development and Potential of an Analytical Method. Retrieved from:[Link]

• ResolveMass Laboratories Inc. Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved from:[Link]

• RSSL. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. Retrieved from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. enovatia.com [enovatia.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Quantitative NMR as a Versatile Tool for the Reference Material Preparation [mdpi.com]
• 6. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 7. rssl.com [rssl.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Biological activity of compounds derived from 5-Chloro-4-methoxy-2-nitropyridine

An in-depth technical analysis for researchers, medicinal chemists, and drug development professionals.

Executive Summary

The compound 5-Chloro-4-methoxy-2-nitropyridine (CAS: 1804883-24-6)[1] has emerged as a highly versatile synthetic precursor in modern medicinal chemistry. By acting as a masked nucleophile, its reduction yields 5-chloro-4-methoxypyridin-2-amine (CAS: 662117-63-7)[2], a critical building block that provides a bidentate hydrogen-bonding motif essential for target engagement. This guide objectively compares the biological activity of multi-cyclic compounds derived from this scaffold across three distinct therapeutic areas: Oncology (IRAK4/FLT3 dual inhibitors)[3], Cardiovascular Disease (sGC stimulators)[4], and Infectious Disease (Anti-mycobacterial agents)[5].

Chemical Derivatization Strategy & Workflow

Mechanistic Rationale: The structural anatomy of the 5-chloro-4-methoxypyridin-2-amine moiety is not accidental. The exocyclic amine and the adjacent pyridine nitrogen mimic the adenine ring of ATP, anchoring the molecule within kinase hinge regions[3]. The 5-chloro substituent provides a critical halogen bond that enhances target residence time, while the 4-methoxy group acts as a steric shield and an electron-donating group, increasing the nucleophilicity of the amine for subsequent Buchwald-Hartwig or SNAr cross-coupling reactions.

Synthetic workflow from 5-chloro-4-methoxy-2-nitropyridine to bioactive drug derivatives.

Experimental Protocol: Chemoselective Nitro Reduction

Causality: Standard catalytic hydrogenation (H₂ with Pd/C) frequently causes undesired hydrodehalogenation of the 5-chloro substituent. To preserve the halogen bond donor, a milder, chemoselective reduction using Iron (Fe) and Ammonium Chloride (NH₄Cl) is strictly required.

• Preparation: Dissolve 5-chloro-4-methoxy-2-nitropyridine (1.0 eq) in a 4:1 mixture of Ethanol/Water.

• Activation: Add NH₄Cl (5.0 eq) and Fe powder (5.0 eq). The NH₄Cl acts as a mild proton source to activate the iron surface without cleaving the methoxy ether.

• Reaction: Heat to reflux (80°C) for 2-4 hours.

• Self-Validating Step: Monitor via LC-MS. The assay validates completion when the starting material peak (m/z 188 [M+H]⁺) is completely replaced by the highly polar amine peak (m/z 159 [M+H]⁺).

• Workup: Filter hot through a Celite pad to remove iron oxides, concentrate, and extract with EtOAc.

Therapeutic Area 1: Oncology (IRAK4 and FLT3 Dual Inhibitors)

In Acute Myeloid Leukemia (AML) and Myelodysplastic Syndromes (MDS), mutations in the FLT3 receptor (e.g., ITD or D835Y) and hyperactivation of the TLR/MyD88/IRAK4 pathway drive aggressive cellular proliferation[3]. Compounds utilizing the 5-chloro-4-methoxypyridin-2-amine core coupled to a multi-cyclic backbone act as potent dual inhibitors, preventing the resistance mechanisms typically seen with selective FLT3 inhibitors.

Dual inhibition of IRAK4 and FLT3 signaling pathways by pyridine derivatives in AML.

Comparative Performance Data

Data summarized from patent literature [3].

Compound Class	IRAK4 IC₅₀ (nM)	FLT3 (WT) IC₅₀ (nM)	FLT3-D835Y IC₅₀ (nM)	Primary Limitation
Pyridine Derivative	2.5	4.1	6.8	None (Dual Action)
Gilteritinib (Alternative)	>1000	1.8	2.2	TLR-mediated resistance
CA-4948 (Alternative)	1.5	>1000	>1000	Ineffective against FLT3+

Experimental Protocol: HTRF Kinase Inhibition Assay

Causality: Homogeneous Time-Resolved Fluorescence (HTRF) is utilized because the multi-cyclic nature of these derivatives often causes auto-fluorescence in standard assays. HTRF's time-delayed reading eliminates background noise.

• Incubation: Combine recombinant IRAK4/FLT3 enzyme, biotinylated peptide substrate, and ATP (at Kₘ) with serial dilutions of the test compound in kinase buffer.

• Detection: Add Eu³⁺-cryptate labeled anti-phospho antibody and Streptavidin-XL665.

• Self-Validating Step: Calculate the Z'-factor using Staurosporine (positive control) and DMSO (vehicle). A Z'-factor > 0.6 validates the assay's dynamic range and confirms the IC₅₀ causality.

Therapeutic Area 2: Cardiovascular (sGC Stimulators)

Soluble Guanylate Cyclase (sGC) is the primary receptor for nitric oxide (NO). When NO binds to the heme group of sGC, it catalyzes the conversion of GTP to cGMP, promoting vasodilation[4]. Fused pyrazine derivatives synthesized from our target pyridine scaffold act as allosteric sGC stimulators. They stabilize the NO-sGC complex, vastly amplifying cGMP production even in states of endothelial dysfunction where NO is depleted.

Synergistic activation of the NO-sGC-cGMP signaling pathway by pyrazine derivatives.

Comparative Performance Data

Data summarized from patent literature [4].

Compound Class	sGC EC₅₀ (+NO) (nM)	Fold Stimulation	Max Efficacy vs Baseline
Pyrazine Derivative	15	85x	110%
Riociguat (Alternative)	20	73x	100%
Vericiguat (Alternative)	45	40x	85%

Experimental Protocol: Intracellular cGMP HTRF Assay

Causality: To prove synergistic stimulation rather than mere activation, the assay must be conducted in the presence of an exogenous NO donor (DEA/NO) to ensure the heme iron remains in the reduced (Fe²⁺) state.

• Cell Preparation: Plate CHO cells stably expressing human sGC heterodimers (α1/β1).

• Stimulation: Treat cells with the phosphodiesterase inhibitor IBMX (to prevent cGMP degradation), 10 nM DEA/NO, and the test compound for 30 minutes.

• Lysis & Detection: Lyse cells and add HTRF cGMP detection reagents (d2-labeled cGMP and cryptate-labeled anti-cGMP antibody).

• Self-Validating Step: The assay is self-validating through competitive binding: as intracellular cGMP increases, the FRET signal decreases. Normalizing against a Riociguat standard curve ensures the calculated fold-stimulation is accurate.

Therapeutic Area 3: Infectious Disease (Anti-Mycobacterial Agents)

Recent structural activity relationship (SAR) studies have demonstrated that substituting the terminal amine of quinoline-based antibiotics with the 5-chloro-4-methoxypyridin-2-amine motif drastically improves lipophilicity and cell wall penetration in Mycobacterium tuberculosis[5].

Comparative Performance Data

Data summarized from patent literature [5].

Compound Class	M. tuberculosis H37Rv MIC (µg/mL)	M. smegmatis MIC (µg/mL)
Pyridine-Quinoline Derivative	0.05	0.12
Bedaquiline (Alternative)	0.03	0.06
Isoniazid (Alternative)	0.05	>10

Experimental Protocol: Resazurin Microtiter Assay (REMA)

Causality: Mycobacteria are notoriously slow-growing. Standard optical density (OD) measurements are prone to clumping artifacts. Resazurin acts as a terminal electron acceptor; its reduction to fluorescent resorufin strictly correlates with the metabolic viability of the bacteria, bypassing optical artifacts.

• Inoculation: Dispense 10⁵ CFU/mL of M. tuberculosis H37Rv into 96-well plates containing 7H9 broth.

• Treatment: Add serial dilutions of the test compound and incubate at 37°C for 7 days.

• Indicator: Add 30 µL of 0.02% resazurin solution and incubate for an additional 24 hours.

• Self-Validating Step: A color shift from blue (oxidized) to pink (reduced) indicates bacterial survival. The MIC is defined as the lowest concentration preventing the color change. The inclusion of a media-only well (must remain blue) and a Bedaquiline control validates the assay's sensitivity.

References

• Source: WIPO (PCT)
• Source: WIPO (PCT)
• Source: WIPO (PCT)

Sources

• 1. 5-Chloro-4-methoxy-2-nitropyridine | CAS#:1804883-24-6 | Chemsrc [chemsrc.com]
• 2. 2-Amino-5-chloro-4-methoxypyridine | CAS#:662117-63-7 | Chemsrc [chemsrc.com]
• 3. US20230303563A1 - Multi-cyclic irak and flt3 inhibiting compounds and uses thereof - Google Patents [patents.google.com]
• 4. US10780092B2 - Fused pyrazine derivatives useful as soluble guanylate cyclase stimulators - Google Patents [patents.google.com]
• 5. CN117396475A - 抗菌化合物 - Google Patents [patents.google.com]

A Comparative Guide to the Electronic Effects of Chloro and Methoxy Groups on Aromatic Reactivity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and synthetic organic chemistry, the judicious selection of substituents on an aromatic ring is a cornerstone of molecular design. Among the most common modifying groups are the chloro (-Cl) and methoxy (-OCH₃) substituents. While structurally simple, their profound and opposing electronic effects offer a powerful toolkit for tuning the reactivity and properties of a lead compound. This guide provides an in-depth comparison of these two groups, supported by experimental data and detailed protocols, to inform rational design and synthesis.

The Dueling Influences: Inductive vs. Resonance Effects

The net impact of a substituent on an aromatic ring is a tug-of-war between two fundamental electronic forces: the inductive effect and the resonance effect.

• Inductive Effect (I): This effect is transmitted through the sigma (σ) bond framework and arises from differences in electronegativity.

  • Chloro Group: Chlorine is highly electronegative, leading to a strong electron-withdrawing inductive effect (-I). It pulls electron density away from the aromatic ring.[1][2]

  • Methoxy Group: Oxygen is also more electronegative than carbon, resulting in a moderate electron-withdrawing inductive effect (-I).

• Resonance Effect (R): Also known as the mesomeric effect, this involves the delocalization of lone pair or pi (π) electrons into the aromatic system.

  • Chloro Group: The lone pairs on the chlorine atom can be delocalized into the ring, creating an electron-donating resonance effect (+R). However, this effect is relatively weak due to the poor orbital overlap between chlorine's 3p orbitals and carbon's 2p orbitals.

  • Methoxy Group: The oxygen atom's lone pairs readily delocalize into the aromatic ring. The efficient overlap between the 2p orbitals of oxygen and carbon results in a very strong electron-donating resonance effect (+R).

The overall influence of each substituent is determined by which of these two effects dominates.

• For the Chloro Group: The strong -I effect outweighs the weak +R effect. Consequently, the chloro group is an overall electron-withdrawing and deactivating substituent.[1][2]

• For the Methoxy Group: The powerful +R effect dominates its -I effect. Therefore, the methoxy group is a strong electron-donating and activating substituent.[3]

Caption: Interplay of inductive and resonance effects for chloro and methoxy groups.

Impact on Electrophilic Aromatic Substitution (EAS)

Electrophilic aromatic substitution (EAS) is a cornerstone reaction class where an electrophile replaces an atom (typically hydrogen) on an aromatic ring. The substituent's electronic nature dictates both the reaction rate and the position of substitution.

Effect on Reaction Rate

The rate of EAS is highly dependent on the electron density of the aromatic ring. Electron-donating groups increase the ring's nucleophilicity, accelerating the reaction, while electron-withdrawing groups have the opposite effect.

• Methoxy Group (Anisole): As a strong activating group, the methoxy substituent makes the aromatic ring significantly more electron-rich and thus, much more reactive towards electrophiles than benzene. For instance, the rate of electrophilic substitution for anisole is about 10,000 times faster than that of benzene.[3]

• Chloro Group (Chlorobenzene): As a deactivating group, the chloro substituent withdraws electron density, making the ring less nucleophilic and slower to react with electrophiles compared to benzene.[1][2]

Table 1: Relative Rates of Nitration (Benzene = 1)

Compound	Substituent	Relative Rate of Nitration	Classification
Anisole	-OCH₃	~10,000[3]	Strongly Activating
Benzene	-H	1	Reference
Chlorobenzene	-Cl	0.02 - 0.03[1]	Deactivating

Data compiled from authoritative sources.[1][3]

Directing Effects

While the chloro group deactivates the ring, both substituents direct incoming electrophiles to the ortho and para positions. This is because the resonance donation (+R effect), although weak for chlorine, preferentially increases electron density at these positions, stabilizing the cationic intermediate (the Wheland intermediate) formed during the reaction.

• Methoxy Group: Strongly directs ortho and para. The para isomer is often favored due to reduced steric hindrance.

• Chloro Group: Directs ortho and para. In the nitration of chlorobenzene, the product mixture is typically 30% ortho and 70% para, with very little meta product formed.[3][4]

Caption: General mechanism for Electrophilic Aromatic Substitution (EAS).

Impact on Nucleophilic Aromatic Substitution (NAS)

Nucleophilic aromatic substitution (NAS) involves the attack of a nucleophile on an aromatic ring, displacing a leaving group. This reaction is the conceptual opposite of EAS and is favored by electron-poor aromatic systems.[5][6]

• Chloro Group: The chloro group's strong electron-withdrawing nature makes the carbon it is attached to (the ipso-carbon) electrophilic and susceptible to nucleophilic attack.[7] This effect is dramatically enhanced when other strong electron-withdrawing groups (like -NO₂) are present at the ortho and/or para positions, as they can stabilize the negatively charged intermediate (Meisenheimer complex).[7][8][9] Therefore, compounds like 2,4-dinitrochlorobenzene are highly reactive in NAS reactions.[7][10]

• Methoxy Group: The methoxy group is strongly electron-donating, which enriches the aromatic ring with electron density. This disfavors attack by a nucleophile, making methoxy-substituted rings generally unreactive towards NAS. The methoxy group itself is a poor leaving group compared to halides.

Table 2: Reactivity in Nucleophilic Aromatic Substitution

Substituent	Electronic Nature	Reactivity toward NAS	Rationale
-Cl	Electron-withdrawing	Favored	Stabilizes the negative charge of the Meisenheimer intermediate.[7]
-OCH₃	Electron-donating	Disfavored	Destabilizes the negatively charged intermediate.

Experimental Protocols

To provide a practical context, the following are representative, standardized protocols for key reactions.

Protocol: Nitration of Anisole (EAS)

This protocol describes the synthesis of a mixture of ortho- and para-nitroanisole, demonstrating the activating and directing effect of the methoxy group.

Materials:

• Anisole

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice bath

• Round-bottom flask with magnetic stirrer

• Dropping funnel

• Ethyl acetate (for extraction)

• Sodium bicarbonate solution (5%)

• Brine

• Anhydrous sodium sulfate

Procedure:

• Prepare Nitrating Mixture: In a flask cooled in an ice bath, cautiously add 4 mL of concentrated nitric acid to 4 mL of concentrated sulfuric acid with gentle swirling. Keep this mixture cold.[11]

• Reaction Setup: In a separate round-bottom flask, dissolve anisole in a suitable solvent like acetic anhydride or an inert chlorinated solvent. Cool this flask to 0-5 °C in an ice bath.[12][13]

• Nitration: Add the cold nitrating mixture dropwise to the stirred anisole solution. It is critical to maintain the reaction temperature below 10 °C to prevent dinitration and side reactions.[12]

• Quenching: After the addition is complete, allow the mixture to stir in the ice bath for an additional 30-60 minutes. Carefully pour the reaction mixture over a large amount of crushed ice.

• Workup: Extract the product from the aqueous mixture using ethyl acetate (3 x 20 mL).[11] Combine the organic layers and wash sequentially with water, 5% sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, a mixture of isomers, can be purified by column chromatography.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. Aromatic Reactivity [www2.chemistry.msu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. allen.in [allen.in]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 8. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scribd.com [scribd.com]
• 11. prezi.com [prezi.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Kinetic Analysis of Nucleophilic Substitution on the Pyridine Ring

This guide provides an in-depth comparison of methodologies for the kinetic analysis of nucleophilic aromatic substitution (SNAr) on the pyridine ring. Moving beyond a simple recitation of protocols, this document delves into the causality behind experimental choices, offers insights into data interpretation, and presents a comparative analysis of alternative techniques to empower researchers in designing robust kinetic studies.

Foundational Principles: The SNAr Reaction on Pyridines

Nucleophilic aromatic substitution on the pyridine ring is a cornerstone reaction in medicinal chemistry and materials science.[1] The inherent electron deficiency of the pyridine ring, caused by the electronegative nitrogen atom, makes it susceptible to attack by nucleophiles.[2][3] This reaction is particularly favored at the C2 (ortho) and C4 (para) positions, as the negative charge of the intermediate can be effectively delocalized onto the ring nitrogen, providing significant stabilization.[3][4]

The generally accepted mechanism is a two-step addition-elimination process that proceeds through a high-energy, resonance-stabilized intermediate known as a Meisenheimer complex.[3][5] The initial attack of the nucleophile is typically the rate-determining step.[4]

Factors that critically influence the reaction rate include:

• Ring Activation: Electron-withdrawing groups (EWGs) on the pyridine ring enhance its electrophilicity and accelerate the reaction.[2][6]

• Leaving Group: The nature of the leaving group is crucial. For halides, the typical reactivity order is F > Cl ≈ Br > I, which is considered evidence for a mechanism where nucleophilic addition is rate-controlling.[2][7]

• Nucleophile Strength: A more potent nucleophile will generally lead to a faster reaction.[2]

• Solvent: The choice of solvent can influence reactant solubility and the stabilization of the charged Meisenheimer intermediate.[2][8]

Mechanism of SNAr on a Pyridine Ring

The diagram below illustrates the stepwise mechanism for the SNAr reaction, highlighting the formation of the resonance-stabilized Meisenheimer intermediate.

Caption: Generalized mechanism of nucleophilic aromatic substitution (SNAr) on a pyridine ring.

Core Experimental Technique: UV-Vis Spectrophotometry

For many SNAr reactions on pyridines, UV-Vis spectrophotometry is the workhorse technique for kinetic analysis.[9] It is often preferred due to its simplicity, accessibility, and the significant changes in the UV-Vis spectrum that often accompany the conversion of reactants to products.[10][11] The formation of the substituted pyridine product frequently results in a new chromophore with a distinct absorbance maximum (λ_max), allowing for continuous monitoring of the reaction progress.[12]

Self-Validating Experimental Protocol: Kinetic Analysis of 2-chloro-5-nitropyridine with Piperidine

This protocol provides a robust method for determining the pseudo-first-order and second-order rate constants for a model SNAr reaction. The choice of a substrate with a strong electron-withdrawing group (nitro) ensures a reaction rate that is conveniently measurable.

A. Principle of the Method The reaction is monitored by observing the increase in absorbance of the product, N-(5-nitropyridin-2-yl)piperidine, at its λ_max_ (around 360-400 nm), where the starting materials have negligible absorbance.[12] By using a large excess of the nucleophile (piperidine), the reaction can be treated under pseudo-first-order conditions, simplifying the data analysis.[12]

B. Materials & Instrumentation

• 2-chloro-5-nitropyridine

• Piperidine (high purity, distilled)

• Spectroscopic grade solvent (e.g., Acetonitrile, Methanol)

• Dual-beam UV-Vis spectrophotometer with a thermostatted cuvette holder[13]

• 1 cm path length quartz cuvettes[13]

• Volumetric flasks and precision pipettes

C. Experimental Workflow

Caption: Experimental workflow for UV-Vis spectrophotometric kinetic analysis.

D. Step-by-Step Procedure

• Solution Preparation:

  • Prepare a stock solution of 2-chloro-5-nitropyridine in the chosen solvent (e.g., 1.0 x 10⁻⁴ M).

  • Prepare a series of piperidine solutions of varying concentrations, ensuring they will be in large excess (at least 10-fold) over the pyridine substrate (e.g., 0.01 M, 0.02 M, 0.05 M, 0.1 M).

  • Causality: Preparing solutions by accurate dilution from a stock solution minimizes errors. Using a large excess of piperidine ensures its concentration remains effectively constant throughout the reaction, simplifying the kinetics to pseudo-first-order.[12]

• Spectrophotometer Setup:

  • Set the spectrophotometer to the desired temperature (e.g., 25.0 °C) and allow the system to equilibrate.

  • Determine the λ_max_ of the product by allowing a reaction to go to completion and then scanning the UV-Vis spectrum.[10]

• Kinetic Run:

  • Pipette the piperidine solution into a quartz cuvette and place it in the thermostatted cell holder. Use this solution to zero the instrument (as a blank) at the determined λ_max_.

  • To initiate the reaction, rapidly inject a small, known volume of the 2-chloro-5-nitropyridine stock solution into the cuvette, mix quickly, and immediately start recording the absorbance at λ_max_ as a function of time.

  • Continue data collection for at least 3-4 half-lives, until the absorbance value becomes stable (this is A_∞_).

  • Trustworthiness: This in situ initiation minimizes time delays and temperature fluctuations, which is critical for accurate kinetic data.

• Data Analysis:

  • The observed pseudo-first-order rate constant (kobs) is determined by plotting ln(A_∞_ - A_t_) versus time (t), where A_t_ is the absorbance at time t. The slope of this linear plot is equal to -kobs.[11]

  • Repeat the experiment for each different concentration of piperidine.

  • The second-order rate constant (k₂) is then determined from the slope of a plot of kobs versus the concentration of piperidine ([Piperidine]).

Comparison of Kinetic Analysis Techniques

While UV-Vis spectrophotometry is widely applicable, alternative methods offer distinct advantages for specific reaction systems. The choice of technique depends on the reaction timescale, the spectroscopic properties of the reactants and products, and the available instrumentation.

Technique	Principle	Typical Timescale	Advantages	Disadvantages
UV-Vis Spectrophotometry	Measures changes in light absorbance.[11]	Seconds to hours	Widely available, cost-effective, simple setup, excellent for chromophoric species.[14]	Requires a change in chromophore; not structurally informative.
Stopped-Flow Spectroscopy	Rapid mixing of reactants followed by immediate spectroscopic monitoring (UV-Vis or Fluorescence).[9][15]	Milliseconds to seconds	Ideal for very fast reactions; captures pre-steady-state kinetics.[16][17]	Specialized, more expensive equipment required; consumes more sample.
NMR Spectroscopy	Monitors the change in concentration of specific nuclei (e.g., ¹H, ¹⁹F) over time.[18]	Minutes to days	Provides detailed structural information; can monitor multiple species simultaneously.[19][20]	Lower sensitivity, slower acquisition time (not suitable for fast reactions), expensive.[18]
Conductometry	Measures changes in the electrical conductivity of the solution as ionic species are formed or consumed.[8]	Seconds to hours	Highly sensitive for reactions involving changes in ion concentration.	Limited to reactions where conductivity changes significantly; sensitive to temperature.
Computational Modeling (DFT)	Calculates reaction pathways, transition states, and activation energies.[6][21]	N/A	Provides deep mechanistic insight, predicts reactivity, complements experimental data.[22][23]	Theoretical, requires validation by experiment, computationally intensive.

Performance Comparison: Substituent and Leaving Group Effects

Experimental data from the literature highlights the dramatic impact of substituents and leaving groups on reaction rates. This quantitative data is essential for validating mechanistic hypotheses and for guiding synthetic strategy.

Substrate	Nucleophile	Leaving Group	Solvent	Second-Order Rate Constant (k₂) M⁻¹s⁻¹
2-F-N-methylpyridinium	Piperidine	F⁻	Methanol	~0.02[7][24]
2-Cl-N-methylpyridinium	Piperidine	Cl⁻	Methanol	~0.02[7][24]
2-CN-N-methylpyridinium	Piperidine	CN⁻	Methanol	~1.0[7][24]
2-methoxy-3-nitropyridine	Piperidine	OCH₃⁻	Water	0.403[12][25]
2-methoxy-5-nitropyridine	Piperidine	OCH₃⁻	Water	0.101[12][25]

Analysis of Data:

• The data for N-methylpyridinium ions demonstrates an unusual leaving group effect where F and Cl have similar reactivities, and the cyano group is significantly more reactive. This is attributed to a mechanism involving rate-determining deprotonation of the addition intermediate.[7][24]

• The comparison between 3-nitro and 5-nitro pyridines clearly shows the activating effect of the electron-withdrawing nitro group, with the 3-nitro isomer (ortho to the leaving group) being roughly four times more reactive than the 5-nitro isomer.[12][25]

Conclusion

The kinetic analysis of nucleophilic substitution on the pyridine ring is a powerful tool for elucidating reaction mechanisms and optimizing synthetic conditions. While UV-Vis spectrophotometry provides a reliable and accessible primary method, a comprehensive understanding may require the application of complementary techniques. For rapid reactions, stopped-flow methods are indispensable, whereas NMR spectroscopy offers unparalleled structural detail for slower transformations.[9][18] By carefully selecting the analytical technique based on the specific chemical system and research question, scientists can generate high-quality, reproducible kinetic data to drive innovation in drug discovery and materials science.

References

• Garamella, J. A., Williams, B. A., & Gannett, P. M. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. [Link]

• Johnson, M. (2024). Computational Study of SNAr Reaction Mechanisms: Evaluating 2-Ethoxy- 3,5-Dinitropyridine and 2-Methoxy-3,5-Dinitropyridine with Piperidine for SARS-CoV-2 Inhibitors. ResearchGate. [Link]

• Sung, R. Y., et al. Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures. SciSpace. [Link]

• Iamnitchi, A. (2024). A Computational Study of the SNAr Reaction Mechanisms in 2-Ethoxy-3,5- Dinitropyridine and 2-Methoxy-3,5-Dinitropyridine with Piperidine: Toward Designing Putative SARS-CoV-2 Inhibitors. ResearchGate. [Link]

• Garamella, J. A., et al. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. PubMed. [Link]

• Mahdhaoui, F., et al. (2018). SNAr reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density fun. ResearchGate. [Link]

• Mahdhaoui, F., et al. (2019). SNAr reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory. ResearchGate. [Link]

• Unknown Author. DFT analysis of the nucleophilicity of substituted pyridines and prediction of new molecules having nucleophilic character stron. Indian Academy of Sciences. [Link]

• Unknown Author. (2021). SNAr and C–H Amination of Electron Rich Arenes with Pyridine as a Nucleophile Using Photoredox Catalysis. ACS Publications. [Link]

• Comerford, J. Monitoring Fast Chemical Reactions Using Stopped Flow Kinetics. Agilent Technologies. [Link]

• Su, S., & Eyring, E. M. (1985). Acid-Base Kinetics of Pyridine Studied with a Slow Spectrophotometric Indicator in Methanol. ACS Publications. [Link]

• van der Werf, M. J., et al. (2020). Computational Study on the Boundary Between the Concerted and Stepwise Mechanism of Bimolecular SNAr Reactions. Journal of the American Chemical Society. [Link]

• Chem Help ASAP. (2020). SNAr reactions of pi-deficient aromatic rings. YouTube. [Link]

• Pearson+. We have considered nucleophilic aromatic substitution of pyridine... Pearson Study Prep. [Link]

• Unknown Author. UV-spectrum of pyridine. ResearchGate. [Link]

• Feng, Y., et al. Nuclear magnetic resonance spectroscopic studies of pyridine methyl derivatives binding to cytochrome c. Journal of the Chemical Society, Dalton Transactions. [Link]

• Not Voodoo. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange. [Link]

• Du, P., et al. (2021). Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. PMC. [Link]

• Iowa State University. Reaction Monitoring & Kinetics. Chemical Instrumentation Facility. [Link]

• Chemistry Stack Exchange. (2015). Suggest a method, other than spectrophotometry, for determining the reaction rate. Chemistry Stack Exchange. [Link]

• Wikipedia. Stopped-flow. Wikipedia. [Link]

• University of York. Rapid reaction kinetics (Stopped-Flow). University of York. [Link]

• Du, P., & Zhao, J. (2025). Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. Royal Society of Chemistry. [Link]

• Unknown Author. Stopped-flow Kinetics. University of California, Santa Cruz. [Link]

• A. F. T. et al. (2014). Monitoring mechanistic details in the synthesis of pyrimidines via real-time, ultrafast multidimensional NMR spectroscopy. PMC. [Link]

• Rayner, P. J., et al. (2017). Using 2H labelling to improve the NMR detectability of pyridine and its derivatives by SABRE. PMC. [Link]

• Jaffe, H. H. (1955). The Ultraviolet Absorption Spectra of Substituted Pyridine 1-Oxides and their Conjugate Acids. Journal of the American Chemical Society. [Link]

• PerkinElmer. Monitoring Fast Chemical Reactions using Stopped-flow on a Rapid Scanning FT-IR Spectrometer. PE Polska. [Link]

• Unknown Author. (a) UV‐vis absorption spectral changes upon addition of pyridine to a.... ResearchGate. [Link]

• Unknown Author. Lewis Acids for the Activation of Pyridines for Further Functionalisation. University of Bath. [Link]

• Saurina, J. (2022). How Chemometrics Revives the UV-Vis Spectroscopy Applications as an Analytical Sensor for Spectralprint (Nontargeted) Analysis. MDPI. [Link]

• Ensafi, A. A., et al. (2009). A simple and cost-effective method, as an appropriate alternative for visible spectrophotometry: development of a dopamine biosensor. PubMed. [Link]

• Bédard, A. C., et al. (2020). High-Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. ACS Combinatorial Science. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. We have considered nucleophilic aromatic substitution of pyridine... | Study Prep in Pearson+ [pearson.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. A simple and cost-effective method, as an appropriate alternative for visible spectrophotometry: development of a dopamine biosensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Stopped-flow - Wikipedia [en.wikipedia.org]
• 16. Rapid reaction kinetics - Department of Biology, University of York [york.ac.uk]
• 17. web.williams.edu [web.williams.edu]
• 18. Reaction Monitoring & Kinetics | Chemical Instrumentation Facility [cif.iastate.edu]
• 19. Monitoring mechanistic details in the synthesis of pyrimidines via real-time, ultrafast multidimensional NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. pubs.acs.org [pubs.acs.org]
• 23. researchgate.net [researchgate.net]
• 24. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]